2-(2-Hydroxyethoxy)benzoic acid

• CAS: 55211-84-2

Core Science & Biosynthesis

Spectroscopic Data for 2-(2-Hydroxyethoxy)benzoic acid: A Technical Guide

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 2-(2-Hydroxyethoxy)benzoic acid, a key organic compound with applications in various fields, including as an additive in polymers and as a potential intermediate in drug development.[1] This document is intended for researchers, scientists, and professionals in drug development, offering a detailed analysis of its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data.

Molecular Structure and Characterization

2-(2-Hydroxyethoxy)benzoic acid (CAS No: 55211-84-2) possesses a molecular formula of C₉H₁₀O₄ and a molecular weight of 182.17 g/mol .[1][2] The structural integrity and purity of this compound are paramount for its application, and spectroscopic methods provide the necessary tools for its unambiguous identification and characterization.

Caption: Molecular structure of 2-(2-Hydroxyethoxy)benzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. Below is a predictive analysis of the ¹H and ¹³C NMR spectra of 2-(2-Hydroxyethoxy)benzoic acid, based on established chemical shift principles and data from analogous compounds.

¹H NMR Spectroscopy

The proton NMR spectrum of 2-(2-Hydroxyethoxy)benzoic acid is expected to exhibit distinct signals corresponding to the aromatic protons, the ethoxy chain protons, the carboxylic acid proton, and the hydroxyl proton. The exact chemical shifts can be influenced by the solvent used.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Carboxylic acid (-COOH)	~11.0 - 13.0	Singlet (broad)	1H
Aromatic (Ha)	~7.8 - 8.0	Doublet of doublets	1H
Aromatic (Hb)	~7.4 - 7.6	Triplet of doublets	1H
Aromatic (Hc)	~7.0 - 7.2	Triplet	1H
Aromatic (Hd)	~6.9 - 7.1	Doublet	1H
Methylene (-OCH₂-)	~4.2 - 4.4	Triplet	2H
Methylene (-CH₂OH)	~3.9 - 4.1	Triplet	2H
Hydroxyl (-OH)	Variable (broad)	Singlet (broad)	1H

Experimental Protocol for ¹H NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of 2-(2-Hydroxyethoxy)benzoic acid in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in an NMR tube.

• Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm).

• Instrumentation: Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Number of scans: 16-64 (depending on sample concentration)

  • Relaxation delay: 1-5 seconds

  • Pulse width: 90°

  • Spectral width: -2 to 14 ppm

• Data Processing: Process the raw data by applying a Fourier transform, phase correction, and baseline correction. Integrate the signals and determine the chemical shifts relative to TMS.

¹³C NMR Spectroscopy

The ¹³C NMR spectrum will provide information on the different carbon environments within the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Carboxylic acid (-COOH)	~168 - 172
Aromatic (C-O)	~155 - 158
Aromatic (C-COOH)	~120 - 123
Aromatic (CH)	~133 - 135
Aromatic (CH)	~129 - 131
Aromatic (CH)	~121 - 123
Aromatic (CH)	~114 - 116
Methylene (-OCH₂-)	~68 - 72
Methylene (-CH₂OH)	~60 - 63

Experimental Protocol for ¹³C NMR Spectroscopy

• Sample Preparation: Prepare a more concentrated sample than for ¹H NMR, typically 20-50 mg in 0.6 mL of deuterated solvent.

• Instrumentation: Use a 100 MHz or higher field NMR spectrometer.

• Acquisition Parameters:

  • Acquisition mode: Proton-decoupled

  • Number of scans: 1024 or more to achieve adequate signal-to-noise ratio

  • Relaxation delay: 2-5 seconds

  • Spectral width: 0 to 200 ppm

• Data Processing: Process the data similarly to the ¹H NMR spectrum.

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the functional groups present in a molecule. The IR spectrum of 2-(2-Hydroxyethoxy)benzoic acid is available on SpectraBase.[3]

Functional Group	Characteristic Absorption (cm⁻¹)
O-H stretch (Carboxylic acid)	2500-3300 (broad)
O-H stretch (Alcohol)	3200-3600 (broad)
C-H stretch (Aromatic)	3000-3100
C=O stretch (Carboxylic acid)	1680-1710
C=C stretch (Aromatic)	1450-1600
C-O stretch (Ether and Alcohol)	1050-1250

Experimental Protocol for FTIR Spectroscopy

• Sample Preparation:

  • KBr Pellet: Mix approximately 1 mg of the solid sample with 100-200 mg of dry KBr powder. Grind the mixture thoroughly and press it into a thin, transparent pellet using a hydraulic press.

  • Attenuated Total Reflectance (ATR): Place a small amount of the solid sample directly onto the ATR crystal.

• Background Spectrum: Record a background spectrum of the empty sample compartment (or the clean ATR crystal).

• Sample Spectrum: Place the sample in the spectrometer and record the spectrum.

• Data Processing: The instrument software will automatically subtract the background spectrum from the sample spectrum to produce the final IR spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule. A GC-MS spectrum for 2-(2-Hydroxyethoxy)benzoic acid is available on SpectraBase.[4] The exact mass is 182.057909 g/mol .[3]

Predicted Fragmentation Pattern:

Under electron ionization (EI), the molecular ion ([M]⁺) at m/z 182 would be expected. Key fragmentation pathways could include:

• Loss of H₂O (m/z 164)

• Loss of C₂H₄O (m/z 138)

• Loss of the ethoxy group (m/z 137)

• Formation of the benzoyl cation (m/z 105)

• Decarboxylation (loss of CO₂) from a fragment (e.g., m/z 94 from m/z 138)

Caption: A plausible mass spectrometry fragmentation pathway for 2-(2-Hydroxyethoxy)benzoic acid.

Experimental Protocol for GC-MS

• Sample Preparation: Dissolve a small amount of the sample in a volatile organic solvent (e.g., methanol or dichloromethane).

• Instrumentation: Use a Gas Chromatograph coupled to a Mass Spectrometer (GC-MS).

• GC Conditions:

  • Injector Temperature: 250 °C

  • Column: A suitable capillary column (e.g., DB-5ms).

  • Oven Program: Start at a low temperature (e.g., 50 °C), hold for 1-2 minutes, then ramp up to a high temperature (e.g., 280 °C) at a rate of 10-20 °C/min.

  • Carrier Gas: Helium at a constant flow rate.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

  • Ion Source Temperature: 230 °C

• Data Analysis: Identify the peak corresponding to 2-(2-Hydroxyethoxy)benzoic acid in the chromatogram and analyze its mass spectrum.

References

• SpectraBase. (n.d.). 2-(2-Hydroxyethoxy)benzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 2-(2-Hydroxyethoxy)benzoic acid. Retrieved from [Link]

• The Royal Society of Chemistry. (n.d.). Supplementary Information. Retrieved from [Link]

• SpectraBase. (n.d.). 2-(2-Hydroxyethoxy)benzoic acid - Optional[MS (GC)] - Spectrum. Retrieved from [Link]

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The Elusive Crystal Structure of 2-(2-Hydroxyethoxy)benzoic Acid: A Technical Guide and Theoretical Exploration

Abstract

2-(2-Hydroxyethoxy)benzoic acid, a notable derivative of benzoic acid, holds potential in various chemical and pharmaceutical applications due to its unique combination of a carboxylic acid, an ether linkage, and a primary alcohol.[1][2] Despite its commercial availability and synthesis from accessible precursors like ethylene glycol and phthalic anhydride, a definitive, publicly available crystal structure analysis remains conspicuously absent from the scientific literature.[1] This technical guide serves a dual purpose: to provide a comprehensive overview of the known properties and synthesis of 2-(2-Hydroxyethoxy)benzoic acid and to present a detailed, theoretical exploration of its anticipated crystal structure. For researchers in materials science and drug development, this document offers a foundational understanding and a methodological blueprint for the experimental determination of its solid-state architecture.

Introduction: The Significance of a Yet-Undetermined Structure

Benzoic acid and its derivatives are fundamental building blocks in modern drug discovery and materials science.[3][4] Their structural versatility allows for fine-tuning of physicochemical properties such as solubility, melting point, and receptor binding affinity. 2-(2-Hydroxyethoxy)benzoic acid (Figure 1) is a compelling molecule in this class, featuring three distinct functional groups capable of engaging in a variety of intermolecular interactions, most notably hydrogen bonding.[2]

The precise arrangement of molecules in the solid state, or the crystal structure, dictates many of a material's bulk properties. For a pharmaceutical ingredient, understanding polymorphism—the ability to exist in multiple crystal forms—is critical, as different polymorphs can exhibit different solubility, stability, and bioavailability.[5][6][7] The lack of a published crystal structure for 2-(2-Hydroxyethoxy)benzoic acid represents a significant knowledge gap, hindering its full exploitation in rational drug design and advanced materials engineering.

Figure 1. Chemical Structure of 2-(2-Hydroxyethoxy)benzoic acid.

Synthesis and Physicochemical Properties

2-(2-Hydroxyethoxy)benzoic acid is a semicrystalline solid with the molecular formula C₉H₁₀O₄ and a molecular weight of approximately 182.17 g/mol .[1][2] It can be synthesized through the reaction of ethylene glycol with phthalic anhydride.[1] Commercially, it is available from various chemical suppliers.[1]

Property	Value	Source
Molecular Formula	C₉H₁₀O₄	PubChem[2]
Molecular Weight	182.17 g/mol	PubChem[2]
Hydrogen Bond Donors	2	PubChem[2]
Hydrogen Bond Acceptors	4	PubChem[2]
Rotatable Bonds	4	PubChem[2]

Theoretical Crystal Structure Analysis: A Predictive Approach

In the absence of experimental data, we can predict the likely structural motifs of crystalline 2-(2-Hydroxyethoxy)benzoic acid by analyzing its functional groups and drawing parallels with related, well-characterized structures.

The Role of Hydrogen Bonding

The molecule possesses two hydrogen bond donor sites (the carboxylic acid -OH and the terminal alcohol -OH) and four acceptor sites (the carbonyl oxygen, the ether oxygen, and both hydroxyl oxygens).[2] This rich functionality suggests a complex and robust hydrogen-bonding network will be the dominant force in its crystal packing.

Two primary intermolecular interactions are anticipated:

• Carboxylic Acid Dimerization: A highly probable and stable motif is the formation of centrosymmetric dimers through hydrogen bonds between the carboxylic acid groups of two adjacent molecules.[8] This is a classic and highly robust synthon observed in the vast majority of crystalline carboxylic acids, including benzoic acid itself.[8]

• Alcohol and Ether Participation: The hydroxyethoxy side chain introduces further possibilities. The terminal hydroxyl group can act as both a hydrogen bond donor and acceptor, potentially forming chains or linking the primary carboxylic acid dimers. The ether oxygen provides an additional acceptor site, which could lead to more complex, three-dimensional networks.

Potential Supramolecular Synthons

Based on these interactions, we can hypothesize several supramolecular synthons that may be present in the crystal lattice.

Caption: Potential hydrogen bonding interactions in the crystal lattice.

It is also possible that intramolecular hydrogen bonding occurs between the carboxylic acid proton and the ether oxygen, or between the alcohol proton and the carbonyl oxygen, similar to what is observed in salicylic acid (2-hydroxybenzoic acid).[9] This would influence the conformation of the molecule and the available sites for intermolecular interactions.

Proposed Experimental Workflow for Crystal Structure Determination

For researchers aiming to elucidate the definitive crystal structure, the following experimental protocol provides a robust and validated methodology.

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Topic: Re-evaluating the Potential Biological Activities of 2-(2-Hydroxyethoxy)benzoic acid: A Research Roadmap

An In-Depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

2-(2-Hydroxyethoxy)benzoic acid is primarily known as a metabolite of the non-steroidal anti-inflammatory drug (NSAID), etofenamate.[1] Early metabolic studies of the parent compound concluded that its hydroxylated metabolites did not contribute to its overall pharmacological action, leading to a general lack of focused research on this specific molecule.[1] However, considering the well-established anti-inflammatory, analgesic, and potential anti-neoplastic activities of the broader fenamate and benzoic acid classes of compounds, a direct and systematic evaluation of 2-(2-Hydroxyethoxy)benzoic acid is scientifically warranted.[2][3][4]

This technical guide provides a comprehensive framework for investigating the potential biological activities of 2-(2-Hydroxyethoxy)benzoic acid. It moves beyond the compound's identity as a metabolite to propose its evaluation as a standalone chemical entity. We present a scientifically-grounded rationale for this investigation, hypothesize key biological activities and their underlying mechanisms, and provide detailed, field-proven experimental protocols for their validation. This document serves as a roadmap for researchers seeking to explore the therapeutic potential of this under-investigated molecule.

Introduction: An Overlooked Metabolite

2-(2-Hydroxyethoxy)benzoic acid (CAS 55211-84-2) is an organic compound belonging to the benzoic acid family.[5][6] Its chemical structure is characterized by a benzoic acid core with a 2-hydroxyethoxy group substituted at the ortho- position.

Chemical and Physical Properties:

Property	Value	Source
Molecular Formula	C₉H₁₀O₄	[6]
Molecular Weight	182.17 g/mol	[6]
XLogP3	0.9	[6]
IUPAC Name	2-(2-hydroxyethoxy)benzoic acid	[6]

Its primary context in the scientific literature is as a metabolite of etofenamate, a topical NSAID derived from flufenamic acid.[1][7] Etofenamate exerts its anti-inflammatory and analgesic effects through mechanisms common to NSAIDs, including the inhibition of the cyclooxygenase (COX) enzymes.[7][8] While the parent drug is well-characterized, its metabolites, including 2-(2-Hydroxyethoxy)benzoic acid, have been largely dismissed as pharmacologically inactive.[1] This guide challenges that assumption by proposing a direct investigation.

The Scientific Rationale for Investigation

The rationale for a dedicated study of 2-(2-Hydroxyethoxy)benzoic acid is built on the well-established principle of structure-activity relationships (SAR) within the broader class of benzoic acid derivatives.

• Parent Compound Activity: The parent drug, etofenamate, is an effective anti-inflammatory and analgesic agent.[7][8] It is plausible that its core structure, which is partially conserved in its metabolites, retains some degree of biological activity.

• Broad Bioactivity of Benzoic Acids: Numerous studies have demonstrated that substituted benzoic acids possess a wide range of biological activities, including anti-inflammatory, analgesic, antimicrobial, antioxidant, and even anti-neoplastic properties.[9][10][11][12] For instance, other hydroxybenzoic acid derivatives have shown potent antioxidant and anti-inflammatory effects.[9][10]

• The COX Inhibition Hypothesis: The primary mechanism for many NSAIDs is the inhibition of COX-1 and COX-2 enzymes, which are critical for the synthesis of pro-inflammatory prostaglandins.[2][13] Given its structural similarity to other COX-inhibiting compounds, it is a primary candidate for investigation as a potential COX inhibitor.[14]

Therefore, despite its initial classification as an inactive metabolite, there is a strong, chemically-driven basis for hypothesizing that 2-(2-Hydroxyethoxy)benzoic acid may possess intrinsic biological activity when studied as an independent compound.

Hypothesized Biological Activities & Mechanistic Pathways

We hypothesize that 2-(2-Hydroxyethoxy)benzoic acid has the potential to exhibit anti-inflammatory, analgesic, and antioxidant activities. The primary mechanistic target for investigation should be the cyclooxygenase pathway, with secondary exploration of COX-independent inflammatory pathways like NF-κB.

Anti-inflammatory Activity via Cyclooxygenase (COX) Inhibition

The COX enzymes (COX-1 and COX-2) convert arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[13] Non-selective NSAIDs inhibit both isoforms, while COX-2 selective inhibitors (coxibs) primarily target the isoform induced during inflammation, potentially reducing gastrointestinal side effects.[13][15] We propose that 2-(2-Hydroxyethoxy)benzoic acid may function as a COX inhibitor.

Caption: Proposed inhibition of the COX pathway by the test compound.

COX-Independent Anti-inflammatory Mechanisms: NF-κB Pathway

Nuclear factor kappa-light-chain-enhancer of activated B cells (NF-κB) is a critical transcription factor in the inflammatory response.[16] Some NSAIDs, including tolfenamic acid, have been shown to inhibit the activation of NF-κB, which in turn reduces the expression of pro-inflammatory genes like cytokines and chemokines.[13][16] This represents a potential secondary mechanism of action.

Caption: Potential modulation of the NF-κB inflammatory signaling pathway.

Proposed Experimental Workflows & Protocols

To systematically evaluate the hypothesized activities, we propose a tiered approach starting with in vitro enzymatic assays and progressing to in vivo models of inflammation and pain.

Workflow for In Vitro and In Vivo Evaluation

Caption: A tiered experimental workflow for evaluating biological activity.

Protocol 1: In Vitro Cyclooxygenase (COX-1/COX-2) Inhibition Assay

This protocol determines the compound's ability to inhibit ovine COX-1 and human recombinant COX-2, allowing for the calculation of IC₅₀ values and selectivity.

• Principle: This is a colorimetric assay that measures the peroxidase activity of COX. The peroxidase activity is assayed by monitoring the appearance of oxidized N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD) at 590 nm.[17]

• Materials:

  • COX-1/COX-2 Inhibitor Screening Kit (e.g., from Abcam, Cayman Chemical).

  • Test compound dissolved in DMSO.

  • Celecoxib (selective COX-2 inhibitor) and Ibuprofen (non-selective inhibitor) as controls.

  • Microplate reader.

• Methodology:

  • Prepare a series of dilutions of the test compound (e.g., 0.1, 1, 10, 100, 1000 µM) in assay buffer.

  • In separate wells of a 96-well plate, add 10 µL of assay buffer, 10 µL of a control inhibitor, or 10 µL of the diluted test compound.

  • Add 150 µL of reaction mix containing heme and COX-1 or COX-2 enzyme to each well.

  • Incubate for 15 minutes at 25°C with gentle shaking.

  • Initiate the reaction by adding 20 µL of arachidonic acid solution.

  • Immediately read the absorbance at 590 nm at 1-minute intervals for 5-10 minutes.

  • Calculate the rate of reaction for each concentration.

  • Plot the percentage of inhibition versus the log of the compound concentration to determine the IC₅₀ value.

• Data Presentation (Illustrative):

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	Selectivity Index (COX-1/COX-2)
2-(2-Hydroxyethoxy)benzoic acid	Experimental Value	Experimental Value	Calculated Value
Ibuprofen (Control)	~15	~35	~0.43
Celecoxib (Control)	>100	~0.8	>125

Protocol 2: In Vivo Carrageenan-Induced Paw Edema Model

This is a standard model for evaluating the anti-inflammatory activity of a compound in vivo.[4]

• Principle: Subplantar injection of carrageenan in the rat paw induces a localized, biphasic inflammatory response characterized by edema (swelling). The ability of a pre-administered compound to reduce this swelling indicates anti-inflammatory activity.

• Methodology:

  • Acclimatize male Wistar rats (180-200g) for one week.

  • Divide animals into groups (n=6): Vehicle control (e.g., 0.5% CMC), Positive control (e.g., Indomethacin 10 mg/kg), and Test Compound groups (e.g., 25, 50, 100 mg/kg).

  • Measure the initial paw volume of the right hind paw of each rat using a plethysmometer.

  • Administer the vehicle, positive control, or test compound orally (p.o.).

  • After 1 hour, inject 0.1 mL of 1% carrageenan solution into the subplantar region of the right hind paw.

  • Measure the paw volume at 1, 2, 3, and 4 hours post-carrageenan injection.

  • Calculate the percentage inhibition of edema for each group compared to the vehicle control group.

• Data Presentation (Illustrative):

Treatment Group (Dose)	Paw Volume Increase (mL) at 3 hr	% Inhibition of Edema
Vehicle Control	0.85 ± 0.05	-
Indomethacin (10 mg/kg)	0.38 ± 0.03	55.3%
Test Compound (50 mg/kg)	Experimental Value	Calculated Value

Protocol 3: In Vivo Acetic Acid-Induced Writhing Test

This model is widely used to screen for peripheral analgesic activity.[18][19]

• Principle: Intraperitoneal injection of acetic acid irritates the peritoneal cavity, causing a characteristic stretching behavior (writhing). Analgesic compounds reduce the number of writhes.

• Methodology:

  • Acclimatize Swiss albino mice (20-25g) for one week.

  • Divide animals into groups (n=6) as described in Protocol 2.

  • Administer the vehicle, positive control (e.g., Aspirin 100 mg/kg), or test compound orally (p.o.).

  • After 30 minutes, inject 0.1 mL of 0.6% acetic acid solution intraperitoneally.

  • Immediately place each mouse in an individual observation chamber.

  • After a 5-minute latency period, count the total number of writhes for a 15-minute period.

  • Calculate the percentage of analgesic activity (inhibition of writhing) for each group compared to the vehicle control.

• Data Presentation (Illustrative):

Treatment Group (Dose)	Mean Number of Writhes	% Analgesic Activity
Vehicle Control	45.2 ± 3.1	-
Aspirin (100 mg/kg)	18.5 ± 2.5	59.1%
Test Compound (50 mg/kg)	Experimental Value	Calculated Value

Conclusion and Future Directions

While 2-(2-Hydroxyethoxy)benzoic acid has been historically overlooked as an inactive metabolite, its chemical structure and relation to a potent class of NSAIDs provide a compelling argument for its direct biological evaluation. The experimental framework detailed in this guide offers a robust, logical, and efficient pathway to screen for potential anti-inflammatory and analgesic activities and to elucidate the underlying mechanisms. Positive results from these foundational studies would warrant further investigation into structure-activity relationships, advanced mechanistic studies (e.g., NF-κB, cytokine profiling), and comprehensive toxicological profiling, potentially repositioning this forgotten metabolite as a novel therapeutic lead.

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2-(2-Hydroxyethoxy)benzoic acid derivatives and analogues

An In-depth Technical Guide to 2-(2-Hydroxyethoxy)benzoic Acid Derivatives and Analogues

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2-(2-hydroxyethoxy)benzoic acid and its analogues, a class of compounds rooted in the versatile chemistry of hydroxybenzoic acids. These molecules serve as valuable scaffolds in medicinal chemistry, materials science, and chemical synthesis. This document will navigate through their synthesis, physicochemical properties, and diverse biological activities, with a particular focus on their mechanisms of action. We will explore key derivatives that have emerged as targeted inhibitors in drug discovery, detail the analytical methodologies for their characterization, and present field-proven experimental protocols. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage the unique properties of this chemical family.

Introduction: The 2-(2-Hydroxyethoxy)benzoic Acid Scaffold

The 2-(2-hydroxyethoxy)benzoic acid molecule belongs to the broader family of phenolic acids, which are secondary metabolites found extensively in plants.[1][2] These compounds are characterized by a benzoic acid core substituted with one or more hydroxyl groups and, in this specific case, an ether-linked hydroxyethyl side chain. This structural combination—a carboxylic acid, a phenolic ether, and a primary alcohol—imparts a unique balance of hydrophilicity, hydrogen bonding capability, and reactivity.

The core benzoic acid structure is a privileged scaffold in medicinal chemistry, found in drugs ranging from aspirin to selective inhibitors of modern therapeutic targets. The addition of the hydroxyethoxy side chain modifies the molecule's steric and electronic properties, influencing its solubility, metabolic stability, and interaction with biological targets.[] This guide delves into the synthesis, known biological activities, and analytical considerations for this specific subclass, providing both foundational knowledge and practical insights for its application in research and development.

Physicochemical Properties and Synthesis

The parent compound, 2-(2-hydroxyethoxy)benzoic acid, serves as the foundational structure for its derivatives.

Table 1: Physicochemical Properties of 2-(2-Hydroxyethoxy)benzoic acid

Property	Value	Source
CAS Number	55211-84-2	[4][5]
Molecular Formula	C₉H₁₀O₄	[4][5]
Molecular Weight	182.17 g/mol	[4][5]
IUPAC Name	2-(2-hydroxyethoxy)benzoic acid	[5]
Melting Point	~220 °C	[4]
SMILES	C1=CC=C(C(=C1)C(=O)O)OCCO	[4][5]

General Synthetic Approaches

The synthesis of 2-(2-hydroxyethoxy)benzoic acid and its analogues typically involves standard organic chemistry transformations. A common and direct method for synthesizing the parent compound involves the reaction of a salicylic acid derivative with ethylene oxide or a protected 2-haloethanol, followed by deprotection if necessary. A documented synthesis route involves reacting ethylene glycol with phthalic anhydride.[4]

Derivatives are often created through a lead optimization process, starting from a hit compound identified in a screening campaign. The synthesis of these more complex analogues involves multi-step sequences. For instance, the synthesis of a 2-hydroxybenzoic acid derivative identified as a SIRT5 inhibitor involved coupling reactions, bromination, and thiazole cyclization to build the final molecule.[6]

Workflow for Derivative Synthesis

The following diagram illustrates a typical workflow for the synthesis and purification of a novel derivative, emphasizing the self-validating nature of the process where each step is followed by verification.

Caption: Synthetic workflow for a novel derivative.

Mechanisms of Action and Biological Activities

Hydroxybenzoic acid derivatives exhibit a wide range of biological activities, primarily attributed to their antioxidant and enzyme-inhibitory properties.[1][7]

Antioxidant and Anti-inflammatory Mechanisms

The phenolic hydroxyl group is key to the antioxidant activity of this class of compounds. It can donate a hydrogen atom to neutralize free radicals, thereby terminating damaging oxidative chain reactions.[7] This mechanism is fundamental to their observed anti-inflammatory effects, as oxidative stress is a key driver of inflammation.

Some derivatives exert anti-inflammatory effects by inhibiting key signaling pathways. For example, related benzoylbenzoic acid derivatives have been shown to inhibit the cyclooxygenase-2 (COX-2) enzyme and the nuclear factor kappa B (NF-κB) signaling cascade, a crucial regulator of inflammation.[8]

Caption: Free radical scavenging by hydroxybenzoic acids.

Enzyme Inhibition: A Case Study of SIRT5

A significant finding in recent research is the identification of a 2-hydroxybenzoic acid derivative as a selective inhibitor of Sirtuin 5 (SIRT5).[6] SIRT5 is a NAD+-dependent protein deacylase that plays a critical role in regulating metabolic pathways, making it an attractive therapeutic target for cancer and metabolic diseases.[6]

A screening campaign identified compound 11 (4-((4-(4-acetamidophenyl)thiazol-2-yl)amino)-2-hydroxybenzoic acid) as a novel SIRT5 inhibitor.[6] Molecular docking studies revealed that the carboxylate and adjacent hydroxyl group of the 2-hydroxybenzoic acid core are essential for activity. They form a bidentate salt bridge with Arg105 and a hydrogen bond with Tyr102 in the SIRT5 substrate-binding pocket.[6] This discovery highlights the potential of this scaffold for developing potent and selective enzyme inhibitors.

Table 2: Biological Activity of a SIRT5 Inhibitor Derivative

Compound	Target	Assay Type	IC₅₀ (μM)	Thermal Shift (ΔTm at 100 μM)
11	SIRT5	Trypsin Coupled Fluorescence	26.4 ± 0.8	1.8 °C

Data sourced from Gong et al. (2022).[6]

Antimicrobial and Other Activities

Various hydroxybenzoic acids have demonstrated broad-spectrum antimicrobial properties against bacteria and fungi.[1][2] The minimum inhibitory concentration (MIC) for some dihydroxybenzoic acids against strains like E. coli and S. aureus can be as low as 2 mg/mL.[1] Other reported activities for the broader class include antiviral, anti-platelet aggregating, and hypoglycemic effects.[2]

Detailed Experimental Protocols

Adherence to robust, verifiable protocols is essential for scientific integrity. The following sections provide detailed methodologies for synthesis and analysis.

Protocol: Synthesis of a 2-Hydroxybenzoic Acid Derivative (Analogue of Compound 11)

This protocol is adapted from the synthesis of 4-((4-(4-acetamidophenyl)thiazol-2-yl)amino)-2-hydroxybenzoic acid.[6]

Objective: To synthesize a thiazole-containing derivative of 2-hydroxybenzoic acid.

Materials:

• 4-aminosalicylic acid

• Thiophosgene

• N-(4-(2-bromoacetyl)phenyl)acetamide

• Ethanol, Anhydrous

• Water, Deionized

• Standard laboratory glassware and reflux apparatus

• Magnetic stirrer with heating

• Filtration apparatus

Procedure:

• Step 1: Synthesis of Isothiocyanate Intermediate (e.g., 4-isothiocyanato-2-hydroxybenzoic acid).

  • Suspend 4-aminosalicylic acid (1 equivalent) in a mixture of water and concentrated hydrochloric acid.

  • Stir the suspension at room temperature.

  • Add thiophosgene (1.2 equivalents) portion-wise to the suspension.

  • Continue stirring for 3 hours until the reaction is complete (indicated by the dissipation of thiophosgene's color).

  • Filter the solid product, wash thoroughly with water, and dry under vacuum over a desiccant. The product is 2-hydroxy-4-isothiocyanatobenzoic acid.[6]

• Step 2: Synthesis of the Final Compound.

  • Dissolve the isothiocyanate intermediate (1 equivalent) and an appropriate amine-containing coupling partner in ethanol. For the synthesis of compound 11, a thiourea intermediate is first formed and then cyclized.

  • Alternative direct cyclization: Dissolve an appropriate thiourea precursor (e.g., compound 47 in the reference, 1 equivalent) in ethanol.[6]

  • Add N-(4-(2-bromoacetyl)phenyl)acetamide (1 equivalent) to the solution.

  • Reflux the reaction mixture for 3 hours, monitoring progress by TLC.

  • Upon completion, cool the reaction mixture to room temperature.

• Step 3: Purification and Verification.

  • Concentrate the reaction mixture under reduced pressure to obtain the crude product.

  • Purify the crude solid using preparative reverse-phase HPLC.

  • Combine the pure fractions and lyophilize to obtain the final product as a solid.

  • Verify the structure and purity (>95%) using ¹H NMR, Mass Spectrometry, and analytical HPLC.[6]

Protocol: Quantification by High-Performance Liquid Chromatography (HPLC)

This protocol outlines a general method for the analysis of hydroxybenzoic acid derivatives, adaptable for specific compounds.[9][10]

Objective: To quantify the concentration of a 2-(2-hydroxyethoxy)benzoic acid derivative in a sample matrix.

Instrumentation & Reagents:

• HPLC system with UV or MS/MS detector

• Reverse-phase C18 or Biphenyl column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Methanol or Acetonitrile with 0.1% Formic Acid

• Calibrant standards of the target analyte

• Quality control (QC) samples

Procedure:

• Sample Preparation:

  • Dissolve the sample in a suitable solvent (e.g., methanol).

  • If analyzing from a complex matrix (e.g., plasma, plant extract), perform a protein precipitation or solid-phase extraction (SPE) cleanup step.[10]

  • Filter the final extract through a 0.22 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • Gradient Elution:

    • 0-2 min: 95% A, 5% B

    • 2-15 min: Linear gradient to 5% A, 95% B

    • 15-18 min: Hold at 5% A, 95% B

    • 18-20 min: Return to 95% A, 5% B and equilibrate.

  • Detection:

    • UV: Monitor at a wavelength of maximum absorbance (e.g., 254 nm).

    • MS/MS: Use electrospray ionization (ESI) in negative mode. Monitor a specific MRM transition (e.g., m/z 137 → 93 for monohydroxybenzoic acids).[10]

• Quantification and Validation:

  • Generate a calibration curve by injecting standards of known concentrations (e.g., 0.01 - 50 µg/mL).[9]

  • The curve should have a correlation coefficient (r²) > 0.99.

  • Analyze QC samples at low, medium, and high concentrations to ensure accuracy (e.g., 85-115% of nominal value) and precision (%RSD < 15%).

  • Calculate the concentration of the analyte in the unknown samples by interpolating from the calibration curve.

Analytical Methodologies: A Comparative Overview

The accurate quantification of 2-(2-hydroxyethoxy)benzoic acid derivatives is critical for pharmacokinetic studies, quality control, and biological assays. The choice of analytical technique depends on the required sensitivity, selectivity, and sample throughput.

Table 3: Comparison of Analytical Techniques for Benzoic Acid Derivatives

Parameter	HPLC-UV	GC-MS (with Derivatization)	UHPLC-MS/MS
Linearity Range	1 - 500 µg/mL	0.1 - 100 µg/mL	0.01 - 50 µg/mL
Limit of Quantification (LOQ)	~1.5 µg/mL	~0.15 µg/mL	0.01 µg/mL
Accuracy (% Recovery)	98 - 102%	95 - 105%	96.0 - 104.0%
Precision (%RSD)	< 2%	< 10%	< 8.5%
Sample Throughput	Moderate	Low to Moderate	High
Key Consideration	Good for high-concentration QC.	Requires derivatization to make the analyte volatile.	Highest sensitivity and selectivity; ideal for bioanalysis.

Data is based on typical performance for benzoic acid derivatives and a structurally similar compound for UHPLC-MS/MS.[9]

Applications and Future Directions

The unique structural features and diverse biological activities of 2-(2-hydroxyethoxy)benzoic acid derivatives position them as promising candidates for several applications:

• Drug Development: The discovery of a selective SIRT5 inhibitor demonstrates their potential as leads for novel therapeutics in oncology and metabolic diseases.[6] Their anti-inflammatory and antimicrobial properties also warrant further investigation.[1][8]

• Materials Science: The bifunctional nature of these molecules (carboxyl and hydroxyl groups) makes them useful as monomers or linkers in the synthesis of polyesters and other polymers, potentially creating materials with improved biocompatibility or specific functional properties.[][4]

• Bioconjugation: They can act as linkers to couple biomolecules, such as peptides or drugs, for applications in targeted drug delivery and biosensor development.[]

Future research should focus on expanding the structure-activity relationship (SAR) studies around the 2-(2-hydroxyethoxy)benzoic acid core to optimize potency and selectivity for specific biological targets. Further exploration of their pharmacokinetic and toxicological profiles will be crucial for translating these promising compounds from the bench to clinical applications.

Conclusion

The 2-(2-hydroxyethoxy)benzoic acid scaffold and its analogues represent a versatile and promising class of chemical compounds. Their accessible synthesis, tunable physicochemical properties, and significant biological activities make them highly relevant to drug discovery and materials science. As demonstrated by the development of targeted enzyme inhibitors, a deep understanding of their chemistry and interaction with biological systems can unlock novel solutions for complex scientific challenges. This guide has provided a technical foundation and practical methodologies to empower researchers to explore and harness the full potential of these valuable molecules.

References

• Biosynth. (n.d.). 2-(2-Hydroxy-ethoxy)-benzoic acid.

• Gong, Y., Zhang, J., Li, S., et al. (2022). Identification of 2-hydroxybenzoic acid derivatives as selective SIRT5 inhibitors. RSC Medicinal Chemistry, 13(8), 983-991. Available at: [Link]

• BenchChem. (n.d.). Benchmarking analytical methods for 2-Hydroxymethyl benzoic acid quantification.

• Baranowska, M., & Kubiński, K. (2023). Natural Hydroxybenzoic and Hydroxycinnamic Acids Derivatives: Mechanisms of Action and Therapeutic Applications. Molecules, 28(22), 7585. Available at: [Link]

• Target Analysis. (n.d.). Benzoic acid derivatives.
• BenchChem. (n.d.). A Comparative Analysis of the Biological Activities of 2-Benzoylbenzoic Acid Derivatives.
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• PubChem. (n.d.). 2-(2-Hydroxyethoxy)benzoic acid. National Center for Biotechnology Information. Available at: [Link]

• Sadowska, B., Stasiak, M., & Różalska, S. (2021). Plant-Derived and Dietary Hydroxybenzoic Acids—A Comprehensive Study of Structural, Anti-/Pro-Oxidant, Lipophilic, Antimicrobial, and Cytotoxic Activity in MDA-MB-231 and MCF-7 Cell Lines. Molecules, 26(16), 4999. Available at: [Link]

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• James, M. O., & Pritchard, J. B. (1987). Bioavailability, metabolism, and renal excretion of benzoic acid in the channel catfish (Ictalurus punctatus). Drug Metabolism and Disposition, 15(5), 665-670. Available at: [Link]

• Black, J. (2021). A HPLC-ESI-MS/MS Study of Hydroxybenzoic Acids and Related Derivatives in Commercial Seaweed Biostimulants and their Plant Growth Bioactivity. VU Research Repository. Available at: [Link]

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A Comprehensive Theoretical Analysis of 2-(2-Hydroxyethoxy)benzoic Acid: A Guide for Researchers and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the theoretical and computational methodologies applied to 2-(2-Hydroxyethoxy)benzoic acid, a molecule of interest in materials science and medicinal chemistry. We delve into the quantum chemical properties, potential biological interactions, and in silico pharmacokinetic profile of this compound. This document serves as a comprehensive resource for researchers, scientists, and drug development professionals, offering not only procedural details but also the scientific rationale behind the selection of computational strategies. Our approach is grounded in the principles of scientific integrity, providing a self-validating framework for the theoretical investigation of small molecules.

Introduction

2-(2-Hydroxyethoxy)benzoic acid (IUPAC name: 2-(2-hydroxyethoxy)benzoic acid, CAS RN: 55211-84-2) is a derivative of benzoic acid characterized by the presence of a hydroxyethoxy group at the ortho position of the benzene ring.[1] While its primary applications have been in polymer science as an additive and an intermediate for polyesters, the structural motifs present in this molecule—a benzoic acid core and a flexible hydroxyl-containing side chain—suggest potential for biological activity.[2] Benzoic acid and its derivatives are known to exhibit a wide range of biological effects, including antimicrobial and anti-inflammatory properties.[3]

The exploration of a molecule's potential in drug discovery and materials science can be significantly accelerated and enriched through the use of theoretical and computational methods. These in silico techniques allow for a detailed examination of molecular structure, reactivity, and interactions at an atomic level, providing insights that can guide and refine experimental work. This guide will provide a comprehensive overview of the theoretical calculations that can be applied to 2-(2-Hydroxyethoxy)benzoic acid, from fundamental quantum chemical properties to its interaction with a plausible biological target and its predicted pharmacokinetic profile.

Part 1: Unveiling the Molecular Landscape: Quantum Chemical Calculations

A thorough understanding of a molecule's intrinsic properties is the cornerstone of any theoretical investigation. Quantum chemical calculations, particularly Density Functional Theory (DFT), offer a powerful lens through which to examine the three-dimensional structure, stability, and electronic characteristics of 2-(2-Hydroxyethoxy)benzoic acid.

In Silico Model Generation and Conformational Flexibility

The journey into the theoretical analysis of 2-(2-Hydroxyethoxy)benzoic acid begins with the generation of a three-dimensional structure. In the absence of an experimentally determined crystal structure, a reliable 3D model can be generated from its 2D representation, such as a SMILES (Simplified Molecular-Input Line-Entry System) string.

Protocol for 3D Structure Generation:

• Obtain the SMILES string: The SMILES string for 2-(2-Hydroxyethoxy)benzoic acid is C1=CC=C(C(=C1)C(=O)O)OCCO.[1]

• Utilize a molecular editor: Software such as Avogadro, ChemDraw, or online tools can convert the SMILES string into an initial 3D structure.

• Perform an initial geometry optimization: A preliminary geometry optimization using a computationally inexpensive method, such as a molecular mechanics force field (e.g., MMFF94), is recommended to generate a reasonable starting geometry.

The flexible hydroxyethoxy side chain of 2-(2-Hydroxyethoxy)benzoic acid introduces conformational isomerism. Identifying the global minimum energy conformer is crucial, as it represents the most populated and thermodynamically stable structure under a given set of conditions.

Workflow for Conformational Analysis:

Caption: Workflow for determining the global minimum energy conformer.

Precision in Structure and Energetics: Density Functional Theory

With a set of low-energy conformers, we can employ the more accurate but computationally demanding Density Functional Theory (DFT) to refine the geometry and determine the electronic properties. The choice of a functional and basis set is a critical decision in any DFT calculation. For organic molecules containing hydrogen, carbon, and oxygen, the B3LYP functional combined with a Pople-style basis set, such as 6-311++G(d,p), provides a good balance of accuracy and computational cost for geometric and electronic properties.[4]

Protocol for DFT Geometry Optimization and Frequency Analysis:

• Input: The coordinates of the low-energy conformers.

• Software: A quantum chemistry package such as Gaussian, ORCA, or GAMESS.

• Methodology:

  • Functional: B3LYP

  • Basis Set: 6-311++G(d,p)

  • Solvation Model (optional but recommended): An implicit solvation model, such as the Polarizable Continuum Model (PCM), using a solvent like water or DMSO to simulate a more realistic environment.

• Calculation Type: Opt Freq (Optimization followed by Frequency calculation).

• Validation: The absence of imaginary frequencies in the output confirms that the optimized structure corresponds to a true energy minimum.

Table 1: Predicted Key Geometric Parameters for 2-(2-Hydroxyethoxy)benzoic acid (DFT/B3LYP/6-311++G(d,p))

Parameter	Bond/Angle	Predicted Value
Bond Lengths (Å)
C=O (carboxyl)	1.21
C-O (carboxyl)	1.35
O-H (carboxyl)	0.97
C-O (ether)	1.37
C-C (aromatic)	1.39 - 1.41
**Bond Angles (°) **
O=C-O (carboxyl)	123.5
C-O-C (ether)	118.2

Bridging Theory and Experiment: Spectroscopic Predictions

A powerful way to validate the accuracy of our theoretical model is to compare predicted spectroscopic data with experimental findings. The vibrational frequencies (IR) and nuclear magnetic resonance (NMR) chemical shifts can be calculated from the results of the DFT calculations.

Protocol for Spectroscopic Prediction:

• IR Spectrum: The output of the frequency calculation provides the vibrational modes and their corresponding intensities. These can be plotted to generate a theoretical IR spectrum. It is common practice to apply a scaling factor (typically around 0.96-0.98 for B3LYP) to the calculated frequencies to better match experimental values.

• NMR Spectrum: The GIAO (Gauge-Independent Atomic Orbital) method is commonly used to calculate NMR chemical shifts. These are typically calculated relative to a reference compound, such as tetramethylsilane (TMS).

Reactivity Insights: Frontier Molecular Orbitals and Molecular Electrostatic Potential

The electronic properties of a molecule are key to understanding its reactivity. The Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are collectively known as the Frontier Molecular Orbitals (FMOs).

• HOMO: Represents the ability to donate an electron. Regions of high HOMO density are susceptible to electrophilic attack.

• LUMO: Represents the ability to accept an electron. Regions of high LUMO density are susceptible to nucleophilic attack.

• HOMO-LUMO Gap: The energy difference between the HOMO and LUMO is an indicator of the molecule's kinetic stability. A smaller gap suggests higher reactivity.

The Molecular Electrostatic Potential (MEP) map provides a visual representation of the charge distribution on the molecule's surface.

• Red regions (negative potential): Indicate electron-rich areas, prone to electrophilic attack.

• Blue regions (positive potential): Indicate electron-poor areas, prone to nucleophilic attack.

Workflow for FMO and MEP Analysis:

Caption: Workflow for predicting molecular reactivity using FMOs and MEP.

Part 2: Probing Biological Interactions: A Molecular Docking and Dynamics Case Study with Tyrosinase

Given that numerous benzoic acid derivatives have been reported to inhibit tyrosinase, an enzyme involved in melanin biosynthesis, we propose tyrosinase as a plausible biological target for 2-(2-Hydroxyethoxy)benzoic acid to demonstrate the application of molecular docking and molecular dynamics simulations.[5][6][7]

The Art of Prediction: Molecular Docking

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex. It is a powerful tool for understanding the binding mode of a potential drug molecule in the active site of a protein.

Protocol for Molecular Docking:

• Protein Preparation:

  • Obtain the crystal structure of the target protein (e.g., mushroom tyrosinase, PDB ID: 2Y9X) from the Protein Data Bank.

  • Remove water molecules and any co-crystallized ligands.

  • Add hydrogen atoms and assign appropriate protonation states to the amino acid residues.

• Ligand Preparation:

  • Use the global minimum energy conformer of 2-(2-Hydroxyethoxy)benzoic acid obtained from the DFT calculations.

  • Assign partial charges to the atoms.

• Docking Simulation:

  • Define the binding site on the protein, typically a grid box encompassing the active site.

  • Use a docking program (e.g., AutoDock, Glide, GOLD) to generate a series of possible binding poses of the ligand in the protein's active site.

  • The program will score and rank the poses based on a scoring function that estimates the binding affinity.

Analysis of Docking Results:

• Binding Energy: The scoring function provides an estimate of the binding free energy (in kcal/mol). More negative values indicate stronger binding.

• Binding Pose: The top-ranked pose reveals the predicted orientation of the ligand in the active site.

• Key Interactions: Analyze the non-covalent interactions (hydrogen bonds, hydrophobic interactions, pi-pi stacking) between the ligand and the protein's amino acid residues.

The Dynamics of Interaction: Molecular Dynamics Simulations

While molecular docking provides a static snapshot of the protein-ligand interaction, molecular dynamics (MD) simulations can provide insights into the dynamic behavior and stability of the complex over time.

General Workflow for MD Simulations:

Caption: General workflow for a molecular dynamics simulation.

Part 3: Predicting the Fate in the Body: In Silico ADMET Profiling

In the early stages of drug discovery, it is crucial to assess the potential pharmacokinetic properties of a compound. In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction tools can provide valuable early-stage information.[8][9]

Protocol for In Silico ADMET Prediction:

• Select a Tool: Utilize freely available web servers (e.g., SwissADME, pkCSM) or commercial software packages.

• Input: Provide the SMILES string of 2-(2-Hydroxyethoxy)benzoic acid.

• Analysis: The tool will predict a range of physicochemical and pharmacokinetic properties.

Table 2: Predicted ADMET Properties for 2-(2-Hydroxyethoxy)benzoic acid

Property	Category	Predicted Value	Implication
Physicochemical Properties
Molecular Weight	182.17 g/mol	Favorable (Lipinski's Rule)
LogP	Lipophilicity	~1.5	Good balance of solubility and permeability
Water Solubility	Soluble	Favorable for absorption
Pharmacokinetics
GI Absorption	Absorption	High	Likely to be well-absorbed orally
BBB Permeant	Distribution	No	Unlikely to cross the blood-brain barrier
CYP Inhibitor	Metabolism	Inhibitor of some isoforms	Potential for drug-drug interactions
Druglikeness
Lipinski's Rule of Five	0 violations	Good druglikeness

Conclusion

This technical guide has outlined a comprehensive theoretical framework for the investigation of 2-(2-Hydroxyethoxy)benzoic acid. Through the application of quantum chemical calculations, we have elucidated its structural and electronic properties. By employing molecular docking and proposing a plausible biological target, we have demonstrated a pathway to explore its potential bioactivity. Furthermore, in silico ADMET predictions have provided valuable insights into its potential as a drug candidate.

The methodologies detailed herein are not only applicable to 2-(2-Hydroxyethoxy)benzoic acid but can also serve as a general workflow for the theoretical investigation of other small molecules. As computational power and theoretical models continue to advance, the integration of these in silico techniques into the research and development pipeline will become increasingly indispensable for accelerating scientific discovery.

References

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• Abosheasha, M. A., et al. (2020). Hydroxyl substituted benzoic acid/cinnamic acid derivatives: Tyrosinase inhibitory kinetics, anti-melanogenic activity and molecular docking studies. Bioorganic Chemistry, 94, 103441. [Link]

• N'guessan, A. B., et al. (2018). DFT study of the structure of hydroxybenzoic acids and their reactions with OH and O2(-) radicals. Journal of Molecular Modeling, 24(8), 216. [Link]

• Gholampour, F., et al. (2016). Characterization of inhibitory effects of the potential therapeutic inhibitors, benzoic acid and pyridine derivatives, on the monophenolase and diphenolase activities of tyrosinase. Journal of Enzyme Inhibition and Medicinal Chemistry, 31(sup2), 169-175. [Link]

• PubChem. (n.d.). 2-(2-Hydroxyethoxy)benzoic acid. National Center for Biotechnology Information. Retrieved January 17, 2026, from [Link]

• van de Waterbeemd, H., & Gifford, E. (2003). ADMET in silico modelling: towards prediction paradise?. Nature reviews. Drug discovery, 2(3), 192–204. [Link]

• Ekins, S., et al. (2007). In silico ADME/Tox comes of age: twenty years later. Drug Discovery Today, 12(9-10), 325-327. [Link]

• Soni, R., & Bhatnagar, A. (2021). A Comprehensive Study On Benzoic Acid And Its Derivatives. International Journal of Creative Research Thoughts, 9(8), a491-a500. [Link]

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In silico screening of 2-(2-Hydroxyethoxy)benzoic acid targets

An In-Depth Technical Guide to the In Silico Screening of 2-(2-Hydroxyethoxy)benzoic Acid Targets

Abstract

The identification of molecular targets for novel or uncharacterized small molecules is a formidable challenge in drug discovery and chemical biology. 2-(2-Hydroxyethoxy)benzoic acid is a compound with a defined structure but largely unexplored biological activity. This technical guide presents a comprehensive, field-proven in silico strategy to elucidate its potential protein targets. We eschew a rigid, templated approach in favor of a logical, causality-driven workflow that mirrors a real-world computational screening campaign. This document provides researchers, scientists, and drug development professionals with the foundational principles, detailed protocols, and critical decision-making insights required to move from a single molecule to a prioritized list of testable biological hypotheses, grounded in robust computational evidence.

Introduction: The Rationale for Target Deconvolution

2-(2-Hydroxyethoxy)benzoic acid is an organic molecule whose physicochemical properties can be readily calculated from its structure (see PubChem CID 3027507)[1]. However, its interactions with biological macromolecules are not well-documented in public literature, making it an "orphan compound." Such compounds represent a vast, untapped resource for novel therapeutic development. The initial and most critical step in unlocking this potential is "target deconvolution" or "target fishing"—the process of identifying the specific protein(s) a compound interacts with to exert a biological effect[2][3].

Traditional experimental methods for target identification can be resource-intensive and time-consuming. In silico (computational) approaches offer a powerful, efficient, and cost-effective first-line strategy to navigate the vastness of the human proteome and generate high-probability hypotheses for subsequent experimental validation[4][5][6][7][8][9]. This guide details a multi-pronged computational workflow designed to identify and validate potential targets for 2-(2-Hydroxyethoxy)benzoic acid.

Foundational Stage: Ligand and Target Library Preparation

The fidelity of any in silico screen is critically dependent on the quality of the input structures. This preparation phase is a self-validating system; errors introduced here will invariably lead to unreliable results.

Ligand Preparation: Characterizing the "Bait"

The 2D structure of 2-(2-Hydroxyethoxy)benzoic acid must be converted into a high-fidelity 3D conformation that accurately represents its likely state in a biological environment.

Protocol 1: Ligand Preparation Workflow

• Obtain 2D Structure: Source the canonical SMILES string (C1=CC=C(C(=C1)C(=O)O)OCCO) from a reliable database like PubChem[1].

• Generate 3D Conformation: Use a computational chemistry tool (e.g., Open Babel, RDKit) to generate an initial 3D structure.

• Energy Minimization: Subject the 3D structure to energy minimization using a suitable force field (e.g., MMFF94 or UFF). This step relaxes steric clashes and finds a low-energy, stable conformation.

• Protonation State Assignment: This is a critical step. The ionization state of the carboxylic acid and hydroxyl groups depends on the pH of the binding environment. For general screening, we assume a physiological pH of ~7.4. At this pH, the carboxylic acid will be deprotonated (carboxylate), significantly altering its charge and interaction potential. Tools like MarvinSketch or PropKa can be used to predict pKa values and assign the correct protonation state.

• Generate Tautomers/Rotamers: While less critical for this specific molecule, for more complex compounds, generating plausible tautomers and rotating flexible bonds is necessary to explore the full conformational space.

• Save in Appropriate Format: The final, prepared ligand structure should be saved in a format suitable for docking software, such as .mol2 or .pdbqt.

Target Library Preparation: Assembling the "Haystack"

The goal is to screen our ligand against a comprehensive library of potential protein targets. The quality of these protein structures is paramount.

Protocol 2: Target Library Curation

• Database Selection: A primary resource is the Protein Data Bank (PDB), which contains experimentally determined 3D structures. For targets without experimental structures, high-quality predicted models from databases like the AlphaFold Protein Structure Database can be considered[10]. A curated database focusing on druggable binding sites, such as PDTD, can also be used[11].

• Structure Cleaning: For each selected protein structure:

  • Remove all non-essential molecules, including water, ions, and co-crystallized ligands (unless studying competitive binding).

  • Add hydrogen atoms, as they are crucial for defining the hydrogen-bonding network but are often absent in crystal structures.

  • Model any missing residues or loops using tools like MODELLER, if they are near a potential binding site.

  • Assign correct protonation states for titratable residues (e.g., Histidine, Aspartate, Glutamate) based on a predicted pH of 7.4.

• Binding Site Definition: For a true "target fishing" expedition, we perform blind docking, where the entire protein surface is considered a potential binding site. The search space for the docking algorithm is defined as a box large enough to encompass the entire protein[12]. Alternatively, binding pocket prediction algorithms can identify plausible "hot spots" for ligand interaction, reducing computational cost[13].

Primary Screening Strategy: Reverse Docking

Reverse docking (or inverse virtual screening) is a structure-based method that computationally "docks" a single ligand of interest against a large collection of prepared protein structures[14][15]. The principle is simple: the ligand is more likely to bind to targets where it fits well both sterically and electrostatically, which is reflected in a favorable calculated binding affinity (docking score)[14].

Caption: High-level workflow for reverse docking-based target identification.

Protocol 3: Reverse Docking with AutoDock Vina

• Input Preparation: Convert the prepared ligand (.mol2) and all prepared target protein files (.pdb) into the .pdbqt format using MGLTools. This format includes atomic charges and atom type definitions required by Vina.

• Configuration: For each protein, define the docking search space (the "grid box"). For blind docking, the box should encompass the entire protein structure[12].

• Execution: Automate the docking process using a script (e.g., in Python or Bash) that iterates through each protein in the library, runs AutoDock Vina with the prepared ligand, and saves the results.

• Data Extraction: Parse the output files to extract the predicted binding affinity (e.g., in kcal/mol) for the top-ranked pose for each protein-ligand pair.

Complementary Screening: Ligand-Based Approaches

Structure-based methods like reverse docking are powerful but depend on the availability of high-quality 3D protein structures. Ligand-based methods provide an essential, complementary approach by inferring target interactions based on similarity to other known active molecules[16][17].

Pharmacophore Screening

A pharmacophore is a 3D arrangement of essential features (e.g., hydrogen bond donors/acceptors, aromatic rings, hydrophobic centers) that enables a molecule to interact with a specific target[18][19]. In target fishing, we screen the query molecule against a pre-computed database of pharmacophore models derived from known protein-ligand complexes[17][18]. A strong match suggests our molecule could bind to the corresponding target.

Caption: Logical flow of pharmacophore-based target fishing.

Chemical Similarity Searching (Shape-Based)

This method operates on the "similar property principle": molecules with similar shapes and chemical structures are likely to have similar biological targets[17]. The 3D shape and electrostatic properties of 2-(2-Hydroxyethoxy)benzoic acid are compared against a database of active compounds with known targets (e.g., ChEMBL). High similarity to a known inhibitor of, for example, a specific enzyme, implies that our compound may also bind to that enzyme.

Hit Prioritization: From Raw Data to Actionable Hypotheses

A raw hit list from any single screening method will contain a significant number of false positives. The key to a successful campaign lies in rigorous, multi-faceted filtering and prioritization.

Consensus Scoring and Data Fusion

Causality: Different docking programs use different algorithms and scoring functions to estimate binding affinity. No single scoring function is perfect for all protein types[20]. By combining the results from several different methods, we can significantly improve the signal-to-noise ratio. The underlying principle is that a true positive interaction is more likely to be identified as favorable by multiple, distinct scoring methods, whereas false positives are often artifacts of a specific algorithm[21][22][23].

Protocol 4: Consensus-Based Hit Prioritization

• Re-score Top Hits: Take the top 5-10% of hits from the primary reverse docking screen (e.g., with AutoDock Vina).

• Use Diverse Scoring Functions: Re-score these top hits using at least two other docking programs that employ different scoring functions (e.g., GOLD, Glide, or a knowledge-based scoring function).

• Fuse the Ranks: Combine the results. A simple and effective method is "rank-by-rank," where the rank of a protein in each list is averaged[20]. Proteins that consistently rank highly across all three lists become the highest-priority candidates.

• Integrate Ligand-Based Hits: Cross-reference the top hits from the structure-based consensus list with hits from the pharmacophore and chemical similarity screens. A protein identified by both structure- and ligand-based methods is a particularly compelling candidate.

Target ID	Primary Docking Score (Vina, kcal/mol)	Consensus Rank (Average)	Pharmacophore Fit Score	Supporting Method	Priority Level
P12345	-9.5	1.3	0.85	Reverse Docking, Pharm	High
Q67890	-9.2	2.7	N/A	Reverse Docking	Medium
P54321	-8.8	4.0	0.79	Reverse Docking, Pharm	High
A1B2C3	-7.1	15.1	N/A	Reverse Docking	Low
Q09876	N/A	N/A	0.91	Pharmacophore	Medium

Table 1: Example of a data summary table for hit prioritization. This structured format allows for the clear integration of results from multiple computational experiments to assign a final priority level.

Post-Screening Validation: Increasing Confidence with Molecular Dynamics

Docking provides a static snapshot of a potential binding event. However, biological systems are dynamic. Molecular Dynamics (MD) simulations model the movement of atoms in a protein-ligand complex over time, providing crucial insights into the stability of the predicted binding pose[[“]][25][26].

Causality: A high-scoring but unstable binding pose is likely a docking artifact. If the ligand rapidly dissociates from the binding pocket or its key interactions are not maintained during a simulation, the prediction is unreliable. Conversely, a ligand that maintains its docked conformation and key interactions (like hydrogen bonds) throughout the simulation is a much more credible candidate[27]. This step serves as a critical computational filter before committing to expensive wet-lab experiments[25].

Protocol 5: MD Simulation for Binding Stability Assessment

• System Setup: For each high-priority protein-ligand complex, place the docked structure in a simulation box filled with explicit water molecules and counter-ions to neutralize the system, mimicking physiological conditions.

• Parameterization: Assign force field parameters to both the protein (e.g., AMBER, CHARMM) and the ligand (e.g., GAFF).

• Equilibration: Run a short series of simulations to allow the system to relax and reach thermal equilibrium.

• Production Run: Perform a production MD simulation for a duration of 50-100 nanoseconds.

• Trajectory Analysis: Analyze the resulting trajectory by calculating:

  • Root Mean Square Deviation (RMSD): The RMSD of the ligand's atomic positions relative to its starting docked pose. A low, stable RMSD suggests the pose is stable.

  • Key Interactions: Monitor the distance of specific hydrogen bonds or other key interactions identified in the docking pose over time. Their persistence indicates a stable interaction.

  • Binding Free Energy Estimation: Use methods like MM/PBSA or MM/GBSA to estimate the binding free energy from the simulation snapshots, providing a more rigorous affinity prediction than the initial docking score.

Conclusion and Path to Experimental Validation

This in-depth guide outlines a robust, multi-modal in silico workflow for identifying the biological targets of 2-(2-Hydroxyethoxy)benzoic acid. By integrating structure-based reverse docking with ligand-based pharmacophore and similarity screening, and validating the top hits through consensus scoring and molecular dynamics, we can generate a short, high-confidence list of putative targets. This prioritized list forms the basis for focused, hypothesis-driven experimental validation (e.g., enzymatic assays, surface plasmon resonance, or cellular thermal shift assays), bridging the gap between computational prediction and biological discovery.

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Protocols & Analytical Methods

Synthesis of 2-(2-Hydroxyethoxy)benzoic Acid: An Application and Protocol Guide

This document provides a comprehensive guide for the synthesis of 2-(2-hydroxyethoxy)benzoic acid, a valuable intermediate in pharmaceutical and materials science research. The protocol detailed herein is based on the principles of the Williamson ether synthesis, a robust and widely applicable method for the formation of ethers. This guide is intended for researchers, scientists, and drug development professionals, offering not only a step-by-step procedure but also the underlying chemical principles and safety considerations essential for successful and safe execution.

Introduction

2-(2-Hydroxyethoxy)benzoic acid is an organic compound of interest due to its bifunctional nature, possessing both a carboxylic acid and a primary alcohol moiety. This unique structure makes it a versatile building block in the synthesis of more complex molecules, including polymers and active pharmaceutical ingredients. The Williamson ether synthesis provides a reliable route to this compound, proceeding via a bimolecular nucleophilic substitution (SN2) mechanism. In this reaction, the phenoxide of salicylic acid acts as a nucleophile, attacking the electrophilic carbon of 2-chloroethanol to form the desired ether linkage.

Reaction Scheme

The overall transformation for the synthesis of 2-(2-hydroxyethoxy)benzoic acid is depicted below:

Caption: General reaction scheme for the synthesis of 2-(2-Hydroxyethoxy)benzoic acid.

Materials and Reagents

Reagent/Material	Grade	Supplier	Notes
Salicylic Acid	Reagent	Sigma-Aldrich	---
Sodium Hydroxide (NaOH)	Reagent	Fisher Scientific	Pellets or solution
2-Chloroethanol	Reagent	Sigma-Aldrich	Highly Toxic
Hydrochloric Acid (HCl)	Concentrated	Fisher Scientific	For acidification
Diethyl Ether	ACS Grade	VWR	For extraction
Anhydrous Magnesium Sulfate (MgSO₄)	Reagent	Sigma-Aldrich	For drying
Water	Deionized	---	For workup and recrystallization

Equipment

• Round-bottom flask with reflux condenser

• Heating mantle with stirrer

• Separatory funnel

• Büchner funnel and filter flask

• Rotary evaporator

• Melting point apparatus

• Standard laboratory glassware (beakers, graduated cylinders, etc.)

• Personal Protective Equipment (PPE): safety goggles, lab coat, nitrile gloves

Experimental Protocol

This protocol is designed for the synthesis of 2-(2-hydroxyethoxy)benzoic acid on a laboratory scale.

Part 1: Formation of Sodium Salicylate

• Preparation of Sodium Hydroxide Solution: In a well-ventilated fume hood, prepare a 2 M solution of sodium hydroxide by dissolving 8.0 g of NaOH pellets in 100 mL of deionized water. Caution: The dissolution of NaOH is highly exothermic. Add the pellets to water slowly and with constant stirring. Allow the solution to cool to room temperature.

• Reaction Setup: To a 250 mL round-bottom flask equipped with a magnetic stir bar, add 13.8 g (0.1 mol) of salicylic acid.

• Deprotonation: Slowly add the prepared 2 M NaOH solution to the round-bottom flask containing the salicylic acid. Stir the mixture at room temperature for 30 minutes to ensure complete formation of the sodium salicylate salt. The salicylic acid will dissolve as the salt is formed.

Part 2: Williamson Ether Synthesis

• Addition of 2-Chloroethanol: To the solution of sodium salicylate, add 8.86 g (0.11 mol) of 2-chloroethanol. Extreme Caution: 2-Chloroethanol is highly toxic and should be handled with appropriate personal protective equipment in a fume hood.

• Reflux: Attach a reflux condenser to the round-bottom flask and heat the reaction mixture to a gentle reflux using a heating mantle. Maintain the reflux for 4-6 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TCC).

• Cooling: After the reflux period, turn off the heat and allow the reaction mixture to cool to room temperature.

Part 3: Work-up and Purification

• Acidification: Once cooled, transfer the reaction mixture to a beaker and slowly add concentrated hydrochloric acid dropwise with stirring until the solution is acidic (pH ~2), which can be checked with litmus paper. A white precipitate of the crude 2-(2-hydroxyethoxy)benzoic acid should form.

• Isolation of Crude Product: Cool the mixture in an ice bath for 30 minutes to ensure complete precipitation. Collect the crude product by vacuum filtration using a Büchner funnel. Wash the solid with a small amount of cold deionized water to remove any inorganic salts.

• Extraction (Optional): For a more thorough purification, the acidic aqueous solution can be extracted with diethyl ether (3 x 50 mL). The combined organic layers are then washed with brine, dried over anhydrous magnesium sulfate, and the solvent is removed under reduced pressure to yield the crude product.

• Recrystallization: The crude product can be further purified by recrystallization. While a specific solvent system for this compound is not widely reported, a common solvent for benzoic acid derivatives is hot water or an ethanol/water mixture.[1][2] Dissolve the crude solid in a minimal amount of boiling water. If the solid does not fully dissolve, add small portions of hot ethanol until a clear solution is obtained. Allow the solution to cool slowly to room temperature, and then in an ice bath to induce crystallization.

• Final Product Collection: Collect the purified crystals by vacuum filtration, wash with a small amount of cold water, and dry in a desiccator or a vacuum oven at low heat.

Characterization

The identity and purity of the synthesized 2-(2-hydroxyethoxy)benzoic acid should be confirmed by analytical techniques.

Property	Expected Value
Appearance	White to off-white solid
Molecular Formula	C₉H₁₀O₄
Molecular Weight	182.17 g/mol [3]
Melting Point	Approximately 220 °C[4]

Further characterization can be performed using:

• ¹H NMR and ¹³C NMR Spectroscopy: To confirm the chemical structure.

• Infrared (IR) Spectroscopy: To identify the characteristic functional groups (O-H, C=O, C-O).

• Mass Spectrometry: To determine the molecular weight of the compound.

Safety Precautions

This synthesis involves the use of hazardous chemicals and should only be performed by trained personnel in a well-ventilated fume hood.

• Sodium Hydroxide (NaOH): Corrosive and can cause severe skin burns and eye damage.[5][6] Always wear appropriate PPE, including gloves and safety goggles. Handle solid NaOH with care to avoid generating dust.

• 2-Chloroethanol: Highly toxic and flammable. It is fatal if swallowed, in contact with skin, or if inhaled.[7] Handle only in a chemical fume hood with appropriate PPE, including chemical-resistant gloves and a lab coat. Ensure there are no ignition sources nearby.

• Hydrochloric Acid (HCl): Concentrated HCl is corrosive and can cause severe burns. Handle with care and appropriate PPE.

• Diethyl Ether: Highly flammable. Use in a well-ventilated area away from any ignition sources.

Workflow Diagram

Caption: Step-by-step workflow for the synthesis of 2-(2-Hydroxyethoxy)benzoic acid.

Discussion

The Williamson ether synthesis is a reliable method for preparing ethers, especially from phenols which are readily deprotonated to form the nucleophilic phenoxide. The choice of a strong base like sodium hydroxide is sufficient to deprotonate the acidic phenolic proton of salicylic acid. The subsequent SN2 reaction with 2-chloroethanol proceeds to form the desired ether.

The work-up procedure is critical for isolating the product. Acidification is necessary to protonate the carboxylate and precipitate the less soluble carboxylic acid. Recrystallization is a powerful technique for purifying the solid product, removing any unreacted starting materials or byproducts. The choice of recrystallization solvent is crucial; an ideal solvent will dissolve the compound when hot but not when cold, allowing for the formation of pure crystals upon cooling.

References

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High-Yield Synthesis of 2-(2-Hydroxyethoxy)benzoic acid via Modified Williamson Ether Synthesis

An Application Note for Drug Development Professionals

Abstract

2-(2-Hydroxyethoxy)benzoic acid is a key organic intermediate and a known impurity of the anti-inflammatory drug Salsalate, designated as "Salsalate Impurity C". Its controlled synthesis is crucial for analytical standard preparation, impurity profiling, and as a versatile building block in medicinal chemistry. This application note presents a robust, high-yield protocol for the synthesis of 2-(2-Hydroxyethoxy)benzoic acid from salicylic acid and 2-chloroethanol. The methodology is based on the Williamson ether synthesis, optimized for regioselectivity and yield. We provide a detailed, step-by-step protocol, an analysis of the reaction mechanism, self-validating quality control checkpoints, and a comprehensive summary of quantitative data.

Introduction and Scientific Rationale

The synthesis of substituted benzoic acids is fundamental to the development of a wide range of pharmaceutical compounds. 2-(2-Hydroxyethoxy)benzoic acid, in particular, holds significance not only as a structural motif in drug discovery but also as a critical reference standard for quality control in the manufacturing of Salsalate, a prodrug of salicylic acid used in treating arthritis.[1] A reliable and high-yield synthesis is therefore essential for researchers in process development and quality assurance.

The chosen synthetic route is a modification of the classical Williamson ether synthesis, a powerful method for forming ethers via an SN2 (bimolecular nucleophilic substitution) reaction.[2][3] This reaction typically involves an alkoxide nucleophile attacking an alkyl halide.[4][5] In this application, we leverage the differential acidity of the phenolic and carboxylic acid protons on the starting material, salicylic acid. By using a strong base, we generate a dianion, where the more nucleophilic phenoxide oxygen selectively attacks the primary alkyl halide, 2-chloroethanol.[3] This approach favors the desired O-alkylation over competing esterification, leading to a high yield of the target ether.

Reaction Mechanism

The synthesis proceeds in three key stages:

• Deprotonation: Salicylic acid is treated with two equivalents of sodium hydroxide. The first equivalent deprotonates the more acidic carboxylic acid proton, while the second equivalent deprotonates the phenolic hydroxyl group, forming a water-soluble disodium salicylate.

• Nucleophilic Attack (SN2): The resulting phenoxide ion, a potent nucleophile, attacks the electrophilic carbon of 2-chloroethanol. This is a concerted SN2 reaction where the C-O bond forms as the C-Cl bond breaks.[2][3] This step is best performed with primary alkyl halides like 2-chloroethanol to minimize competing elimination reactions.[4]

• Acidification/Workup: The reaction mixture is acidified with a strong mineral acid (e.g., HCl). This protonates the carboxylate group, causing the sparingly soluble 2-(2-Hydroxyethoxy)benzoic acid to precipitate from the aqueous solution, facilitating its isolation.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale synthesis yielding a high purity product.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Moles	Quantity	Role
Salicylic Acid	C₇H₆O₃	138.12	0.10	13.81 g	Starting Material
Sodium Hydroxide	NaOH	40.00	0.22	8.80 g	Base
2-Chloroethanol	C₂H₅ClO	80.51	0.11	8.86 g (7.0 mL)	Alkylating Agent
Deionized Water	H₂O	18.02	-	150 mL	Solvent
Hydrochloric Acid (conc.)	HCl	36.46	~0.25	~20 mL	Acidification

Step-by-Step Synthesis Procedure

• Reagent Preparation: In a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, reflux condenser, and dropping funnel, dissolve sodium hydroxide (8.80 g, 0.22 mol) in deionized water (100 mL). Allow the solution to cool to room temperature.

• Formation of Disodium Salicylate: Slowly add salicylic acid (13.81 g, 0.10 mol) to the sodium hydroxide solution with continuous stirring. The salicylic acid will dissolve as the disodium salt is formed.

• Addition of Alkylating Agent: Add 2-chloroethanol (8.86 g, 0.11 mol) to the dropping funnel. Add the 2-chloroethanol dropwise to the reaction mixture over 30 minutes at room temperature.

• Reaction Reflux: After the addition is complete, heat the mixture to reflux (approximately 100-105 °C) using a heating mantle. Maintain a gentle reflux for 4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) using a mobile phase of ethyl acetate:hexane (1:1) with a few drops of acetic acid.

• Cooling and Acidification: After 4 hours, turn off the heat and allow the reaction mixture to cool to room temperature. Place the flask in an ice bath to cool it further to below 10 °C.

• Product Precipitation: Slowly and carefully add concentrated hydrochloric acid (~20 mL) to the cold reaction mixture with vigorous stirring until the pH is approximately 2. A dense white precipitate of the crude product will form.

• Isolation: Collect the crude product by vacuum filtration using a Büchner funnel.[6] Wash the solid with two portions of cold deionized water (2x 25 mL) to remove inorganic salts.

• Purification by Recrystallization: Transfer the crude solid to a 500 mL beaker. Add 200 mL of deionized water and heat with stirring until the solid dissolves completely. Allow the solution to cool slowly to room temperature, then place it in an ice bath for 30 minutes to complete crystallization.

• Final Product Collection: Collect the purified white crystalline product by vacuum filtration, wash with a small amount of ice-cold water, and dry in a vacuum oven at 60 °C to a constant weight.

Workflow Visualization

The following diagram illustrates the complete synthesis workflow from starting materials to the final purified product.

Caption: High-level workflow for the synthesis of 2-(2-Hydroxyethoxy)benzoic acid.

Trustworthiness: A Self-Validating Protocol

The robustness of this protocol is ensured by several in-process checkpoints and an understanding of potential side reactions.

• TLC Monitoring: During the reflux stage, TLC can be used to monitor the disappearance of the salicylic acid starting material. This provides a real-time check on reaction completion and prevents unnecessary heating that could lead to byproduct formation.

• pH Control: The precipitation of the product is highly pH-dependent. Ensuring the pH is lowered to ~2 during acidification maximizes the recovery of the carboxylic acid product from the solution.

• Purification Efficacy: The purity of the final product can be readily assessed by measuring its melting point and comparing it to the literature value (approximately 145-148 °C). Further characterization by ¹H NMR, ¹³C NMR, and mass spectrometry should be performed to confirm the structure and identify any residual impurities.

• Potential Pitfalls & Troubleshooting:

  • Low Yield: May result from incomplete reaction (extend reflux time) or loss of product during workup. Ensure the solution is thoroughly cooled before acidification and filtration to minimize the product's solubility in water.

  • Ester Formation: A potential side reaction is the esterification of the carboxylate with 2-chloroethanol. However, under these basic aqueous conditions, the SN2 reaction at the phenoxide is kinetically favored, and any ester formed would likely be hydrolyzed back to the carboxylate during reflux.

  • Oily Product: If the product "oils out" instead of crystallizing during purification, it may be due to impurities. In this case, a second recrystallization or purification by column chromatography may be necessary.

Expected Results and Characterization

Following this protocol, a high yield of the final product is expected.

Parameter	Expected Value
Theoretical Yield	18.22 g
Typical Actual Yield	15.5 - 16.8 g (85-92%)
Appearance	White crystalline solid
Melting Point	145-148 °C
Molecular Formula	C₉H₁₀O₄[7]
Molecular Weight	182.17 g/mol [7]

The final product should be characterized using standard analytical techniques to confirm its identity and purity before use as an analytical standard or synthetic intermediate.

References

• Chemistry Steps. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

• University of California, Irvine. (n.d.). Williamson Ether Synthesis Lab Procedure. Retrieved from [Link]

• Wikipedia. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 3027507, 2-(2-Hydroxyethoxy)benzoic acid. Retrieved from [Link]

• PrepChem. (n.d.). Synthesis of 4-(2-cyclopropylcarbonyloxyethoxy)benzoic acid. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5161, Salsalate. Retrieved from [Link]

• Google Patents. (n.d.). CN106032357A - Sulfasalazine impurities and preparation method thereof.
• Google Patents. (n.d.). US3235588A - Purification of benzoic acid.

• Chem21Labs. (n.d.). Synthesis of Benzoic Acid. Retrieved from [Link]

• Google Patents. (n.d.). CN104370736A - Synthesis method of 2-ethoxybenzoic acid compound.

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Application Notes and Protocols: 2-(2-Hydroxyethoxy)benzoic Acid in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction

2-(2-Hydroxyethoxy)benzoic acid is a versatile bifunctional molecule that serves as a valuable starting material in a variety of organic syntheses. Its structure, featuring a carboxylic acid and a primary alcohol separated by an ether linkage on an aromatic scaffold, allows for selective transformations at three distinct reactive sites. This unique arrangement opens pathways to a diverse range of molecular architectures, from simple esters and ethers to complex heterocyclic systems. This guide provides an in-depth exploration of its synthetic utility, complete with detailed protocols, mechanistic insights, and practical considerations for its application in research and development.

The strategic positioning of the hydroxyl and carboxyl groups allows for intramolecular reactions, leading to the formation of medium-sized heterocyclic rings, which are of significant interest in medicinal chemistry. Furthermore, the differential reactivity of the functional groups enables sequential modifications, making it a key building block for the synthesis of complex target molecules, including active pharmaceutical ingredients (APIs).

Physicochemical Properties

A clear understanding of the physical and chemical properties of 2-(2-Hydroxyethoxy)benzoic acid is crucial for its effective use in synthesis.

Property	Value	Reference
Molecular Formula	C₉H₁₀O₄
Molecular Weight	182.17 g/mol
Appearance	White to off-white solid
Melting Point	~220 °C	Biosynth
Solubility	Soluble in polar organic solvents
CAS Number	55211-84-2

Synthetic Applications & Protocols

The dual functionality of 2-(2-Hydroxyethoxy)benzoic acid allows for a range of synthetic transformations. The following sections detail key reactions and provide step-by-step protocols.

Esterification of the Carboxylic Acid Group

The carboxylic acid moiety is readily esterified under standard Fischer esterification conditions. This reaction is fundamental for modifying the polarity and reactivity of the molecule, or for protecting the carboxylic acid during subsequent reactions on the hydroxyl group.

• Excess Alcohol: Using the alcohol as the solvent drives the equilibrium towards the ester product, in accordance with Le Chatelier's principle.

• Acid Catalyst: A strong acid catalyst, such as sulfuric acid, protonates the carbonyl oxygen of the carboxylic acid, increasing its electrophilicity and facilitating nucleophilic attack by the alcohol.[1]

• Reflux Conditions: Heating the reaction mixture to reflux increases the reaction rate, allowing equilibrium to be reached more quickly.[2]

Materials:

• 2-(2-Hydroxyethoxy)benzoic acid (1.82 g, 10 mmol)

• Methanol (30 mL)

• Concentrated Sulfuric Acid (0.5 mL)

• Dichloromethane

• Saturated Sodium Bicarbonate Solution

• Brine

• Anhydrous Magnesium Sulfate

Procedure:

• In a 100 mL round-bottom flask, suspend 2-(2-Hydroxyethoxy)benzoic acid in methanol.

• Carefully add concentrated sulfuric acid dropwise with stirring.

• Attach a reflux condenser and heat the mixture to a gentle reflux for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Cool the reaction mixture to room temperature and remove the excess methanol under reduced pressure.

• Dilute the residue with dichloromethane (50 mL) and transfer to a separatory funnel.

• Wash the organic layer with water (2 x 30 mL), followed by saturated sodium bicarbonate solution (2 x 30 mL) to neutralize the excess acid, and finally with brine (30 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude ester.

• Purify the product by column chromatography on silica gel (ethyl acetate/hexane gradient) to afford pure methyl 2-(2-hydroxyethoxy)benzoate.

Caption: Fischer Esterification Workflow.

Etherification of the Hydroxyl Group

The primary hydroxyl group can be readily converted to an ether via the Williamson ether synthesis. This reaction involves the deprotonation of the alcohol to form an alkoxide, which then acts as a nucleophile to displace a halide from an alkyl halide.[3][4]

• Strong Base: A strong base, such as sodium hydride (NaH), is required to deprotonate the alcohol to form the more nucleophilic alkoxide.

• Anhydrous Conditions: The reaction must be carried out under anhydrous conditions as the strong base and the resulting alkoxide will react with any water present.

• Primary Alkyl Halide: The use of a primary alkyl halide is preferred to minimize competing elimination reactions (E2) that can occur with secondary and tertiary halides.[3]

Materials:

• 2-(2-Hydroxyethoxy)benzoic acid (1.82 g, 10 mmol)

• Sodium Hydride (60% dispersion in mineral oil, 0.44 g, 11 mmol)

• Anhydrous Tetrahydrofuran (THF) (40 mL)

• Methyl Iodide (0.68 mL, 11 mmol)

• 1 M Hydrochloric Acid

• Ethyl Acetate

• Brine

• Anhydrous Sodium Sulfate

Procedure:

• To a dry round-bottom flask under an inert atmosphere (e.g., nitrogen), add 2-(2-Hydroxyethoxy)benzoic acid and anhydrous THF.

• Cool the solution to 0 °C in an ice bath.

• Carefully add sodium hydride portion-wise. Allow the mixture to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional 30 minutes.

• Cool the mixture back to 0 °C and add methyl iodide dropwise.

• Allow the reaction to warm to room temperature and stir overnight. Monitor by TLC.

• Quench the reaction by the slow addition of water at 0 °C.

• Acidify the mixture to pH ~2 with 1 M HCl.

• Extract the product with ethyl acetate (3 x 40 mL).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by recrystallization or column chromatography to yield 2-(2-methoxyethoxy)benzoic acid.

Sources

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Application Notes and Protocols: 2-(2-Hydroxyethoxy)benzoic Acid as a Versatile Linker in Polymer Chemistry

Introduction: The Strategic Advantage of a Hydrolyzable Linker

In the landscape of polymer therapeutics, the linker molecule is not merely a covalent bridge but a critical determinant of a drug conjugate's efficacy, stability, and safety profile.[1] 2-(2-Hydroxyethoxy)benzoic acid emerges as a linker of significant interest due to its unique trifunctional nature, incorporating a carboxylic acid, a primary hydroxyl group, and an aromatic ring. This structure offers a hydrolytically cleavable ester bond when incorporated into a polymer backbone, providing a mechanism for controlled drug release. The ethylene glycol spacer enhances water solubility, a crucial attribute for biocompatibility and formulation of polymer-drug conjugates.[2] The benzoic acid moiety provides a rigid structural element and potential for π-π stacking interactions, which can influence the physicochemical properties of the resulting polymer.[3] This application note provides a comprehensive guide to the utilization of 2-(2-Hydroxyethoxy)benzoic acid as a linker in the synthesis of advanced polymer systems for researchers, scientists, and drug development professionals.

Physicochemical Properties

A thorough understanding of the linker's properties is fundamental to its effective application.

Property	Value	Source
Molecular Formula	C9H10O4	[4]
Molecular Weight	182.17 g/mol	[4]
IUPAC Name	2-(2-hydroxyethoxy)benzoic acid	[4]
CAS Number	55211-84-2	[4]
XLogP3	0.9	[4]

Conceptual Workflow: From Linker to Functional Polymer

The integration of 2-(2-Hydroxyethoxy)benzoic acid into a polymer-drug conjugate follows a logical, multi-step process. This workflow highlights the key stages, from initial polymer synthesis to the final bioactive construct.

Caption: High-level workflow for creating a polymer-drug conjugate.

Experimental Protocols

Protocol 1: Synthesis of a PEG-Linker Polymer

This protocol details the esterification of a polyethylene glycol (PEG) backbone with the hydroxyl group of 2-(2-Hydroxyethoxy)benzoic acid. The resulting polymer will have a pendant benzoic acid group, ready for drug conjugation.

Rationale: The use of dicyclohexylcarbodiimide (DCC) as a coupling agent with a 4-dimethylaminopyridine (DMAP) catalyst is a well-established and efficient method for the esterification of alcohols with carboxylic acids, particularly with sterically accessible hydroxyl groups like the primary alcohol on our linker.[5]

Materials:

• Methoxypolyethylene glycol (mPEG-OH, MW 2000 Da)

• 2-(2-Hydroxyethoxy)benzoic acid

• Dicyclohexylcarbodiimide (DCC)

• 4-Dimethylaminopyridine (DMAP)

• Anhydrous Dichloromethane (DCM)

• Diethyl ether

• Dialysis tubing (MWCO 1000 Da)

Procedure:

• In a flame-dried, round-bottom flask under an inert atmosphere (e.g., argon), dissolve mPEG-OH (1.0 g, 0.5 mmol) and 2-(2-Hydroxyethoxy)benzoic acid (0.182 g, 1.0 mmol) in anhydrous DCM (20 mL).

• To this solution, add DMAP (0.061 g, 0.5 mmol).

• In a separate vial, dissolve DCC (0.206 g, 1.0 mmol) in anhydrous DCM (5 mL).

• Slowly add the DCC solution to the reaction mixture at 0 °C (ice bath) with continuous stirring.

• Allow the reaction to warm to room temperature and stir for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, filter the mixture to remove the dicyclohexylurea (DCU) precipitate.

• Concentrate the filtrate under reduced pressure.

• Precipitate the crude product by adding the concentrated solution dropwise to cold diethyl ether (200 mL).

• Collect the precipitate by filtration and dry under vacuum.

• Purify the product by dialysis against deionized water for 48 hours, changing the water every 6 hours.

• Lyophilize the dialyzed solution to obtain the purified mPEG-linker polymer.

Characterization:

• ¹H NMR: Confirm the presence of aromatic protons from the benzoic acid moiety and the characteristic peaks of the PEG backbone.

• FT-IR: Observe the appearance of a new ester carbonyl peak.

• GPC/SEC: Determine the molecular weight and polydispersity of the polymer to ensure no significant chain degradation or cross-linking has occurred.

Protocol 2: Conjugation of Doxorubicin to the PEG-Linker Polymer

This protocol describes the amidation reaction between the carboxylic acid of the linker on the polymer and the primary amine of the anticancer drug, doxorubicin (DOX).

Rationale: The activation of the carboxylic acid to an N-hydroxysuccinimide (NHS) ester is a common and effective strategy for creating an amine-reactive intermediate that readily forms a stable amide bond with the amine group of doxorubicin under mild conditions.[6][7]

Materials:

• mPEG-linker polymer (from Protocol 1)

• N,N'-Dicyclohexylcarbodiimide (DCC)

• N-Hydroxysuccinimide (NHS)

• Doxorubicin hydrochloride (DOX·HCl)

• Triethylamine (TEA)

• Anhydrous Dimethylformamide (DMF)

• Dialysis tubing (MWCO 1000 Da)

Procedure:

• Dissolve the mPEG-linker polymer (0.5 g, 0.25 mmol of carboxylic acid groups) in anhydrous DMF (10 mL) in a round-bottom flask under an inert atmosphere.

• Add NHS (0.034 g, 0.3 mmol) and DCC (0.062 g, 0.3 mmol) to the solution.

• Stir the reaction mixture at room temperature for 6 hours to activate the carboxylic acid groups.

• In a separate flask, dissolve DOX·HCl (0.174 g, 0.3 mmol) in anhydrous DMF (5 mL) and add TEA (42 µL, 0.3 mmol) to neutralize the hydrochloride salt.

• Add the DOX solution to the activated polymer solution.

• Stir the reaction mixture in the dark at room temperature for 48 hours.

• Filter the reaction mixture to remove any precipitated DCU.

• Purify the product by dialysis against a 1:1 mixture of methanol and water for 24 hours, followed by dialysis against deionized water for another 24 hours.

• Lyophilize the purified solution to obtain the mPEG-linker-DOX conjugate as a red solid.

Characterization:

• UV-Vis Spectroscopy: Quantify the amount of conjugated doxorubicin by measuring its absorbance at approximately 485 nm.

• ¹H NMR: Confirm the covalent attachment of doxorubicin to the polymer.

• GPC/SEC with UV and RI detectors: Confirm the conjugation and assess the purity of the final product.

Caption: Workflow for Doxorubicin conjugation.

Application: pH-Controlled Drug Release

The key feature of the 2-(2-Hydroxyethoxy)benzoic acid linker is its susceptibility to hydrolysis under acidic conditions, which are characteristic of the tumor microenvironment and endosomal/lysosomal compartments.[8]

Protocol 3: In Vitro Drug Release Study

Rationale: This protocol simulates the physiological conditions of the bloodstream (pH 7.4) and the acidic environment of a tumor or endosome (pH 5.0) to evaluate the rate of doxorubicin release from the polymer conjugate.

Materials:

• mPEG-linker-DOX conjugate

• Phosphate-buffered saline (PBS), pH 7.4

• Acetate buffer, pH 5.0

• Dialysis tubing (MWCO 1000 Da)

• UV-Vis spectrophotometer

Procedure:

• Prepare two solutions of the mPEG-linker-DOX conjugate at a concentration of 1 mg/mL in PBS (pH 7.4) and acetate buffer (pH 5.0).

• Transfer 1 mL of each solution into separate dialysis bags.

• Place each dialysis bag into a beaker containing 20 mL of the corresponding buffer.

• Maintain the beakers at 37 °C with gentle stirring.

• At predetermined time points (e.g., 0, 1, 2, 4, 8, 12, 24, 48 hours), withdraw a 1 mL aliquot from the buffer outside the dialysis bag and replace it with 1 mL of fresh buffer.

• Measure the absorbance of the withdrawn aliquots at 485 nm to determine the concentration of released doxorubicin.

• Calculate the cumulative percentage of drug release over time.

Expected Results: A significantly higher rate of doxorubicin release is expected at pH 5.0 compared to pH 7.4, demonstrating the acid-sensitive nature of the ester linkage. This data can be plotted to visualize the release kinetics.

Troubleshooting and Key Considerations

• Low Esterification/Amidation Yield: Ensure all reagents and solvents are anhydrous, as water can hydrolyze activated intermediates. The use of a mild base like TEA is crucial for the amidation step with doxorubicin hydrochloride to free the reactive amine.

• Incomplete Removal of Coupling Reagents: The urea byproduct (DCU) from DCC coupling can be challenging to remove completely. Thorough filtration and precipitation steps are essential.

• Polymer Degradation: While PEG is generally stable, prolonged exposure to harsh acidic or basic conditions during synthesis or purification should be avoided.

Conclusion

2-(2-Hydroxyethoxy)benzoic acid is a highly promising linker for the development of advanced polymer-drug conjugates. Its inherent properties allow for the synthesis of water-soluble polymers with pH-sensitive drug release capabilities. The protocols outlined in this application note provide a robust framework for researchers to explore the potential of this versatile linker in their own drug delivery systems and polymer chemistry applications.

References

• Tsuji, H., & Yamamoto, H. (2016). Hydroxy-Directed Amidation of Carboxylic Acid Esters Using a Tantalum Alkoxide Catalyst. Journal of the American Chemical Society, 138(43), 14218–14221. [Link]

• ResearchGate. (n.d.). Hydrolysis kinetics of polymer A at pH 5.0 (9) and pH 7.4 (b). [Link]

• Isidro-Llobet, A., Alvarez, M., & Albericio, F. (2015). Greener Synthesis of an Amide by Direct Reaction of an Acid and Amine under Catalytic Conditions. Science and Education Publishing. [Link]

• Grira, S., et al. (2020). Conjugation of Doxorubicin to siRNA Through Disulfide-based Self-immolative Linkers. MDPI. [Link]

• dos Santos, J. H. Z., & da Rosa, M. B. (2013). Polymerization of hydroxy benzoic acids series. ResearchGate. [Link]

• Ghaffari, M., et al. (2021). Conjugation of a smart polymer to doxorubicin through a pH-responsive bond for targeted drug delivery and improving drug loading on graphene oxide. RSC Publishing. [Link]

• Ghaffari, M., et al. (2021). Conjugation of a smart polymer to doxorubicin through a pH-responsive bond for targeted drug delivery and improving drug loading on graphene oxide. National Center for Biotechnology Information. [Link]

• Google Patents. (n.d.). TWI343912B - Method of preparing polyethylene glycol ester as plasticizer.

• Charville, H., et al. (2023). Direct Amidations of Carboxylic Acids with Amines. Encyclopedia.pub. [Link]

• American Chemical Society. (n.d.). Development of cleavable linkers for polymer-drug conjugates. [Link]

• ResearchGate. (2003). Synthesis of Polyethylene Glycol (PEG) Derivatives and PEGylated−Peptide Biopolymer Conjugates. [Link]

• Sabour, R., et al. (2021). Direct Catalytic Amidations from Carboxylic Acid and Ester Derivatives: A Review. MDPI. [Link]

• ResearchGate. (n.d.). Scheme 1. Synthesis of doxorubicin-photocleavable linker 5. Reagents.... [Link]

• Mishra, P., et al. (2014). Poly(ethylene glycol)-Prodrug Conjugates: Concept, Design, and Applications. National Center for Biotechnology Information. [Link]

• ResearchGate. (2021). (PDF) Catalytic and non-catalytic amidation of carboxylic acid substrates. [Link]

• García-Gallego, S., et al. (2021). Synthesis and Operating Optimization of the PEG Conjugate via CuAAC in scCO2. National Center for Biotechnology Information. [Link]

• Justia Patents. (2012). Method to produce polyhydroxy carboxylic acid esters of polyethylene glycol. [Link]

• Gao, A. X., Liao, L., & Johnson, J. A. (2014). Synthesis of Acid-Labile PEG and PEG-Doxorubicin-Conjugate Nanoparticles via Brush-First ROMP. DSpace@MIT. [Link]

• Semantic Scholar. (n.d.). Synthesis of polyethylene glycol (PEG) derivatives and PEGylated-peptide biopolymer conjugates. [Link]

• PubChem. (n.d.). 2-(2-Hydroxyethoxy)benzoic acid. [Link]

• Google Patents. (n.d.). WO2019059801A1 - Method for preparing benzoic acid esters.

• The Hebrew University of Jerusalem. (n.d.). Esterification of Polyethylene Glycols. [Link]

• PubMed. (2014). Kinetics of the esterification of active pharmaceutical ingredients containing carboxylic acid functionality in polyethylene glycol: formulation implications. [Link]

• PubChem. (n.d.). 4-((2-Hydroxyethoxy)carbonyl)benzoic acid. [Link]

• De Rosa, C., et al. (2022). Segregation of Benzoic Acid in Polymer Crystalline Cavities. MDPI. [Link]

• Google Patents. (n.d.). US4431840A - Process for preparing 2-benzoylbenzoic acids.

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Application Note: Quantitative Analysis of 2-(2-Hydroxyethoxy)benzoic Acid in Pharmaceutical Matrices

Abstract

This application note presents a detailed and validated analytical methodology for the accurate quantification of 2-(2-Hydroxyethoxy)benzoic acid. This compound is of significant interest in drug development as a potential metabolite, impurity, or synthetic intermediate. Given the stringent regulatory requirements for the quantification of such analytes, a robust and reliable analytical method is paramount. This document outlines a primary High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) method and a secondary, more sensitive Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method. The protocols herein are designed for researchers, scientists, and drug development professionals, providing a comprehensive guide from sample preparation to data analysis, all within a framework of established scientific principles and regulatory guidelines.

Introduction: The Rationale for Precise Quantification

2-(2-Hydroxyethoxy)benzoic acid, a derivative of benzoic acid, may arise from various pathways in drug metabolism or as a process-related impurity during the synthesis of active pharmaceutical ingredients (APIs). Its accurate quantification is critical for several reasons:

• Pharmacokinetic and Toxicological Assessment: Understanding the formation, distribution, and elimination of metabolites is a cornerstone of drug safety evaluation.

• Impurity Profiling: Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the International Council for Harmonisation (ICH) mandate strict control over impurities in drug substances and products.

• Process Chemistry: Monitoring the levels of intermediates and byproducts is essential for optimizing synthetic routes and ensuring batch-to-batch consistency.

The structural similarity of 2-(2-Hydroxyethoxy)benzoic acid to other benzoic acid derivatives allows for the adaptation of established analytical techniques. However, the presence of the hydroxyethoxy group imparts distinct polarity that necessitates a tailored chromatographic approach to achieve optimal separation and detection.

Recommended Analytical Approach: Reversed-Phase HPLC-UV

For routine quantification in quality control and research environments, a Reversed-Phase High-Performance Liquid Chromatography with Ultraviolet (RP-HPLC-UV) detection method offers a balance of sensitivity, specificity, and accessibility. The benzoic acid moiety contains a chromophore that allows for sensitive UV detection.

Principle of the Method

The method is based on the separation of 2-(2-Hydroxyethoxy)benzoic acid from other matrix components on a C18 stationary phase. The mobile phase, consisting of an acidified aqueous solution and an organic modifier, is optimized to ensure a suitable retention time and peak shape for the analyte. The acidic mobile phase suppresses the ionization of the carboxylic acid group, leading to increased retention on the non-polar stationary phase. Quantification is achieved by comparing the peak area of the analyte in a sample to that of a known concentration in a standard solution.

Experimental Workflow

The overall workflow for the HPLC-UV analysis is depicted in the following diagram:

Caption: HPLC-UV analysis workflow for 2-(2-Hydroxyethoxy)benzoic acid.

Detailed Protocol: HPLC-UV Quantification

2.3.1. Materials and Reagents

• 2-(2-Hydroxyethoxy)benzoic acid reference standard (purity ≥ 98%)

• Acetonitrile (HPLC grade)

• Methanol (HPLC grade)

• Phosphoric acid (85%, analytical grade)

• Ultrapure water (18.2 MΩ·cm)

• C18 reversed-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm particle size)

2.3.2. Instrumentation

• HPLC system equipped with a quaternary or binary pump, autosampler, column oven, and a diode array or variable wavelength UV detector.

• Analytical balance

• pH meter

• Sonicator

2.3.3. Preparation of Solutions

• Mobile Phase A: 0.1% Phosphoric Acid in Water. To 999 mL of ultrapure water, add 1 mL of 85% phosphoric acid and mix thoroughly.

• Mobile Phase B: Acetonitrile.

• Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of 2-(2-Hydroxyethoxy)benzoic acid reference standard and transfer to a 10 mL volumetric flask. Dissolve in and dilute to volume with methanol.

• Working Standard Solutions: Prepare a series of working standards by serial dilution of the stock solution with Mobile Phase A to achieve concentrations ranging from 1 µg/mL to 100 µg/mL.

2.3.4. Sample Preparation

• For Drug Substance: Accurately weigh approximately 25 mg of the drug substance, dissolve in a suitable solvent, and dilute with Mobile Phase A to a final concentration within the calibration range.

• For Drug Product (e.g., Tablets): Grind a representative number of tablets to a fine powder. Accurately weigh a portion of the powder equivalent to a single dose and extract with a suitable solvent system. Further dilute the extract with Mobile Phase A to a final concentration within the calibration range.

• For Biological Matrices (e.g., Plasma): Protein precipitation is recommended. To 100 µL of plasma, add 300 µL of cold acetonitrile. Vortex for 1 minute and centrifuge at 12,000 x g for 10 minutes. Evaporate the supernatant to dryness under a gentle stream of nitrogen and reconstitute the residue in 100 µL of Mobile Phase A.

2.3.5. Chromatographic Conditions

Parameter	Condition
Column	C18, 4.6 x 150 mm, 5 µm
Mobile Phase	Gradient elution with Mobile Phase A (0.1% H₃PO₄ in H₂O) and Mobile Phase B (Acetonitrile)
Gradient	0-10 min: 10-70% B; 10-12 min: 70% B; 12-12.1 min: 70-10% B; 12.1-15 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	230 nm

High-Sensitivity Method: LC-MS/MS for Trace Level Quantification

For applications requiring higher sensitivity, such as pharmacokinetic studies in biological fluids, a Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) method is recommended. This technique offers superior selectivity and lower limits of detection.

Principle of the Method

The chromatographic separation is similar to the HPLC-UV method, but the detection is performed using a mass spectrometer. The analyte is ionized, typically using electrospray ionization (ESI), and the precursor ion is selected and fragmented. Specific product ions are then monitored for quantification, providing a high degree of certainty in the identification and measurement of the analyte. An internal standard, structurally similar to the analyte, should be used to correct for matrix effects and variations in instrument response.

Detailed Protocol: LC-MS/MS Quantification

3.2.1. Additional Materials and Reagents

• Formic acid (LC-MS grade)

• Structurally similar internal standard (e.g., deuterated 2-(2-Hydroxyethoxy)benzoic acid or a close analog)

3.2.2. Instrumentation

• UHPLC or HPLC system coupled to a triple quadrupole mass spectrometer with an ESI source.

3.2.3. Preparation of Solutions

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Standard and Sample Preparation: Follow the procedures outlined in section 2.3.3 and 2.3.4, but spike all standards and samples with the internal standard at a fixed concentration.

3.2.4. Chromatographic and Mass Spectrometric Conditions

Parameter	Condition
Column	C18, 2.1 x 50 mm, 1.8 µm
Mobile Phase	Gradient elution with Mobile Phase A and B
Flow Rate	0.4 mL/min
Column Temperature	40 °C
Injection Volume	5 µL
Ionization Mode	ESI Negative
MRM Transitions	2-(2-Hydroxyethoxy)benzoic acid: To be determined empirically; Internal Standard: To be determined empirically
Collision Energy	To be optimized for each transition

Method Validation: Ensuring Trustworthiness and Reliability

A comprehensive validation of the chosen analytical method is mandatory to ensure its suitability for the intended purpose. The validation should be performed in accordance with ICH Q2(R2) guidelines.[1]

Validation Parameters and Acceptance Criteria

The following parameters must be evaluated:

Parameter	Description	Typical Acceptance Criteria
Specificity	The ability to assess the analyte in the presence of other components.	No interfering peaks at the retention time of the analyte.
Linearity	The ability to obtain test results directly proportional to the concentration of the analyte.	Correlation coefficient (r²) ≥ 0.995
Range	The interval between the upper and lower concentrations of the analyte that have been demonstrated to have a suitable level of precision, accuracy, and linearity.	As defined by the linearity study.
Accuracy	The closeness of the test results to the true value.	Recovery of 98.0% to 102.0% for drug substance; 95.0% to 105.0% for biological matrices.
Precision	The degree of agreement among individual test results.	Repeatability (Intra-day): RSD ≤ 2%; Intermediate Precision (Inter-day): RSD ≤ 3%
Limit of Detection (LOD)	The lowest amount of analyte in a sample which can be detected but not necessarily quantitated.	Signal-to-noise ratio of 3:1
Limit of Quantitation (LOQ)	The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.	Signal-to-noise ratio of 10:1; RSD ≤ 10%
Robustness	The capacity of the method to remain unaffected by small, deliberate variations in method parameters.	System suitability parameters remain within acceptable limits.

Validation Workflow

Caption: Logical flow of the analytical method validation process.

Expected Performance Data

The following table summarizes the expected performance characteristics of the HPLC-UV and LC-MS/MS methods, based on data from structurally similar compounds and typical method performance.[2]

Parameter	HPLC-UV	LC-MS/MS
Linearity Range	1 - 100 µg/mL	0.01 - 50 µg/mL
Correlation Coefficient (r²)	> 0.999	> 0.998
Limit of Detection (LOD)	~0.3 µg/mL	~0.003 µg/mL
Limit of Quantitation (LOQ)	~1.0 µg/mL	0.01 µg/mL
Accuracy (% Recovery)	98.5 - 101.5%	96.0 - 104.0%
Precision (%RSD)	< 2%	< 8.5%

Conclusion

The analytical methods detailed in this application note provide robust and reliable protocols for the quantification of 2-(2-Hydroxyethoxy)benzoic acid in various matrices. The choice between the HPLC-UV and LC-MS/MS methods will depend on the specific requirements for sensitivity and the complexity of the sample matrix. Adherence to the outlined validation procedures is crucial to ensure that the chosen method is fit for its intended purpose and generates data of the highest quality and integrity.

References

• U.S. Food and Drug Administration. (2024). Q2(R2) Validation of Analytical Procedures. [Link]

• International Council for Harmonisation. (2023). ICH Q2(R2) Validation of Analytical Procedures. [Link]

• PubChem. 2-(2-Hydroxyethoxy)benzoic acid. [Link]

• Li, W., et al. (2014). A Rapid and Sensitive UHPLC-MS/MS Method for Quantification of 2-(2-hydroxypropanamido) Benzoic Acid in Rat Plasma: Application to a Pharmacokinetic Study. Journal of Pharmaceutical and Biomedical Analysis, 94, 136-141. [Link]

Sources

• 1. A rapid and sensitive UHPLC-MS/MS method for quantification of 2-(2-hydroxypropanamido) benzoic acid in rat plasma: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]

Application Note: A Robust, Stability-Indicating HPLC Method for the Analysis of 2-(2-Hydroxyethoxy)benzoic Acid

Abstract

This application note presents a comprehensive guide for the development and validation of a precise, accurate, and stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the quantitative analysis of 2-(2-Hydroxyethoxy)benzoic acid. This document provides a detailed protocol, from understanding the analyte's physicochemical properties to method optimization, forced degradation studies, and full validation in accordance with ICH guidelines. The methodologies described herein are intended for researchers, scientists, and drug development professionals requiring a reliable analytical technique for this compound in various sample matrices.

Introduction

2-(2-Hydroxyethoxy)benzoic acid is a polar aromatic carboxylic acid with potential applications in pharmaceutical and chemical industries.[1][2] Its structure, comprising a benzoic acid core with a hydrophilic hydroxyethoxy side chain, presents unique challenges and considerations for developing a robust analytical method. A reliable and validated HPLC method is crucial for quality control, stability testing, and pharmacokinetic studies. This document provides a systematic approach to developing such a method, emphasizing the scientific rationale behind each step to ensure a scientifically sound and defensible analytical procedure.

Analyte Properties: A Foundation for Method Development

A thorough understanding of the analyte's physicochemical properties is the cornerstone of logical HPLC method development.

Structure and Functional Groups

The chemical structure of 2-(2-Hydroxyethoxy)benzoic acid is presented below.

Caption: Chemical structure of 2-(2-Hydroxyethoxy)benzoic acid.

The molecule possesses a carboxylic acid group, an ether linkage, and a primary alcohol. These functional groups dictate its polarity, solubility, and chromatographic behavior.

Physicochemical Properties

A summary of the key physicochemical properties of 2-(2-Hydroxyethoxy)benzoic acid is provided in the table below.

Property	Value	Source
Molecular Formula	C₉H₁₀O₄	[3]
Molecular Weight	182.17 g/mol	[3]
Appearance	Semicrystalline solid	[4]
pKa (estimated)	~3-4	[2]
UV λmax (estimated)	~230 nm and ~275 nm	[1]
Solubility	Soluble in polar solvents	[2]

Rationale for Estimated Values:

• pKa: The pKa of the carboxylic acid group is estimated based on the known pKa of benzoic acid (~4.2) and 2-hydroxybenzoic acid (~3.0).[2] The electron-withdrawing nature of the ortho-hydroxyethoxy group is expected to slightly increase the acidity of the carboxylic acid, leading to a pKa in the range of 3-4. This is a critical parameter for selecting the mobile phase pH to ensure consistent retention and peak shape.

• UV λmax: The UV absorbance maxima are estimated from the spectrum of benzoic acid, which exhibits two primary absorption bands.[1] The exact λmax should be experimentally determined using a photodiode array (PDA) detector during initial method development.

HPLC Method Development Strategy

The development of a robust HPLC method follows a logical progression, from initial screening to fine-tuning for optimal performance.

Caption: Workflow for HPLC method development and validation.

Initial Chromatographic Conditions

Based on the polar nature of 2-(2-Hydroxyethoxy)benzoic acid, a reversed-phase HPLC approach is recommended.

3.1.1. Column Selection

A C18 column is a versatile starting point for the separation of many small molecules. To enhance the retention of this polar analyte and prevent issues like peak tailing, a column with polar-embedded or polar-endcapped functionalities is recommended.

Recommended Columns for Initial Screening:

• Waters SymmetryShield™ RP18: Contains an embedded polar group to reduce silanol interactions.

• Agilent ZORBAX SB-AQ: Designed for use with highly aqueous mobile phases, ideal for polar analytes.

• Phenomenex Luna® C18(2): A robust, general-purpose C18 phase.

3.1.2. Mobile Phase Selection

The mobile phase should consist of an aqueous component and an organic modifier.

• Aqueous Phase: A buffer is necessary to control the pH and ensure consistent ionization of the carboxylic acid group. A pH of around 2.5-3.0 is recommended to keep the analyte in its protonated, less polar form, thereby increasing its retention on a reversed-phase column.

  • Recommended Buffer: 20 mM Potassium Phosphate Monobasic, adjusted to pH 2.5 with phosphoric acid.

• Organic Modifier: Acetonitrile is generally a good first choice due to its low viscosity and UV transparency. Methanol can also be evaluated as it may offer different selectivity.

3.1.3. Detection

A UV detector is suitable for this analyte due to the presence of the aromatic ring. Based on the estimated UV spectrum, initial detection wavelengths of 230 nm and 275 nm should be monitored. A photodiode array (PDA) detector is highly recommended to assess peak purity and determine the optimal detection wavelength.

Method Optimization

Once initial chromatograms are obtained, the method can be optimized to achieve the desired resolution, peak shape, and run time.

• Gradient Elution: A gradient elution is recommended to ensure the elution of the main peak with a good shape and to separate it from any potential impurities. A typical starting gradient would be from 5-10% organic modifier to 70-80% over 15-20 minutes.

• Flow Rate: A flow rate of 1.0 mL/min is a standard starting point for a 4.6 mm ID column.

• Column Temperature: Maintaining a constant column temperature (e.g., 30 °C) is crucial for reproducible retention times.

Protocol: Sample Preparation

A simple "dilute and shoot" approach is often sufficient for the analysis of pure substances or simple formulations.

4.1. Standard Solution Preparation

• Accurately weigh approximately 10 mg of 2-(2-Hydroxyethoxy)benzoic acid reference standard into a 100 mL volumetric flask.

• Dissolve in a suitable diluent (e.g., a mixture of water and acetonitrile, 50:50 v/v).

• Sonicate for 5 minutes to ensure complete dissolution.

• Dilute to volume with the diluent and mix well. This yields a stock solution of 100 µg/mL.

• Prepare working standards by further dilution of the stock solution.

4.2. Sample Solution Preparation

The sample preparation will depend on the matrix. For a drug product, it may involve extraction and filtration. For bulk drug substance, a procedure similar to the standard preparation can be followed. All final sample solutions should be filtered through a 0.45 µm syringe filter before injection.[5][6]

Protocol: HPLC Method

The following is a recommended starting point for the HPLC method.

Parameter	Recommended Condition
Column	Agilent ZORBAX SB-AQ (4.6 x 150 mm, 5 µm) or equivalent
Mobile Phase A	20 mM Potassium Phosphate Monobasic, pH 2.5 with H₃PO₄
Mobile Phase B	Acetonitrile
Gradient	Time (min)
0
15
17
17.1
22
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detector	PDA at 230 nm

Forced Degradation Studies

To establish the stability-indicating nature of the method, forced degradation studies should be performed. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[7]

6.1. Protocol: Stress Conditions

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 4 hours.

• Oxidative Degradation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal Degradation: 105 °C for 48 hours (solid state).

• Photolytic Degradation: Expose the sample to UV and visible light as per ICH Q1B guidelines.

After exposure to the stress conditions, the samples should be neutralized (if necessary) and diluted to the target concentration for HPLC analysis. The chromatograms of the stressed samples should be evaluated for the separation of the main peak from any degradation products.

Method Validation

The optimized method must be validated according to ICH Q2(R1) guidelines to ensure it is suitable for its intended purpose.[8]

Validation Parameters

The following parameters should be evaluated:

Parameter	Acceptance Criteria
Specificity	The peak for 2-(2-Hydroxyethoxy)benzoic acid should be well-resolved from any degradants, impurities, or placebo components. Peak purity should be confirmed by PDA analysis.
Linearity	A minimum of 5 concentrations covering the expected range. Correlation coefficient (r²) ≥ 0.999.
Range	The range over which the method is linear, accurate, and precise.
Accuracy	Determined by recovery studies on spiked placebo samples at three concentration levels (e.g., 80%, 100%, 120%). Recovery should be within 98.0% to 102.0%.
Precision
Repeatability (Intra-day)	RSD ≤ 2.0% for six replicate injections.
Intermediate Precision (Inter-day)	RSD ≤ 2.0% over multiple days, analysts, or instruments.
Limit of Detection (LOD)	Signal-to-noise ratio of 3:1.
Limit of Quantitation (LOQ)	Signal-to-noise ratio of 10:1. The LOQ should be determined with acceptable precision and accuracy.
Robustness	The method should be unaffected by small, deliberate variations in method parameters (e.g., pH ± 0.2, column temperature ± 5 °C, flow rate ± 0.1 mL/min).
System Suitability	Performed before each analytical run. Parameters include theoretical plates, tailing factor, and RSD of replicate injections.

Conclusion

This application note provides a systematic and scientifically sound approach for the development and validation of a stability-indicating RP-HPLC method for the analysis of 2-(2-Hydroxyethoxy)benzoic acid. By following the outlined protocols and understanding the rationale behind the experimental choices, researchers can establish a reliable analytical method suitable for various applications in the pharmaceutical and chemical industries.

References

• Karimova, N. V., Luo, M., Grassian, V. H., & Gerber, R. B. (2020). Absorption Spectra of Benzoic Acid in Water at Different pH and in the Presence of Salts: Insights from the Integration of Experimental Data and Theoretical Cluster Models. Physical Chemistry Chemical Physics, 22(10), 5483-5492. [Link]

• Royal Society of Chemistry. (n.d.). Determining the pKa of 2-hydroxybenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 2-(2-Hydroxyethoxy)benzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• SIELC Technologies. (n.d.). Separation of Benzoic acid, 2-hydroxy-, 2-[bis(2-hydroxyethyl)amino]ethyl ester on Newcrom R1 HPLC column. Retrieved from [Link]

• BioPharm International. (2018). Forced Degradation Studies for Biopharmaceuticals. Retrieved from [Link]

• ResearchGate. (n.d.). Absorption spectrum of 2-hydroxy benzoic acid (2OH-BA), C 7 H 6 O 3 at 77 K. Retrieved from [Link]

• Singh, R., & Rehman, Z. U. (2013). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 3(3), 157-168. [Link]

• European Medicines Agency. (2022). ICH guideline Q2(R2) on validation of analytical procedures. Retrieved from [Link]

• Agilent Technologies. (n.d.). Sample Preparation Fundamentals for Chromatography. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzoic acid. Retrieved from [Link]

• LCGC International. (2013). HPLC Analysis of Very Polar Compounds in Bioanalysis. Retrieved from [Link]

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2023). Validation of Analytical Procedures Q2(R2). Retrieved from [Link]

• MedCrave. (2016). Forced Degradation Studies. Retrieved from [Link]

• Pharmaguideline. (2024). Steps for HPLC Method Validation. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – HPLC. Virginia Tech. Retrieved from [Link]

• Pharmaguideline. (n.d.). Forced Degradation Study in Pharmaceutical Stability. Retrieved from [Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. edu.rsc.org [edu.rsc.org]
• 3. 2-(2-Hydroxyethoxy)benzoic acid | C9H10O4 | CID 3027507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. biosynth.com [biosynth.com]
• 5. agilent.com [agilent.com]
• 6. Sample Preparation – HPLC – Polymer Chemistry Characterization Lab [pccl.chem.ufl.edu]
• 7. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 8. database.ich.org [database.ich.org]

Protocol for In Vitro Evaluation of 2-(2-Hydroxyethoxy)benzoic Acid as a Potential Modulator of the Cyclooxygenase Pathway

An Application Note for Researchers, Scientists, and Drug Development Professionals

Abstract

This guide provides a comprehensive framework for the in vitro assessment of 2-(2-Hydroxyethoxy)benzoic acid, a salicylic acid derivative with putative anti-inflammatory properties. Lacking extensive characterization in existing literature, a robust, two-tiered assay system is presented to elucidate its mechanism of action. The protocol first outlines a direct enzymatic assay to quantify the compound's inhibitory activity against cyclooxygenase (COX-1 and COX-2) isoforms. This is followed by a physiologically relevant cell-based assay to measure the inhibition of prostaglandin E2 (PGE2) synthesis in lipopolysaccharide (LPS)-stimulated murine macrophages. Detailed methodologies, data analysis procedures for IC50 determination, and troubleshooting guidance are provided to ensure a self-validating and reproducible experimental workflow.

Introduction and Scientific Rationale

The landscape of anti-inflammatory therapeutics is dominated by nonsteroidal anti-inflammatory drugs (NSAIDs), the majority of which function by inhibiting cyclooxygenase (COX) enzymes.[1][2][3][4] These enzymes, existing primarily as the constitutive COX-1 and inducible COX-2 isoforms, are critical for the conversion of arachidonic acid into prostaglandins.[4] While COX-1 mediates homeostatic functions such as gastric protection and platelet aggregation, COX-2 is upregulated at sites of inflammation and is responsible for producing prostaglandins that mediate pain, fever, and inflammation.[5][6]

Prostaglandin E2 (PGE2), a primary product of the COX pathway, is a key mediator of inflammation, contributing to vasodilation, edema, and pain sensitization.[7][8][9] Consequently, the inhibition of COX enzymes, particularly the selective inhibition of COX-2, remains a cornerstone of anti-inflammatory drug development, aiming to mitigate inflammatory symptoms while minimizing the gastrointestinal side effects associated with COX-1 inhibition.[5][10][11]

2-(2-Hydroxyethoxy)benzoic acid is a structural derivative of salicylic acid, placing it in a chemical class renowned for its anti-inflammatory effects. Its structural analogs, such as salicylamide and ethenzamide, are known to possess analgesic and anti-inflammatory properties, often attributed to the inhibition of prostaglandin synthesis.[12][13] This structural relationship provides a strong scientific basis for hypothesizing that 2-(2-Hydroxyethoxy)benzoic acid may exert similar biological activity.

This document presents a detailed protocol to investigate this hypothesis by quantifying the compound's inhibitory effect on both COX enzyme activity and downstream PGE2 production.

Principle of the Two-Tiered Assay Approach

To build a comprehensive pharmacological profile, we employ a two-part strategy. This approach enhances the trustworthiness of the findings by correlating direct enzyme inhibition with a functional cellular outcome.

• Primary Screen: Direct COX Enzymatic Assay. This assay directly measures the ability of 2-(2-Hydroxyethoxy)benzoic acid to inhibit purified COX-1 and COX-2 enzymes. It provides a clean, quantitative measure of enzyme-inhibitor interaction and allows for the determination of isoform selectivity (COX-1 vs. COX-2). A fluorometric or colorimetric kit is ideal for this initial screen.

• Secondary Screen: Cell-Based PGE2 Synthesis Assay. This assay assesses the compound's efficacy in a more complex biological system. Murine macrophages (e.g., RAW 264.7 cell line) are stimulated with lipopolysaccharide (LPS) to induce a robust inflammatory response, characterized by the upregulation of COX-2 and subsequent production of PGE2. The concentration of PGE2 in the cell culture supernatant is then quantified using a competitive enzyme-linked immunosorbent assay (ELISA). This confirms that the compound can access its target in a cellular environment and produce the expected functional response.

Caption: Two-tiered workflow for assessing 2-(2-Hydroxyethoxy)benzoic acid.

Detailed Protocol: Direct COX Inhibition Assay

This protocol is based on the principles of commercially available COX inhibitor screening kits, such as those from Cayman Chemical (Cat# 701050) or Abcam (Cat# ab204698).[14] The assay measures the peroxidase activity of COX, which is the second step in the formation of PGH2.

Materials and Reagents

• COX-1 (ovine) and COX-2 (human recombinant) enzymes

• COX Assay Buffer (e.g., 0.1 M Tris-HCl, pH 8.0)

• Heme cofactor

• Fluorometric or colorimetric probe (e.g., Amplex Red)

• Arachidonic Acid (substrate)

• 2-(2-Hydroxyethoxy)benzoic acid (test compound)

• Known COX inhibitor (e.g., Celecoxib for COX-2, SC-560 for COX-1) as a positive control

• DMSO (for dissolving compounds)

• 96-well opaque microplate

• Fluorescence or absorbance microplate reader

Step-by-Step Methodology

• Reagent Preparation:

  • Prepare a stock solution of 2-(2-Hydroxyethoxy)benzoic acid (e.g., 10 mM in DMSO). Create a serial dilution series (e.g., 10 µM to 1 nM) in COX Assay Buffer. Ensure the final DMSO concentration in all wells is ≤1%.

  • Prepare a similar dilution series for the positive control inhibitor.

  • Thaw enzymes, substrate, and probe on ice. Prepare the reaction mixture according to the kit manufacturer's instructions, typically containing assay buffer, heme, and the probe.

• Assay Plate Setup:

  • Design the plate layout to include wells for:

    • 100% Activity Control (Enzyme + DMSO, no inhibitor)

    • Inhibitor Control (Enzyme + positive control inhibitor)

    • Test Compound wells (Enzyme + serial dilutions of test compound)

    • Background Control (Buffer only, no enzyme)

  • Add 80 µL of the reaction mixture to all wells.

  • Add 10 µL of the appropriate inhibitor or DMSO vehicle to the wells.

  • Add 10 µL of COX-1 or COX-2 enzyme to the appropriate wells. Mix gently by tapping the plate.

• Incubation:

  • Incubate the plate for 10-15 minutes at room temperature, protected from light. This pre-incubation allows the inhibitor to bind to the enzyme.

• Reaction Initiation and Measurement:

  • Initiate the reaction by adding 10 µL of arachidonic acid solution to all wells.

  • Immediately place the plate in the microplate reader.

  • Measure the fluorescence (e.g., Ex/Em = 535/587 nm) or absorbance (e.g., 590 nm) every minute for 10-20 minutes.

Detailed Protocol: Cell-Based PGE2 Synthesis Assay

This protocol involves stimulating macrophages to produce PGE2 and then quantifying the inhibition of this production by the test compound using a competitive ELISA.

Materials and Reagents

• RAW 264.7 murine macrophage cell line

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• Lipopolysaccharide (LPS) from E. coli

• 2-(2-Hydroxyethoxy)benzoic acid

• Known COX inhibitor (e.g., Indomethacin or Celecoxib)

• Phosphate Buffered Saline (PBS)

• Cell lysis buffer or Trypsin-EDTA

• Cell viability assay reagent (e.g., MTT or PrestoBlue™)

• Commercially available PGE2 Competitive ELISA Kit (e.g., Cayman Chemical Cat# 500141, Arbor Assays Cat# K051-H1)[15][16]

• 96-well clear tissue culture plates

• Microplate reader for absorbance

Step-by-Step Methodology

Part A: Cell Culture and Treatment

• Cell Seeding: Seed RAW 264.7 cells in a 96-well plate at a density of ~2.5 x 10^5 cells/mL (5 x 10^4 cells per well) in 200 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO2 to allow for cell adherence.

• Compound Pre-treatment: Remove the culture medium. Add 180 µL of fresh serum-free medium containing serial dilutions of 2-(2-Hydroxyethoxy)benzoic acid or the control inhibitor. Include vehicle-only (DMSO) wells. Incubate for 1 hour.

• Inflammatory Stimulation: Add 20 µL of LPS solution to each well to achieve a final concentration of 1 µg/mL. This stimulates the inflammatory cascade and COX-2 expression.

• Incubation: Incubate the plate for 18-24 hours at 37°C and 5% CO2.

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 10 minutes. Carefully collect the supernatant (~150 µL) and store it at -80°C until the ELISA is performed.

• Cell Viability Assessment (Crucial Control): To ensure the reduction in PGE2 is not due to cytotoxicity, perform a cell viability assay on the remaining adherent cells according to the manufacturer's protocol.

Part B: PGE2 Quantification (Competitive ELISA)

The principle of competitive ELISA is that the PGE2 in your sample competes with a fixed amount of enzyme-labeled PGE2 (PGE2-HRP conjugate) for binding to a limited number of anti-PGE2 antibody sites. The amount of signal is inversely proportional to the concentration of PGE2 in your sample.

Sources

• 1. Effects of Nonsteroidal Anti-Inflammatory Drugs at the Molecular Level - PMC [pmc.ncbi.nlm.nih.gov]
• 2. openaccessjournals.com [openaccessjournals.com]
• 3. researchexperts.utmb.edu [researchexperts.utmb.edu]
• 4. Mechanism of action of nonsteroidal anti-inflammatory drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Selective cyclooxygenase-2 inhibitors: similarities and differences - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Multifaceted roles of PGE2 in inflammation and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
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• 10. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
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Application Notes &amp; Protocols: Leveraging 2-(2-Hydroxyethoxy)benzoic Acid in the Development of Novel Materials

Abstract

This document provides a comprehensive technical guide for researchers, materials scientists, and drug development professionals on the utilization of 2-(2-Hydroxyethoxy)benzoic acid as a versatile molecular building block. Its unique trifunctional nature—possessing a carboxylic acid, a primary alcohol, and an ether linkage—offers a rich platform for creating advanced polymers, sophisticated drug delivery systems, and functional coordination polymers. We present the fundamental properties of this compound, explore the scientific rationale behind its key applications, and provide detailed, field-proven protocols for the synthesis and formulation of novel materials.

Introduction: The Molecular Versatility of 2-(2-Hydroxyethoxy)benzoic Acid

2-(2-Hydroxyethoxy)benzoic acid is an aromatic carboxylic acid distinguished by an appended hydroxy-ethoxy side chain. This strategic combination of functional groups on a single, readily available molecule is the cornerstone of its utility in materials science.

• Carboxylic Acid Group: Provides a reactive site for esterification, amidation, and salt formation. It is a primary anchor point for forming polyesters and for coordinating with metal ions to create metal-organic frameworks (MOFs).

• Hydroxyl Group: Acts as a complementary reactive site for polymerization (polyesters, polyethers) and allows for post-synthesis modification of materials.

• Ether Linkage: Imparts flexibility to the molecular backbone, which can be used to tune the physical properties of resulting polymers, such as lowering the glass transition temperature.[1]

• Aromatic Ring: Offers a rigid structural component and a platform for π-π stacking interactions, contributing to the thermal and mechanical stability of derived materials.

This guide will demonstrate how these features can be rationally exploited to design and synthesize materials with tailored properties.

Caption: Chemical structure and key functional groups of 2-(2-Hydroxyethoxy)benzoic acid.

Physicochemical & Safety Data

A thorough understanding of the monomer's properties is critical for experimental design, including solvent selection, reaction temperature, and safety precautions.

Table 1: Properties of 2-(2-Hydroxyethoxy)benzoic acid

Property	Value	Source
IUPAC Name	2-(2-hydroxyethoxy)benzoic acid	PubChem[2]
CAS Number	55211-84-2	PubChem[2]
Molecular Formula	C₉H₁₀O₄	PubChem[2]
Molecular Weight	182.17 g/mol	PubChem[2]
Appearance	Semicrystalline solid	Biosynth[1]

| Melting Point | ~220 °C | Biosynth[1] |

Safety & Handling: 2-(2-Hydroxyethoxy)benzoic acid should be handled with appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat. Work should be performed in a well-ventilated area or a chemical fume hood.

• GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H335 (May cause respiratory irritation).[2]

Core Applications & Scientific Rationale

Application I: Polyester Synthesis

Causality: The presence of both a carboxylic acid and a hydroxyl group on the same molecule makes 2-(2-Hydroxyethoxy)benzoic acid an ideal A-B type monomer for polycondensation reactions. The self-polymerization yields a polyester where the monomer units are linked by ester bonds. The ether linkage in the side chain is incorporated into the polymer backbone, providing flexibility and potentially lowering the material's crystallinity and glass transition temperature compared to more rigid aromatic polyesters.[1] This approach is a cornerstone of creating novel biodegradable plastics and specialty polymers.[3]

Application II: Drug Delivery Systems (DDS)

Causality: The structure of 2-(2-Hydroxyethoxy)benzoic acid is directly related to the non-steroidal anti-inflammatory drug (NSAID) Etofenamate, which is an ester of this acid.[4] This inherent biological relevance makes it an excellent candidate for developing drug delivery vehicles. Its amphiphilic character can be exploited for creating nano-assemblies. Furthermore, the carboxylate anion can be intercalated into the galleries of Layered Double Hydroxides (LDHs), which are biocompatible inorganic nanocarriers known for their high drug-loading capacity and pH-sensitive drug release.[5][6] This strategy allows for the controlled delivery of the active moiety or for the use of the molecule as a linker to attach other drugs.

Application III: Metal-Organic Frameworks (MOFs)

Causality: MOFs are crystalline materials constructed from metal ions or clusters linked by organic molecules. The carboxylic acid group of 2-(2-Hydroxyethoxy)benzoic acid can readily coordinate with various metal centers (e.g., Zn, Co, Mn) to form the framework structure.[7] The uncoordinated hydroxyl and ether groups can then project into the pores of the MOF, creating a functionalized internal surface. This functionality can be used to selectively adsorb specific molecules, act as catalytic sites, or serve as grafting points for further chemical modification. The use of functionalized benzoic acids is a well-established strategy for designing MOFs with tailored properties for applications in gas storage, separation, and catalysis.[8][9]

Detailed Experimental Protocols

Protocol 1: Synthesis of a Novel Polyester via Melt Polycondensation

This protocol describes a solvent-free method for synthesizing a high molecular weight polyester from 2-(2-Hydroxyethoxy)benzoic acid, adapted from established methodologies for similar hydroxy acids.[10]

Caption: Workflow for the synthesis of a polyester via melt polycondensation.

Materials & Equipment:

• 2-(2-Hydroxyethoxy)benzoic acid (≥98% purity)

• Antimony(III) oxide or another suitable catalyst (e.g., 0.05% by weight of monomer)

• Three-neck round-bottom flask

• Mechanical stirrer with a high-torque motor

• Nitrogen gas inlet and outlet

• Distillation condenser and collection flask

• Heating mantle with a precise temperature controller

• High-vacuum pump with a cold trap

• Solvents: Tetrahydrofuran (THF) or Chloroform (for purification)

• Anti-solvent: Cold Methanol (for precipitation)

Procedure:

• Reactor Charging: Charge the three-neck flask with a pre-weighed amount of 2-(2-Hydroxyethoxy)benzoic acid and the catalyst.

• Inert Atmosphere: Assemble the reaction apparatus (stirrer, condenser, N₂ inlet/outlet). Purge the entire system with dry nitrogen for at least 30 minutes to remove oxygen, which can cause side reactions and discoloration at high temperatures. Maintain a gentle positive pressure of nitrogen throughout the initial heating phase.

• Esterification Stage: Begin stirring and slowly heat the reactor to 180-200°C. As the monomer melts and the initial esterification begins, water will be generated as a byproduct. This water will distill and be collected in the receiving flask. Maintain this temperature for 2-4 hours, or until the rate of water collection significantly decreases.

  • Scientific Rationale: This initial stage forms oligomers (short polymer chains). Removing the water byproduct is crucial to shift the reaction equilibrium towards the products, according to Le Chatelier's principle.

• Polycondensation Stage: Gradually increase the temperature to 220-240°C. Once the temperature stabilizes, slowly and carefully apply a vacuum, gradually reducing the pressure to below 1 mmHg over 30-60 minutes. A significant increase in the viscosity of the molten polymer will be observed.

  • Scientific Rationale: The combination of high temperature and high vacuum facilitates the removal of the final traces of water and ethylene glycol (a potential byproduct of side reactions), driving the polymerization to achieve a high molecular weight.

• Reaction Completion: Continue the reaction under these conditions for 3-5 hours. The reaction is typically monitored by the torque on the mechanical stirrer, which correlates with the melt viscosity and thus the polymer's molecular weight.

• Recovery and Purification: a. Discontinue heating and turn off the vacuum pump. Allow the reactor to cool to room temperature under a nitrogen atmosphere to prevent degradation. The resulting polyester will be a solid mass. b. Dissolve the crude polymer in a minimal amount of THF or chloroform. This solution may be viscous. c. Precipitate the purified polyester by slowly pouring the polymer solution into a large volume of cold, vigorously stirring methanol. The polymer will crash out as a solid.

  • Scientific Rationale: The polyester is soluble in THF/chloroform but insoluble in methanol. This step removes unreacted monomer and low molecular weight oligomers, which remain in the methanol. d. Collect the purified polymer by filtration and wash with fresh methanol. e. Dry the final product in a vacuum oven at 40-50°C for 24 hours to remove all residual solvents.

Self-Validation: The success of the synthesis must be confirmed via characterization.

• FTIR Spectroscopy: Confirm the formation of ester bonds (C=O stretch around 1720 cm⁻¹) and the disappearance of the broad carboxylic acid O-H stretch.

• NMR Spectroscopy: Confirm the polymer structure.

• Gel Permeation Chromatography (GPC): Determine the molecular weight (Mn, Mw) and polydispersity index (PDI) of the polymer.

Protocol 2: Formulation of a 2-(2-Hydroxyethoxy)benzoate-Intercalated Layered Double Hydroxide (LDH) Nanocarrier

This protocol details the synthesis of a drug-loaded LDH via the co-precipitation method, a common and scalable technique.[5][11]

Caption: Conceptual workflow for LDH nanocarrier synthesis via co-precipitation.

Materials & Equipment:

• 2-(2-Hydroxyethoxy)benzoic acid

• Magnesium nitrate hexahydrate (Mg(NO₃)₂·6H₂O)

• Aluminum nitrate nonahydrate (Al(NO₃)₃·9H₂O)

• Sodium hydroxide (NaOH)

• Carbonate-free deionized water

• Reaction vessel with a magnetic stirrer

• pH meter

• Centrifuge

• Freeze-dryer or vacuum oven

Procedure:

• Prepare Solutions: a. Solution A (Metal Salt Solution): Prepare an aqueous solution of magnesium nitrate and aluminum nitrate in a 2:1 molar ratio (or other desired M²⁺:M³⁺ ratio). b. Solution B (Base & Active Solution): In a separate beaker, dissolve an excess of 2-(2-Hydroxyethoxy)benzoic acid in carbonate-free deionized water. Add NaOH to this solution to deprotonate the carboxylic acid (forming the sodium salt) and to act as the precipitating agent. The goal is to maintain a final pH in the range of 9-10 during the reaction.

• Co-precipitation: Place Solution B in the reaction vessel and stir vigorously under a nitrogen atmosphere to prevent contamination from atmospheric CO₂. Slowly add Solution A dropwise to Solution B. A white precipitate (the LDH) will form immediately.

  • Scientific Rationale: As the metal salts are added to the basic solution, the metal hydroxides precipitate and self-assemble into layered sheets. The positively charged layers are balanced by the intercalation of anions from the solution. By providing a high concentration of the 2-(2-hydroxyethoxy)benzoate anion, it outcompetes other anions (like nitrate) for incorporation into the interlayer space.

• Aging: After the addition is complete, continuously stir the resulting slurry and heat it to 60-80°C for 18-24 hours.

  • Scientific Rationale: This hydrothermal aging process improves the crystallinity and particle size uniformity of the LDH platelets.

• Washing and Collection: a. Cool the suspension to room temperature. b. Centrifuge the mixture to collect the solid precipitate. c. Discard the supernatant and re-disperse the pellet in fresh deionized water. d. Repeat the centrifugation and washing cycle 3-5 times to remove residual ions.

• Drying: Dry the final washed product, either by freeze-drying to obtain a fine powder or in a vacuum oven at 60°C.

Self-Validation:

• Powder X-ray Diffraction (PXRD): Confirm the formation of the characteristic layered LDH structure and measure the increase in the basal spacing, which indicates successful intercalation of the organic anion.

• FTIR Spectroscopy: Confirm the presence of the intercalated benzoate derivative within the LDH structure.

• Thermogravimetric Analysis (TGA): Quantify the amount of organic material loaded into the LDH.

• Transmission Electron Microscopy (TEM): Visualize the morphology and size of the LDH nanoplatelets.

References

• PubChem. (n.d.). 2-(2-Hydroxyethoxy)benzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• JustLong. (2024, February 1). Application Areas of Benzoic Acid. Retrieved from [Link]

• Gread, B., et al. (2018). Metal–organic frameworks of p-hydroxybenzoic acid: synthesis, structure and ring opening polymerization capability. RSC Advances. Retrieved from [Link]

• MDPI. (2023). Multifunctional Layered Double Hydroxides for Drug Delivery and Imaging. Retrieved from [Link]

• Bi, X., Zhang, H., & Dou, L. (2014). Layered double hydroxide-based nanocarriers for drug delivery. Pharmaceutics, 6(2), 298-332. Retrieved from [Link]

• ResearchGate. (2017). Bionanocomposites based on alginate-zein/layered double hydroxide materials as drug delivery systems. Retrieved from [Link]

• Furukawa, H., Cordova, K. E., O'Keeffe, M., & Yaghi, O. M. (2013). The chemistry and applications of metal-organic frameworks. Science, 341(6149), 1230444. Retrieved from [Link]

• ResearchGate. (2017). Removal of benzoic acid from industrial wastewater using metal organic frameworks: equilibrium, kinetic and thermodynamic study. Retrieved from [Link]

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• 2. 2-(2-Hydroxyethoxy)benzoic acid | C9H10O4 | CID 3027507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemimpex.com [chemimpex.com]
• 4. Etofenamate - LKT Labs [lktlabs.com]
• 5. mdpi.com [mdpi.com]
• 6. Layered double hydroxide-based nanocarriers for drug delivery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Metal–organic frameworks of p-hydroxybenzoic acid: synthesis, structure and ring opening polymerization capability - RSC Advances (RSC Publishing) [pubs.rsc.org]
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• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(2-Hydroxyethoxy)benzoic Acid

Welcome to the technical support center for the synthesis of 2-(2-Hydroxyethoxy)benzoic acid. This guide is designed for researchers, chemists, and drug development professionals to provide in-depth troubleshooting, frequently asked questions, and validated protocols. Our goal is to equip you with the scientific understanding and practical knowledge to improve your synthesis yield and purity.

Introduction

2-(2-Hydroxyethoxy)benzoic acid is a valuable intermediate in the synthesis of various pharmaceuticals and specialty chemicals. Its preparation is most commonly achieved via the Williamson ether synthesis, a robust and well-established method.[1][2] This reaction involves the O-alkylation of a phenoxide, in this case, derived from salicylic acid, with an alkylating agent like 2-chloroethanol.[2][3] While the reaction appears straightforward, achieving high yields and purity can be challenging due to competing side reactions and suboptimal reaction conditions. This guide will address these common hurdles in a practical, question-and-answer format.

Troubleshooting Guide: Enhancing Yield and Purity

This section addresses specific problems you may encounter during the synthesis.

Q1: My reaction yield is consistently low. What are the most likely causes and how can I fix them?

A low yield is the most common issue and can stem from several factors. A systematic approach to troubleshooting is crucial.

• Incomplete Deprotonation of Salicylic Acid: The first step of the Williamson synthesis is the formation of the phenoxide ion by deprotonating the phenolic hydroxyl group of salicylic acid.[4][5] If this deprotonation is incomplete, the unreacted salicylic acid will not participate in the subsequent alkylation, thus lowering the yield.

  • Solution: Ensure you are using at least two equivalents of a suitable base. The first equivalent neutralizes the more acidic carboxylic acid group, and the second is required to deprotonate the phenolic hydroxyl group to form the reactive phenoxide. Stronger bases like sodium hydride (NaH) can ensure complete deprotonation, though sodium hydroxide (NaOH) or potassium carbonate (K2CO3) are often sufficient and safer to handle.[3]

• Suboptimal Reaction Temperature: The reaction rate is highly dependent on temperature.

  • Solution: Typical temperatures for this reaction range from 50 to 100°C.[2] If the temperature is too low, the reaction will be sluggish and may not go to completion within a reasonable timeframe. Conversely, excessively high temperatures can promote side reactions, such as elimination or C-alkylation.[2] We recommend starting at a moderate temperature (e.g., 70-80°C) and monitoring the reaction progress by Thin Layer Chromatography (TLC).

• Choice of Solvent: The solvent plays a critical role in an SN2 reaction like the Williamson ether synthesis.

  • Solution: Polar aprotic solvents such as N,N-dimethylformamide (DMF) or acetonitrile are highly recommended as they can effectively solvate the cation of the base, leaving the phenoxide nucleophile more available to attack the alkyl halide.[2][5] Protic solvents (like ethanol or water) can solvate the nucleophile, reducing its reactivity and slowing the reaction rate.

• Phase Transfer Catalysis: If you are working in a biphasic system (e.g., aqueous NaOH and an organic solvent), the reaction can be slow due to the limited interaction between the aqueous phenoxide and the organic alkyl halide.

  • Solution: The use of a phase-transfer catalyst (PTC), such as a quaternary ammonium salt (e.g., tetrabutylammonium bromide), can dramatically increase the reaction rate.[6][7][8] The PTC transports the phenoxide anion from the aqueous phase to the organic phase, where it can react with the 2-chloroethanol.[7][8]

Troubleshooting Workflow for Low Yield

The following diagram outlines a logical workflow for diagnosing the cause of low yield.

Caption: A flowchart for troubleshooting low yield.

Q2: My final product is impure. What are the common side products and how can I remove them?

Purity is as important as yield. Several side reactions can lead to impurities.

• Unreacted Salicylic Acid: As mentioned above, incomplete reaction is a common source of impurity.

  • Purification: Most of the unreacted salicylic acid can be removed during the workup. After the reaction, acidifying the mixture will protonate the desired product and any unreacted salicylic acid, causing them to precipitate. Washing the crude product with a cold, dilute sodium bicarbonate solution can selectively deprotonate and dissolve the more acidic salicylic acid, leaving the desired product as a solid.

• C-Alkylation vs. O-Alkylation: The phenoxide ion is an ambident nucleophile, meaning it can react at either the oxygen or the carbon atoms of the aromatic ring.[2] While O-alkylation is generally favored, some C-alkylation can occur, leading to alkylated salicylic acid isomers that are difficult to separate.

  • Mitigation: The choice of solvent and counter-ion can influence the O/C alkylation ratio. Polar aprotic solvents generally favor O-alkylation.

• Dialkylation Product: It is possible for the hydroxyl group of the newly attached hydroxyethoxy side chain to be deprotonated and react with another molecule of 2-chloroethanol, leading to a diether byproduct.

  • Mitigation: Using a molar excess of salicylic acid relative to 2-chloroethanol can help minimize this side reaction.

  • Purification: This less polar byproduct can typically be removed by recrystallization. Benzoic acid and its derivatives are often purified by recrystallization from water or aqueous ethanol.[9][10][11]

Q3: The reaction seems to have stalled and is not proceeding to completion. Why is this happening?

A stalled reaction can be frustrating. Here are some potential causes:

• Deactivated Alkylating Agent: 2-Chloroethanol can degrade over time, especially if not stored properly.

  • Solution: Use a fresh bottle of 2-chloroethanol or distill it before use.

• Insufficient Base: If less than two equivalents of base are used, the reaction will stop once the base is consumed by the carboxylic acid and a portion of the phenolic hydroxyl groups.

  • Solution: Re-check your calculations and ensure at least a 2:1 molar ratio of base to salicylic acid.

Frequently Asked Questions (FAQs)

Q: Can I use a different alkylating agent, like 2-bromoethanol? A: Yes. The Williamson ether synthesis works with various alkyl halides.[3] In an SN2 reaction, the reactivity of the halide leaving group follows the trend I > Br > Cl > F. Therefore, 2-bromoethanol would be more reactive than 2-chloroethanol and may allow for a faster reaction or lower reaction temperatures. However, it is also more expensive and may be less stable.

Q: What is the mechanism of this reaction? A: The synthesis of 2-(2-Hydroxyethoxy)benzoic acid proceeds via the Williamson ether synthesis, which is a classic SN2 reaction.[2]

• Acid-Base Reaction: A base (like NaOH) deprotonates the phenolic hydroxyl group of salicylic acid to form a sodium phenoxide intermediate.

• Nucleophilic Attack: The negatively charged oxygen of the phenoxide acts as a nucleophile and attacks the electrophilic carbon atom of 2-chloroethanol.

• Displacement: This attack occurs in a single, concerted step, displacing the chloride ion (the leaving group) and forming the ether linkage.[1][2]

Reaction Mechanism: Williamson Ether Synthesis

Caption: Mechanism of 2-(2-Hydroxyethoxy)benzoic acid synthesis.

Q: How do I monitor the progress of the reaction? A: Thin Layer Chromatography (TLC) is the most convenient method. Use a suitable mobile phase (e.g., a mixture of ethyl acetate and hexane) to separate the starting material (salicylic acid) from the product. The product, being an ether, will be less polar and have a higher Rf value than the more polar salicylic acid.

Optimized Experimental Protocol

This protocol is a starting point and may require optimization based on your specific laboratory conditions.

Materials:

• Salicylic Acid

• Sodium Hydroxide (NaOH) pellets

• 2-Chloroethanol

• N,N-Dimethylformamide (DMF)

• Hydrochloric Acid (HCl), concentrated

• Ethyl Acetate (for TLC)

• Hexane (for TLC)

Procedure:

• Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add salicylic acid (1 equivalent).

• Solvent Addition: Add DMF to the flask (enough to dissolve the salicylic acid, e.g., 5-10 mL per gram of salicylic acid).

• Base Addition: Carefully add sodium hydroxide pellets (2.1 equivalents) to the stirring solution. The mixture may warm up. Allow it to stir for 30 minutes to ensure complete formation of the disodium salt.

• Alkylation: Add 2-chloroethanol (1.1 equivalents) dropwise to the mixture.

• Heating: Heat the reaction mixture to 80°C and maintain this temperature. Monitor the reaction progress by TLC every hour. The reaction is typically complete in 4-8 hours.[2]

• Workup:

  • Once the reaction is complete (as indicated by the disappearance of the salicylic acid spot on TLC), cool the mixture to room temperature.

  • Pour the reaction mixture into a beaker containing ice water.

  • Slowly acidify the aqueous mixture with concentrated HCl until the pH is approximately 2. A white precipitate of the crude product should form.

• Purification:

  • Collect the crude product by vacuum filtration and wash the filter cake with cold water.

  • For further purification, recrystallize the crude solid from a hot water/ethanol mixture.[9]

• Drying and Characterization: Dry the purified crystals in a vacuum oven. Characterize the final product by determining its melting point and acquiring spectroscopic data (e.g., ¹H NMR, ¹³C NMR, IR).

Parameter	Recommended Condition	Rationale
Base	NaOH or K₂CO₃	Effective for deprotonation; safer than NaH.[3]
Stoichiometry	Base:Salicylic Acid ≥ 2:1	Ensures deprotonation of both acidic protons.
Solvent	DMF or Acetonitrile	Polar aprotic solvent accelerates SN2 reaction.[2]
Temperature	70-90 °C	Balances reaction rate and minimizes side reactions.[2]
Catalyst	Phase Transfer Catalyst (optional)	Recommended for biphasic systems to improve rate.[6][12]

References

• How are phenols converted to ethers using Williamson synthesis, and what role does phenol play in the reaction? - Discussion Forum. (2024). Vertex AI Search.
• Williamson Ether Synthesis. (n.d.). GeeksforGeeks.
• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry.
• Williamson Ether Synthesis reaction. (n.d.). BYJU'S.
• Williamson ether synthesis. (2023). In Wikipedia.
• Application Notes and Protocols: 2-Hydroxymethyl Benzoic Acid in Pharmaceutical Synthesis. (2025). Benchchem.
• Williamson Ether Synthesis. (n.d.). Chemistry Steps.
• Method for the alkylation of salicylic acid. (2006).
• The Organic Chemistry Tutor. (2018). Williamson Ether Synthesis Reaction Mechanism. YouTube.
• Feilden, A. D. (n.d.).
• Freedman, H. H., & Dubois, R. A. (1975). An improved Williamson ether synthesis using phase transfer catalysis. Tetrahedron Letters, 16(38), 3251-3254.
• Dickinson, J. E. (n.d.). Isolation and purification of 2-hydroxy-6-methyl benzoic acid synthetase from Penicillium griseofulvum. Huskie Commons.
• Method for the purification of benzoic acid. (1991).
• PHASE TRANSFER CATALYSIS: A GREEN APPROACH IN ORGANIC SYNTHESIS. (2022). Journal For Basic Sciences.
• Phase Transfer C
• Phase-Transfer Catalysis in Organic Syntheses. (n.d.). CRDEEP Journals.
• Method for the alkylation of salicylic acid. (2006).
• Phase transfer c
• Synthesis of 2-hydroxy-4-(2-hydroxybenzamido) benzoic acid. (2023).
• Salicylic acid alkylation. (1997).
• Purification of Benzoic Acid by Crystalliz
• 2-Ethoxybenzoic acid synthesis. (n.d.). ChemicalBook.
• Method for the alkylation of salicylic acid. (2004).
• 2-(2-Hydroxy-ethoxy)-benzoic acid | 55211-84-2. (n.d.). Biosynth.
• Synthesis of Benzoic Acid. (n.d.). Chem21Labs.
• Purification of benzoic acid. (1966).
• Separation, purification and identification of the components of a mixture. (n.d.). The Royal Society of Chemistry.
• Synthesis method of 2-ethoxybenzoic acid compound. (2015).
• 2-(2-Hydroxyethoxy)benzoic acid. (n.d.). PubChem.
• Dual Thermo- and Light-responsive Dendron-Jacketed Homopolymer Containing Photoswitchable Azobenzene Groups via macromonomer route - Supporting Inform
• Percentage of theoretical yield for benzoic acid production (solid...). (n.d.).

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• 5. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 6. fzgxjckxxb.com [fzgxjckxxb.com]
• 7. dalalinstitute.com [dalalinstitute.com]
• 8. Phase transfer catalysis | PPTX [slideshare.net]
• 9. m.youtube.com [m.youtube.com]
• 10. US3235588A - Purification of benzoic acid - Google Patents [patents.google.com]
• 11. rsc.org [rsc.org]
• 12. crdeepjournal.org [crdeepjournal.org]

Technical Support Center: Purification of 2-(2-Hydroxyethoxy)benzoic acid

Welcome to the technical support center for 2-(2-Hydroxyethoxy)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to navigate the common and complex challenges associated with the purification of this molecule. Drawing from established chemical principles and practical laboratory experience, this document provides troubleshooting guides and in-depth protocols to help you achieve high purity and yield in your experiments.

Section 1: Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the properties, handling, and analysis of 2-(2-Hydroxyethoxy)benzoic acid.

Q1: What are the key physical and chemical properties of 2-(2-Hydroxyethoxy)benzoic acid that influence its purification?

A1: Understanding the molecule's properties is the foundation of designing a successful purification strategy. The presence of a carboxylic acid, a hydroxyl group, an ether linkage, and an aromatic ring gives it a unique polarity profile.

Property	Value	Significance for Purification
Molecular Formula	C₉H₁₀O₄	Affects solubility and chromatographic behavior.
Molecular Weight	182.17 g/mol [1]	Important for calculating molarity and reaction stoichiometry.
Predicted XLogP3	0.9[1]	Indicates moderate lipophilicity, suggesting solubility in polar organic solvents.
Hydrogen Bond Donors	2 (from -COOH and -OH)[1]	Allows for strong interactions with protic solvents like water and alcohols.
Hydrogen Bond Acceptors	4 (from C=O, ether O, and both OH oxygens)[1]	Contributes to solubility in a wide range of polar solvents.

These properties suggest that purification strategies should focus on exploiting the compound's polarity. Recrystallization from polar solvents or mixed-solvent systems and normal-phase chromatography are likely to be effective.

Q2: What are the most common impurities I might encounter during the synthesis and purification of 2-(2-Hydroxyethoxy)benzoic acid?

A2: Impurities typically originate from unreacted starting materials or side reactions. Based on common synthetic routes for benzoic acid derivatives, potential impurities include:

• Starting Materials: Unreacted salicylic acid or a related precursor.

• By-products of Etherification: Di-ethoxylated products or unreacted ethylene glycol.

• General Synthesis Impurities: Similar to those in crude benzoic acid, which can include benzaldehyde, benzyl esters, or catalyst residues from oxidation processes.[2]

• Degradation Products: Thermal decomposition can lead to decarboxylation, especially at elevated temperatures.[3]

Q3: Which analytical techniques are best for assessing the purity of 2-(2-Hydroxyethoxy)benzoic acid?

A3: A multi-technique approach is recommended for robust purity assessment:

• Thin-Layer Chromatography (TLC): An excellent first-pass technique for quickly visualizing the number of components in your crude mixture and tracking purification progress. It is effective for separating substituted benzoic acids.[4][5]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative purity analysis. Both normal-phase and reversed-phase methods can be developed for benzoic acid derivatives.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for confirming the structure of the final product and identifying any residual solvents or structural impurities.

• Melting Point Analysis: A sharp melting point range close to the literature value indicates high purity. Impurities typically cause a depression and broadening of the melting point range.[7]

Q4: What are the primary safety considerations when handling this compound?

A4: According to its GHS classification, 2-(2-Hydroxyethoxy)benzoic acid is an irritant.[1] Always adhere to standard laboratory safety protocols:

• Wear appropriate Personal Protective Equipment (PPE), including safety glasses, gloves, and a lab coat.

• Handle the compound in a well-ventilated area or a chemical fume hood to avoid inhaling dust or vapors.

• Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[8]

Section 2: Troubleshooting Purification Challenges

This guide uses a question-and-answer format to directly address specific issues you may encounter during purification.

Q1: My recrystallization attempt resulted in very low yield. What went wrong and how can I fix it?

A1: Low yield is a classic recrystallization problem, often stemming from solvent choice or procedural errors.

Causality: The goal of recrystallization is to dissolve the compound in a minimum amount of hot solvent and have it crystallize upon cooling because its solubility is significantly lower at cold temperatures.[9][10] Using too much solvent is the most common cause of low yield, as a substantial amount of your product will remain dissolved even when the solution is cold.[11]

Solution Pathway:

• Re-evaluate Your Solvent: The ideal solvent dissolves the compound poorly at room temperature but completely at its boiling point.[7] For this molecule, test polar solvents like water, ethanol, isopropanol, or acetone, as well as binary mixtures (e.g., ethanol/water).

• Optimize Solvent Volume: When dissolving your crude product, add the hot solvent in small portions, allowing time for dissolution between additions. Stop as soon as all the solid has dissolved.[11]

• Control Cooling Rate: Allow the flask to cool slowly to room temperature undisturbed. Slow cooling promotes the formation of larger, purer crystals.[11][12] Once at room temperature, you can place it in an ice bath to maximize crystal formation.

• Recover from Mother Liquor: If you suspect significant product loss, you can try to concentrate the mother liquor (the liquid left after filtration) by boiling off some solvent and attempting a second crystallization.

Q2: My compound "oiled out" during cooling and won't crystallize. How can I induce crystallization?

A2: Oiling out occurs when the compound comes out of solution above its melting point, forming a liquid phase instead of solid crystals. This is common when the solution is too concentrated or contains impurities that depress the melting point.

Causality: The solubility of the compound is so low in the cooling solvent that it becomes supersaturated and separates as a liquid. This oil may solidify into an amorphous mass, which tends to trap impurities.

Solution Pathway:

• Re-heat and Dilute: Heat the solution back to boiling to redissolve the oil. Add a small amount of additional hot solvent to reduce the saturation level slightly.

• Scratch the Flask: Use a glass rod to gently scratch the inside surface of the flask at the meniscus. The microscopic imperfections on the glass can provide nucleation sites for crystal growth.[12]

• Seed the Solution: If you have a small crystal of pure product, add it to the cooled solution. This "seed crystal" provides a template for other molecules to crystallize upon.[12]

• Consider a Co-solvent: If a single solvent isn't working, a two-solvent system can be effective. Dissolve the compound in a small amount of a "good" solvent (in which it is highly soluble), and then slowly add a "bad" solvent (in which it is poorly soluble) until the solution becomes turbid (cloudy). Heat to clarify and then cool slowly.

Caption: Troubleshooting logic for common recrystallization failures.

Q3: My TLC plate shows that the purity of my material didn't improve after recrystallization. What is my next step?

A3: This indicates that the primary impurity has similar solubility properties to your target compound in the chosen solvent, leading to co-crystallization. When recrystallization fails, an orthogonal purification method based on a different chemical principle is required.

Causality: If an impurity has a molecular shape and polarity similar to the desired product, it can be incorporated into the growing crystal lattice, making separation by crystallization ineffective.

Solution Pathway:

• Flash Column Chromatography: This is the most powerful alternative. It separates compounds based on their differential partitioning between a stationary phase (typically silica gel) and a mobile phase. Since your compound is moderately polar, a silica gel column is appropriate.

• Acid-Base Extraction: This classic technique is highly effective for carboxylic acids. Dissolve the crude material in an organic solvent (e.g., ethyl acetate). Extract with a weak aqueous base like sodium bicarbonate. Your acidic product will move to the aqueous layer as its sodium salt, while non-acidic impurities remain in the organic layer. Separate the layers, re-acidify the aqueous layer with HCl, and your purified product will precipitate out.

Caption: General workflow for the purification of organic compounds.

Section 3: Detailed Experimental Protocols

Protocol 1: Purity Assessment by Thin-Layer Chromatography (TLC)

Principle: This protocol provides a rapid assessment of sample purity. The components of the mixture are separated based on their affinity for the stationary phase (silica) versus the mobile phase.

Materials:

• Silica gel TLC plates (with F₂₅₄ indicator)

• TLC developing chamber

• Mobile Phase: Ethyl Acetate / Hexanes / Acetic Acid (e.g., 50:50:1 v/v/v) - This ratio may need optimization.

• Spotting capillaries

• UV lamp (254 nm)

Procedure:

• Prepare the developing chamber by adding the mobile phase to a depth of ~0.5 cm. Place a piece of filter paper inside to saturate the atmosphere and cover with the lid.

• Dissolve a small amount of your crude and purified samples in a suitable solvent (e.g., ethyl acetate).

• Using a capillary, spot the samples onto the TLC plate's baseline, about 1 cm from the bottom.

• Carefully place the plate in the chamber, ensuring the baseline is above the solvent level.

• Allow the solvent to run up the plate until it is ~1 cm from the top.

• Remove the plate, mark the solvent front, and let it dry.

• Visualize the spots under a UV lamp. Pure compounds should show a single spot. Calculate the Retention Factor (Rf) for each spot.

Protocol 2: Bulk Purification by Recrystallization from Ethanol/Water

Principle: This protocol uses a mixed-solvent system to achieve high purity. The compound is dissolved in a minimum of hot ethanol, and water is added as an anti-solvent to induce crystallization upon cooling.

Materials:

• Crude 2-(2-Hydroxyethoxy)benzoic acid

• Ethanol

• Deionized Water

• Erlenmeyer flask

• Hot plate

• Büchner funnel and filter flask for vacuum filtration[9][12]

Procedure:

• Place the crude solid in an Erlenmeyer flask with a stir bar.

• On a hot plate, heat the flask and add the minimum amount of hot ethanol required to fully dissolve the solid.

• While still hot and stirring, add hot water dropwise until the solution just begins to turn cloudy (turbid).

• Add a few more drops of hot ethanol to make the solution clear again.

• Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature.

• Once crystals have formed, cool the flask further in an ice-water bath for 20-30 minutes to maximize precipitation.

• Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold ethanol/water mixture.

• Dry the purified crystals under vacuum to remove all residual solvent.

References

• Separation of substituted benzoic acids by ion-pair chrom
• Thin Layer Chromatographic Separation of Ortho, Meta, and Para Substituted Benzoic Acids and Phenols with Aqueous Solutions of α-Cyclodextrin.
• Recrystalliz
• Purification of benzoic acid.
• Recrystalliz
• The Recrystalliz
• An In-depth Technical Guide to the Solubility of Benzoic Acid in Organic Solvents. Benchchem.
• Understanding Benzoic Acid Solubility: A Comprehensive Guide. Guidechem.
• 4-((2-Hydroxyethoxy)carbonyl)benzoic acid. AK Scientific, Inc.
• Analysis for substituted benzoic and cinnamic acids using high-pressure liquid chrom
• 2-(2-Hydroxyethoxy)benzoic acid.
• Method for the purification of benzoic acid.
• Recrystallization Lab Procedure of Benzoic Acid. YouTube.
• Recrystalliz
• Isolation and purification of 2-hydroxy-6-methyl benzoic acid synthetase from Penicillium griseofulvum. Huskie Commons, Northern Illinois University.
• The solubility of benzoic acid in seven solvents.
• Thin-Layer Chromatography of Benzoic Acids with a Controlled Gas Phase: A Comparison of Different Stationary Phases.
• Solubility of Benzoic Acid in Organic Solvents. Scribd.
• Process for the purification of benzoic acid.
• 2-((2-(2-Hydroxyethoxy)ethoxy)carbonyl)benzoic Acid.
• The thermal decomposition of benzoic acid.
• CAS 1137-99-1: 4-((2-Hydroxyethoxy)carbonyl)benzoic acid. CymitQuimica.
• 2-((2-chloroethoxy) carbonyl)benzoic acid. Agnitio Pharma.
• Process for the manufacture of benzoic acid and salts thereof.
• Identification of 2-hydroxybenzoic acid derivatives as selective SIRT5 inhibitors.

Sources

• 1. 2-(2-Hydroxyethoxy)benzoic acid | C9H10O4 | CID 3027507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. US4965406A - Process for the manufacture of benzoic acid and salts thereof - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Analysis for substituted benzoic and cinnamic acids using high-pressure liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. m.youtube.com [m.youtube.com]
• 8. aksci.com [aksci.com]
• 9. The Recrystallization of Benzoic Acid [sites.pitt.edu]
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• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. westfield.ma.edu [westfield.ma.edu]

Technical Support Center: Synthesis of 2-(2-Hydroxyethoxy)benzoic acid

Welcome to the technical support center for the synthesis of 2-(2-Hydroxyethoxy)benzoic acid. This guide is designed for researchers, chemists, and drug development professionals who may encounter challenges during the synthesis of this important intermediate. Drawing from established chemical principles and extensive laboratory experience, this document provides in-depth troubleshooting advice and answers to frequently asked questions to help you optimize your reaction outcomes and minimize impurities.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you might encounter during the synthesis. The primary route discussed is the Williamson ether synthesis, starting from salicylic acid and an ethoxylating agent like 2-chloroethanol, as it is the most direct and common method.

Question 1: My final product yield is significantly lower than expected. What are the likely causes?

Low yield is a common issue that can often be traced to one of several competing side reactions or suboptimal reaction conditions.

Potential Cause A: Incomplete Deprotonation of Salicylic Acid

The first step of the Williamson ether synthesis is the deprotonation of the phenolic hydroxyl group of salicylic acid to form the more nucleophilic phenoxide.[1] If this step is incomplete, a significant portion of your starting material will not react.

• Troubleshooting Steps:

  • Choice of Base: Ensure the base is strong enough to deprotonate the phenol (pKa ≈ 13) but not so strong that it promotes unwanted side reactions. Potassium carbonate (K₂CO₃) is often an excellent choice as it is sufficiently basic and easy to handle.[2] Stronger bases like sodium hydride (NaH) can be used but require strictly anhydrous conditions.[3]

  • Stoichiometry: Use at least one full equivalent of the base. In practice, using a slight excess (e.g., 1.1 to 1.5 equivalents) can help drive the deprotonation to completion, especially if the reagents are not perfectly anhydrous.

  • Solvent: Polar aprotic solvents like DMF or DMSO can accelerate the reaction by effectively solvating the cation and leaving a more "naked" and reactive phenoxide anion.[4]

Potential Cause B: Competing C-Alkylation

The salicylate anion is an ambident nucleophile, meaning it can react at two different sites: the oxygen (O-alkylation, desired) and the carbon atoms of the aromatic ring (C-alkylation, undesired).[5][6] Attack at the ring, typically at the positions ortho or para to the hydroxyl group, leads to the formation of alkylsalicylic acid isomers, which consumes your starting material and complicates purification.[7]

• Troubleshooting Steps:

  • Control Reaction Temperature: C-alkylation often has a higher activation energy than O-alkylation. Running the reaction at a moderate temperature (e.g., 80-100 °C) generally favors the desired O-alkylation pathway. Excessively high temperatures can increase the amount of C-alkylated byproduct.[8]

  • Solvent Choice: Polar protic solvents can hydrogen-bond with the phenoxide oxygen, sterically hindering it and potentially favoring C-alkylation. Conversely, polar aprotic solvents (DMF, DMSO) leave the oxygen more accessible, favoring O-alkylation.[5]

dot

Caption: Sequential Dialkylation Side Reaction.

Question 3: I am observing an impurity that appears to be an isomer of my product. It's not a C-alkylated product. What else could it be?

If you have ruled out C-alkylation, the isomeric impurity likely arises from an impurity in your starting material.

Potential Cause: Impurities in Salicylic Acid

Commercial salicylic acid is typically synthesized via the Kolbe-Schmitt reaction. [9][10]This process can produce a small amount of the isomeric byproduct, 4-hydroxybenzoic acid. [11][12]This impurity will react alongside the salicylic acid in your ethoxylation reaction, leading to the formation of 4-(2-Hydroxyethoxy)benzoic acid, an isomer of your target compound.

• Troubleshooting Steps:

  • Analyze Starting Material: Before starting your synthesis, run a quality control check (e.g., melting point, NMR, or HPLC) on your salicylic acid to quantify the level of 4-hydroxybenzoic acid present.

  • Purify Starting Material: If the level of the isomeric impurity is unacceptably high, consider recrystallizing the salicylic acid from water to improve its purity before use. [13] 3. Chromatographic Purification: If the side reaction has already occurred, the final product mixture will need to be purified. Reversed-phase HPLC or column chromatography can often separate the 2-substituted and 4-substituted isomers, although it can be challenging.

Frequently Asked Questions (FAQs)

Q1: What is the optimal base and solvent combination for this synthesis?

In our experience, the combination of potassium carbonate (K₂CO₃) as the base and N,N-dimethylformamide (DMF) as the solvent provides a reliable and high-yielding system. K₂CO₃ is strong enough to deprotonate the phenol without aggressively promoting side reactions, and DMF is excellent at solvating the resulting salt and accelerating the Sₙ2 reaction. [4][14]

Parameter	Recommended	Rationale
Base	Potassium Carbonate (K₂CO₃)	Sufficiently basic, easy to handle, minimizes side reactions.
Solvent	DMF or DMSO	Polar aprotic; accelerates Sₙ2 reaction by solvating cations.
Alkylating Agent	2-Chloroethanol	Good electrophile, commercially available.

| Temperature | 80 - 100 °C | Balances reaction rate while minimizing C-alkylation and dialkylation. |

Q2: Can I use sodium salicylate directly as a starting material?

Yes, using commercially available sodium salicylate is a viable alternative to preparing it in situ from salicylic acid and a base. This can be advantageous as it removes one step from the procedure. However, it is crucial to ensure the sodium salicylate is completely dry, as any residual water can consume the alkylating agent and lower the yield. A patent for a related synthesis starts with sodium salicylate and 2-chloroethanol. [15] Q3: How can I effectively purify the final product, 2-(2-Hydroxyethoxy)benzoic acid?

Purification typically involves an aqueous workup followed by recrystallization or chromatography.

• Aqueous Workup: After the reaction is complete, the mixture is typically cooled, diluted with water, and acidified (e.g., with 1M HCl) to a pH of ~2-3. This protonates the carboxylate group, causing the product to precipitate. The crude solid can then be collected by vacuum filtration.

• Recrystallization: The crude product can often be purified by recrystallization from a suitable solvent system, such as water or an ethanol/water mixture. [13]* Column Chromatography: For removing persistent impurities like the 4-hydroxy isomer or C-alkylated products, silica gel column chromatography may be necessary. A gradient elution system, for example, starting with hexane/ethyl acetate and gradually increasing the polarity, is often effective.

Experimental Protocols

Protocol 1: Optimized Synthesis of 2-(2-Hydroxyethoxy)benzoic acid

This protocol is designed to maximize yield by controlling key parameters that limit side reactions.

• Reagent Preparation: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and reflux condenser, add salicylic acid (13.8 g, 0.1 mol) and anhydrous potassium carbonate (15.2 g, 0.11 mol).

• Solvent Addition: Add 100 mL of anhydrous N,N-dimethylformamide (DMF).

• Initial Stirring: Stir the mixture at room temperature for 30 minutes to facilitate the formation of the potassium salicylate salt.

• Addition of Alkylating Agent: Add 2-chloroethanol (8.45 g, 1.05 mol) to the mixture dropwise via a syringe.

• Reaction: Heat the reaction mixture to 90 °C and maintain this temperature for 4-6 hours. Monitor the reaction's progress by TLC (e.g., using a 7:3 mixture of hexane:ethyl acetate with a drop of acetic acid).

• Workup - Quenching: Once the salicylic acid is consumed, cool the reaction to room temperature. Pour the mixture into 400 mL of cold water.

• Workup - Acidification & Precipitation: While stirring, slowly add 1M HCl until the pH of the solution is approximately 2. A white precipitate of the product should form.

• Isolation: Collect the crude product by vacuum filtration and wash the filter cake with cold water (2 x 50 mL).

• Purification: Recrystallize the crude solid from a hot water/ethanol mixture to yield pure 2-(2-Hydroxyethoxy)benzoic acid. Dry the final product in a vacuum oven.

Protocol 2: Troubleshooting Workflow for Impure Product

This workflow provides a logical sequence of steps to identify the source of impurities in your final product.

dot

Caption: Logical workflow for troubleshooting product impurities.

References

• Cambridge University Press. (n.d.). Williamson Ether Synthesis. Name Reactions in Organic Synthesis. Retrieved from [Link]

• Pharmaffiliates. (n.d.). Salsalate-impurities. Retrieved from [Link]

• University of California, Irvine. (n.d.). The Williamson Ether Synthesis. UCI Department of Chemistry. Retrieved from [Link]

• Feilden, A. D. (1994). Alkylation of Salicylic Acids. Durham University Thesis. Retrieved from [Link]

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Wikipedia. (n.d.). Kolbe–Schmitt reaction. Retrieved from [Link]

• Professor Dave Explains. (2018). Williamson Ether Synthesis. YouTube. Retrieved from [Link]

• Barnard College. (n.d.). Williamson Ether Synthesis. Columbia University. Retrieved from [Link]

• BYJU'S. (n.d.). Kolbe's Reaction – Mechanism, Examples, Applications. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Salsalate. PubChem Compound Database. Retrieved from [Link]

• Reddit. (2011). What determines whether you trap an enolate or get alkylation (C- versus O-alkylation)?. r/chemistry. Retrieved from [Link]

• Craig, D. (2004). Organic Synthesis Lecture 3. Imperial College London. Retrieved from [Link]

• Vibzz Lab. (2021). 2,4 Dihydroxybenzoic acid Synthesis : Kolbe Schmitt reaction. YouTube. Retrieved from [Link]

• Cambridge University Press. (n.d.). Kolbe-Schmitt Reaction. Name Reactions in Organic Synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2-(2-Hydroxyethoxy)benzoic acid. PubChem Compound Database. Retrieved from [Link]

• Google Patents. (2004). WO2004041766A1 - Method for the alkylation of salicylic acid.

• Dickinson, J. E. (1963). Isolation and purification of 2-hydroxy-6-methyl benzoic acid synthetase from Penicillium griseofulvum. Northern Illinois University. Retrieved from [Link]

• Cosmetic Ingredient Review. (2019). Amended Safety Assessment of Salicylic Acid and Salicylates as Used in Cosmetics. Retrieved from [Link]

• Google Patents. (1966). US3235588A - Purification of benzoic acid.
• Google Patents. (2020). CN110937998A - Preparation method of glycol salicylate monoester.

• USP. (n.d.). USP Monographs: Salsalate. USP29-NF24. Retrieved from [Link]

• ChemistryViews. (2012). C- or O-Alkylation?. Retrieved from [Link]

• European Patent Office. (1991). EP0453022A2 - Method for the purification of benzoic acid. Retrieved from [Link]

• PharmaXChange.info. (2011). Chemistry of Enolates - C vs O Alkylation. Retrieved from [Link]

• Google Patents. (2006). US7045654B2 - Method for the alkylation of salicylic acid.

• Pharmaffiliates. (n.d.). 2-((2-(2-Hydroxyethoxy)ethoxy)carbonyl)benzoic Acid. Retrieved from [Link]

• WIPO Patentscope. (2004). WO/2004/041766 METHOD FOR THE ALKYLATION OF SALICYLIC ACID. Retrieved from [Link]

• Google Patents. (1978). US4092353A - Process for the purification of benzoic acid.
• Google Patents. (2015). CN104370736A - Synthesis method of 2-ethoxybenzoic acid compound.

• Chem21Labs. (n.d.). Synthesis of Benzoic Acid. Retrieved from [Link]

• MDPI. (2022). Preparation and Characterization of Salsalate-Loaded Chitosan Nanoparticles. Retrieved from [Link]

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. gold-chemistry.org [gold-chemistry.org]
• 3. m.youtube.com [m.youtube.com]
• 4. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 5. ch.ic.ac.uk [ch.ic.ac.uk]
• 6. pharmaxchange.info [pharmaxchange.info]
• 7. etheses.whiterose.ac.uk [etheses.whiterose.ac.uk]
• 8. WO2004041766A1 - Method for the alkylation of salicylic acid - Google Patents [patents.google.com]
• 9. Kolbe–Schmitt reaction - Wikipedia [en.wikipedia.org]
• 10. Kolbe’s Reaction – Mechanism, Examples, Applications, Practice Problems and FAQ in Chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 11. jk-sci.com [jk-sci.com]
• 12. Kolbe-Schmitt Reaction (Chapter 74) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 13. alfa-chemistry.com [alfa-chemistry.com]
• 14. community.wvu.edu [community.wvu.edu]
• 15. CN110937998A - Preparation method of glycol salicylate monoester - Google Patents [patents.google.com]

Technical Support Center: Stability of 2-(2-Hydroxyethoxy)benzoic Acid in Solution

Welcome to the technical support guide for 2-(2-Hydroxyethoxy)benzoic acid. This document is designed for researchers, scientists, and drug development professionals to navigate the complexities of this molecule's stability in solution. As a salicylic acid derivative, its behavior is governed by factors common to this class of compounds, including susceptibility to hydrolysis and sensitivity to environmental conditions. This guide provides field-proven insights and validated protocols to ensure the integrity of your experiments.

Troubleshooting Guide

This section addresses specific issues you may encounter during your work. The question-and-answer format is designed to help you quickly identify and resolve common stability-related problems.

Q1: My quantified concentration of 2-(2-Hydroxyethoxy)benzoic acid is decreasing in my aqueous solution over time, even at room temperature. What is the likely cause and how can I prevent it?

A1: The observed decrease in concentration is most likely due to chemical degradation, with hydrolysis being the primary suspected pathway. The ether linkage in 2-(2-Hydroxyethoxy)benzoic acid, while generally more stable than an ester bond, can be susceptible to cleavage under certain conditions. The stability of similar benzoic acid derivatives is known to be significantly influenced by pH, temperature, and buffer composition.[1]

Causality Explained:

• pH-Dependent Hydrolysis: The degradation rate of benzoic acid derivatives often follows specific kinetics depending on the pH of the solution. For instance, a structurally similar compound, 2-(2-hydroxypropanamido) benzoic acid, is most stable in neutral or near-neutral conditions and degrades more rapidly under acidic or alkaline catalysis.[1] It is highly probable that 2-(2-Hydroxyethoxy)benzoic acid follows a similar pattern.

• Temperature Acceleration: Chemical degradation rates, including hydrolysis, are almost always accelerated by increased temperature. The Arrhenius equation describes this relationship, where a 10°C increase can lead to a significant rise in the degradation rate constant.[1] Studies on other salicylic acid derivatives confirm they are more stable at lower temperatures.[2][3]

Preventative Measures & Solutions:

• pH Control: Prepare your solutions using a buffer system to maintain a pH between 6.0 and 7.5. The stability of a similar compound was shown to decrease with increasing buffer concentration, so use the lowest concentration necessary to achieve stable pH.[1]

• Temperature Control: Prepare and store your solutions at reduced temperatures. For short-term storage (up to 24 hours), refrigeration (2-8°C) is recommended. For long-term storage, freezing (-20°C or lower) is advisable.[3]

• Solvent Choice: If compatible with your experimental design, consider preparing high-concentration stock solutions in a non-aqueous polar solvent like DMSO or ethanol, where hydrolytic degradation is minimized. Dilute into your aqueous buffer immediately before use.

Q2: I've observed a gradual yellowing of my 2-(2-Hydroxyethoxy)benzoic acid solution, which is exposed to ambient light in the lab. What could be causing this?

A2: The discoloration is likely a result of photolytic degradation or oxidation. Salicylic acid and its derivatives are known to discolor upon exposure to sunlight.[4] This is often due to the formation of colored degradation products resulting from photo-oxidative processes.

Causality Explained: The aromatic ring and hydroxyl groups in the molecule's structure can absorb UV light, leading to the formation of reactive species that can subsequently react to form chromophoric (color-producing) impurities.

Preventative Measures & Solutions:

• Light Protection: Always store solutions of 2-(2-Hydroxyethoxy)benzoic acid in amber vials or by wrapping the container in aluminum foil to protect it from light.[4]

• Inert Atmosphere: If your application is highly sensitive to degradation, consider purging the solution and the vial's headspace with an inert gas like nitrogen or argon before sealing. This displaces oxygen and minimizes the risk of oxidation.[3]

• Control Samples: Always prepare a control sample that is protected from light to store alongside your experimental samples. This allows you to differentiate between photolytic degradation and other instability issues.[5]

Q3: How can I systematically determine the stability profile of my specific formulation containing 2-(2-Hydroxyethoxy)benzoic acid?

A3: The most effective way to understand the stability profile of your molecule is to conduct a forced degradation study . This involves intentionally exposing the drug substance to harsher conditions than it would typically encounter to accelerate degradation.[6][7] The resulting data helps identify potential degradation pathways, elucidate the structure of degradation products, and develop a stability-indicating analytical method.[6]

Below is a workflow and a detailed protocol for conducting such a study.

Caption: Troubleshooting workflow for stability issues.

Experimental Protocol: Forced Degradation Study

This protocol outlines the steps to assess the stability of 2-(2-Hydroxyethoxy)benzoic acid under various stress conditions. The goal is to achieve 5-20% degradation to ensure that the analytical method can detect and resolve the degradants from the parent compound.[6]

Objective: To identify the degradation pathways and develop a stability-indicating HPLC method for 2-(2-Hydroxyethoxy)benzoic acid.

Materials:

• 2-(2-Hydroxyethoxy)benzoic acid

• HPLC-grade water, acetonitrile, and methanol

• Hydrochloric acid (HCl), Sodium hydroxide (NaOH), Hydrogen peroxide (H₂O₂)

• Calibrated pH meter, HPLC system with UV or PDA detector, Photostability chamber

1. Preparation of Stock Solution: Prepare a 1 mg/mL stock solution of 2-(2-Hydroxyethoxy)benzoic acid in a suitable solvent (e.g., 50:50 acetonitrile:water).

2. Application of Stress Conditions: For each condition, prepare a sample and a corresponding control. The control is the stock solution diluted with the stress medium but kept at controlled conditions (e.g., refrigerated and protected from light) to measure the initial concentration.

Stress Condition	Reagent/Condition	Typical Duration & Temperature	Neutralization/Quenching Step
Acid Hydrolysis	0.1 M HCl	Heat at 60°C for up to 72 hours	Neutralize with 0.1 M NaOH
Base Hydrolysis	0.1 M NaOH	Room temp or 60°C for up to 72 hours	Neutralize with 0.1 M HCl
Oxidation	3% H₂O₂	Room temperature for up to 7 days	N/A (dilution may be sufficient)
Thermal Degradation	60°C (in solution) & 80°C (solid state)	Up to 7 days	Cool to room temperature
Photolytic Degradation	1.2 million lux hours (visible) & 200 watt-hours/m² (UV)	As per ICH Q1B guidelines	N/A

3. Step-by-Step Procedure (Example: Acid Hydrolysis): a. To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. b. Place the vial in a water bath or oven at 60°C.[5] c. Withdraw aliquots at predetermined time points (e.g., 2, 8, 24, 48, 72 hours). d. Immediately neutralize the aliquot with an equivalent amount of 0.1 M NaOH.[5] e. Dilute the neutralized sample to a suitable concentration (e.g., 100 µg/mL) with the HPLC mobile phase. f. Analyze by HPLC immediately.

4. HPLC Analysis: Develop an isocratic or gradient reverse-phase HPLC (RP-HPLC) method capable of separating the parent peak from any degradation products.

• Column: C18, e.g., 4.6 x 150 mm, 5 µm

• Mobile Phase: A mixture of an acidic buffer (e.g., 0.1% phosphoric acid in water) and an organic solvent (e.g., acetonitrile).

• Detection: UV detection at a suitable wavelength (e.g., 230 nm or 296 nm, typical for benzoic acids).[8]

• Analysis: Monitor for new peaks and a decrease in the area of the parent 2-(2-Hydroxyethoxy)benzoic acid peak. Peak purity analysis using a PDA detector is highly recommended.

Frequently Asked Questions (FAQs)

Q1: What are the optimal long-term storage conditions for a stock solution of 2-(2-Hydroxyethoxy)benzoic acid?

A1: For optimal long-term stability, stock solutions should be stored at -20°C or below in tightly sealed amber containers . If preparing an aqueous stock, it is crucial to buffer it to a neutral pH (6.0-7.5).[1] For non-aqueous stocks (e.g., in DMSO or ethanol), the risk of hydrolysis is significantly lower, but protection from light and storage at low temperatures are still best practices to prevent other potential degradation pathways.

Q2: What are the likely degradation products of 2-(2-Hydroxyethoxy)benzoic acid?

A2: While specific degradation studies on this molecule are not widely published, we can predict the most likely degradation products based on its chemical structure and the known behavior of similar compounds.

• Hydrolysis Product: The most probable degradation pathway is the acid or base-catalyzed hydrolysis of the ether bond. This would yield salicylic acid and ethylene glycol . The primary degradation product of a similar amide-linked benzoic acid was identified as the result of hydrolysis.[1]

• Decarboxylation Product: Under severe thermal stress (e.g., temperatures >200°C), decarboxylation of the benzoic acid moiety could occur, leading to the formation of 2-hydroxyethoxy-benzene and carbon dioxide. This has been observed for salicylic acid derivatives in subcritical water.[2]

Caption: Potential hydrolysis of 2-(2-Hydroxyethoxy)benzoic acid.

Q3: Which analytical techniques are best for stability testing of this compound?

A3: A combination of chromatographic techniques is ideal for a comprehensive stability assessment.

Technique	Application	Rationale & Performance
RP-HPLC with UV/PDA	Quantification & Purity: To measure the concentration of the parent compound and detect degradation products.	This is the workhorse method. It is robust, reproducible, and can be validated for linearity, accuracy, and precision. A PDA detector adds the ability to assess peak purity.[8][9]
LC-MS/MS	Identification: To identify the mass of unknown degradation products and elucidate their structures.	Highly sensitive and specific. It provides mass-to-charge ratio data that is critical for identifying the chemical structures of degradants predicted in the forced degradation study.[1][10]

References

• Benchmarking analytical methods for 2-Hydroxymethyl benzoic acid quantification. (2025). Benchchem.
• Salicylic Acid – Sodium Phenylbutyrate | Trissel's Stability of Compounded Formulations, 6th Edition. (n.d.). PharmacyLibrary.
• Structure, Stability, and Antiplatelet Activity of O-acyl Derivatives of Salicylic Acid and Lipophilic Esters of Acetylsalicylate. (n.d.). PubMed.
• Study on degradation kinetics of 2-(2-hydroxypropanamido) benzoic acid in aqueous solutions and identification of its major degradation product by UHPLC/TOF-MS/MS. (2015). PubMed.
• A Rapid and Sensitive UHPLC-MS/MS Method for Quantification of 2-(2-hydroxypropanamido) Benzoic Acid in Rat Plasma: Application to a Pharmacokinetic Study. (2014). PubMed.
• A New Approach to Forced Degradation Studies Using Anhydrous Conditions. (n.d.). Pharmaceutical Technology.
• (PDF) The stability and degradation kinetics of acetylsalicylic acid in different organic solutions revisited - An UHPLC-ESI-QTOF spectrometry study. (2018). ResearchGate.
• 4-((2-Hydroxyethoxy)carbonyl)benzoic acid. (n.d.). AK Scientific, Inc.
• (PDF) Degradation of 2-hydroxybenzoic acid by advanced oxidation processes. (2020). ResearchGate.
• 4-((2-Hydroxyethoxy)carbonyl)benzoic acid. (n.d.). CymitQuimica.
• development of forced degradation and stability indicating studies for drug substance and drug product. (n.d.). International Journal of Research in Pharmacology & Pharmacotherapeutics.
• Theoretical study of the stability and reactivity of salicylic acid isomers by the DFT method. (2022). Journal of the Turkish Chemical Society, Section A: Chemistry.
• Technical Support Center: Forced Degradation Studies for Stability-Indicating HPLC Methods. (2025). Benchchem.
• 2-(2-Hydroxyethoxy)benzoic acid. (n.d.). PubChem.
• 4-((2-Hydroxyethoxy)carbonyl)benzoic acid. (n.d.). PubChem.
• CAS 1137-99-1 4-((2-Hydroxyethoxy)carbonyl)benzoic acid. (n.d.). BOC Sciences.
• Degradation of benzoic acid and its derivatives in subcritical water. (2010). PubMed.
• Degradation pathways of benzoic acid, 3-hydroxybenzoic acid and the... (n.d.). ResearchGate.
• Material Safety Data Sheet of 4-((2-Hydroxyethoxy)carbonyl)benzoic acid. (n.d.). AbMole.
• Forced Degradation Studies for Biopharmaceuticals. (2014). BioPharm International.
• Storage Stability Study of Salicylate-based Poly(anhydride-esters). (2013). PMC - NIH.
• 2-((2-(2-Hydroxyethoxy)ethoxy)carbonyl)benzoic Acid. (n.d.). Pharmaffiliates.
• Synthesis method of 2-ethoxybenzoic acid compound. (2015). Google Patents.
• Analytical Methods for Determination of Benzoic Acid and Their Applications. (n.d.). Request PDF.
• 2-(2-Hydroxy-ethoxy)-benzoic acid. (n.d.). Biosynth.
• Validated HPLC method for identification and quantification of p-hydroxy benzoic acid and agnuside in Vitex negundo and Vitex trifolia. (2013). Semantic Scholar.
• Validated HPLC method for Identification and Quantification of 4-Hydroxy Benzoic Acid in Levetiracetam Oral Solution Drug Product Formulation. (n.d.). Longdom Publishing.
• Characterization of 2-((4-(chloromethyl)benzoyl)oxy)benzoate acid for analgesic tablet dosage form formulation. (2022). NIH.
• A critical review on the journey of benzoic acid in the pharmaceutical industry from manufacturing processes through various uses to disposal: An environmental perspective. (2024). PMC - PubMed Central.

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• 2. Degradation of benzoic acid and its derivatives in subcritical water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Storage Stability Study of Salicylate-based Poly(anhydride-esters) - PMC [pmc.ncbi.nlm.nih.gov]
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• 10. A rapid and sensitive UHPLC-MS/MS method for quantification of 2-(2-hydroxypropanamido) benzoic acid in rat plasma: application to a pharmacokinetic study - PubMed [pubmed.ncbi.nlm.nih.gov]

Optimizing reaction conditions for 2-(2-Hydroxyethoxy)benzoic acid synthesis

Welcome to the technical support guide for the synthesis of 2-(2-hydroxyethoxy)benzoic acid (CAS 55211-84-2).[1] This document provides in-depth troubleshooting advice, frequently asked questions, and a validated experimental protocol to assist researchers, scientists, and drug development professionals in optimizing their synthetic outcomes. The primary synthetic route discussed is the Williamson ether synthesis, a robust and widely applicable method for forming ether linkages.[2][3]

Core Synthesis Protocol: Williamson Ether Synthesis Approach

This protocol outlines a standard procedure for the O-alkylation of salicylic acid using 2-chloroethanol. It is designed to be a reliable starting point for your experiments.

Reaction Principle: The synthesis proceeds via a bimolecular nucleophilic substitution (SN2) mechanism.[2][4] Salicylic acid is first deprotonated at its more acidic phenolic hydroxyl group by a suitable base to form a sodium salicylate intermediate (a phenoxide). This potent nucleophile then attacks the electrophilic carbon of 2-chloroethanol, displacing the chloride leaving group to form the desired ether linkage.

Experimental Protocol

Materials and Reagents:

• Salicylic Acid

• Sodium Hydroxide (NaOH) or Potassium Hydroxide (KOH)

• 2-Chloroethanol

• Anhydrous Dimethylformamide (DMF) or Acetonitrile (CH₃CN)[5]

• Diethyl Ether or Ethyl Acetate

• Hydrochloric Acid (HCl), 1 M solution

• Brine (saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Step-by-Step Procedure:

• Deprotonation: In a round-bottom flask equipped with a magnetic stirrer and reflux condenser, dissolve salicylic acid (1.0 equivalent) in anhydrous DMF. Add powdered sodium hydroxide (1.1 equivalents) portion-wise at room temperature. Stir the mixture for 30-60 minutes to ensure complete formation of the sodium salicylate.

• Alkylation: To the resulting suspension, add 2-chloroethanol (1.2 equivalents) dropwise.

• Reaction: Heat the reaction mixture to 80-100 °C.[6][7] Monitor the reaction progress using Thin Layer Chromatography (TLC) until the salicylic acid spot is consumed (typically 4-12 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Pour the mixture into a beaker containing deionized water.

  • Acidify the aqueous mixture to a pH of ~2-3 with 1 M HCl. This step protonates the carboxylate group, making the product extractable into an organic solvent.

  • Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3x volumes).

• Purification:

  • Combine the organic layers and wash with water, followed by brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

  • The crude product can be further purified by recrystallization from a suitable solvent system (e.g., water or toluene-heptane) or by column chromatography.[8][9]

Reaction Mechanism & Workflow Visualizations

The following diagrams illustrate the chemical transformation and the logical workflow for troubleshooting common issues.

Caption: SN2 mechanism for the synthesis.

Caption: A logical workflow for troubleshooting low-yield reactions.

Troubleshooting Guide

Problem 1: My reaction yield is very low, or I recovered mostly starting material (salicylic acid).

• Possible Cause 1: Incomplete Deprotonation. The formation of the phenoxide is critical. Sodium hydroxide can be hygroscopic, and the presence of water can inhibit the formation of the alkoxide. Furthermore, the carboxylate may be formed preferentially, but the phenoxide is the required nucleophile for O-alkylation.

  • Recommended Solution: Ensure your base (NaOH or KOH) is dry and finely powdered. Consider using a stronger base like sodium hydride (NaH) in an anhydrous solvent like DMF or THF. NaH will irreversibly deprotonate the alcohol, driving the equilibrium to the alkoxide.[2]

• Possible Cause 2: Insufficient Reaction Temperature or Time. SN2 reactions require sufficient activation energy. If the temperature is too low or the reaction time too short, the conversion will be incomplete.[6]

  • Recommended Solution: Ensure your reaction reaches the target temperature (80-100 °C). Monitor the reaction by TLC every 2-4 hours. If the reaction stalls, consider incrementally increasing the temperature, but be mindful of potential side reactions (see Problem 2).

• Possible Cause 3: Poor Solvent Choice. Protic solvents (like ethanol or water) can solvate the nucleophile, creating a solvent shell that hinders its ability to attack the electrophile, thus slowing down the SN2 reaction.[6]

  • Recommended Solution: Use a polar aprotic solvent such as DMF or acetonitrile. These solvents solvate the cation (Na⁺) but not the nucleophilic anion, increasing its reactivity.[5][10]

Problem 2: I'm observing significant formation of side products.

• Possible Cause 1: C-Alkylation. Phenoxides are ambident nucleophiles, meaning they can react at either the oxygen or the carbon atoms of the aromatic ring (ortho and para positions). While O-alkylation is generally favored under these conditions, C-alkylation can occur, leading to impurities that are difficult to separate.

  • Recommended Solution: C-alkylation is often favored by different solvent and counter-ion conditions. Sticking to polar aprotic solvents generally favors O-alkylation. If C-alkylation is a persistent issue, a change in base or solvent system may be required, though this is less common for this specific transformation.

• Possible Cause 2: Elimination (E2) Reaction. Although 2-chloroethanol is a primary alkyl halide, which strongly favors substitution, elimination to form ethene can occur, especially at higher temperatures with a strong, sterically unhindered base.[2][6] This consumes the alkylating agent.

  • Recommended Solution: Avoid excessively high temperatures. Maintain the reaction temperature in the recommended 80-100 °C range. If elimination is suspected, lowering the temperature and extending the reaction time may provide a better yield of the desired ether.

• Possible Cause 3: Hydrolysis of 2-Chloroethanol. If there is residual water in the reaction, the base can promote the hydrolysis of 2-chloroethanol to ethylene glycol.

  • Recommended Solution: Use anhydrous solvents and ensure all reagents are as dry as possible.

Problem 3: The product is difficult to purify.

• Possible Cause 1: Incomplete Acidification. During the work-up, the product exists as a carboxylate salt in the basic aqueous solution. If the solution is not acidified sufficiently (to pH 2-3), the product will not be fully protonated and will remain in the aqueous layer, leading to poor extraction efficiency.

  • Recommended Solution: Use a pH meter or pH paper to confirm the aqueous layer is strongly acidic before performing the organic extraction.

• Possible Cause 2: Emulsion Formation. The presence of salts and partially soluble species can lead to the formation of an emulsion during extraction, making layer separation difficult.

  • Recommended Solution: Add a small amount of brine to the separatory funnel to help break the emulsion. Allow the mixture to stand for a longer period. If necessary, the entire mixture can be filtered through a pad of celite.

Frequently Asked Questions (FAQs)

Q1: Why is the phenolic -OH group alkylated instead of the carboxylic acid -OH? A1: The phenolic proton is significantly more acidic (pKa ≈ 13) than the carboxylic acid proton (pKa ≈ 3.0). However, under basic conditions, both will be deprotonated. The resulting phenoxide is a much stronger nucleophile than the carboxylate anion. The negative charge on the carboxylate is delocalized between two oxygen atoms, making it less available for nucleophilic attack. Therefore, the SN2 reaction occurs preferentially at the phenoxide oxygen.[11]

Q2: Can I use a different alkylating agent, like 2-bromoethanol? A2: Yes. Bromide is a better leaving group than chloride, so 2-bromoethanol may react faster or at a lower temperature. However, it is also more expensive and may be more prone to elimination side reactions under certain conditions. The choice often depends on availability and cost.

Q3: What is the best way to monitor the reaction? A3: Thin Layer Chromatography (TLC) is the most effective method. Use a mobile phase that provides good separation between your starting material (salicylic acid) and the product. A mixture of ethyl acetate and hexanes, with a small amount of acetic acid to ensure the carboxylic acid remains protonated and spots cleanly, is a good starting point. Spot the reaction mixture alongside standards of your starting materials. The reaction is complete when the salicylic acid spot has disappeared.

Q4: What are the key safety precautions for this synthesis? A4:

• Strong Bases: NaOH, KOH, and especially NaH are corrosive and/or reactive. Handle them with appropriate personal protective equipment (PPE), including gloves and safety glasses. NaH reacts violently with water to produce flammable hydrogen gas.[3]

• Solvents: DMF is a skin irritant and can be harmful if inhaled or absorbed. Always work in a well-ventilated fume hood.[3]

• 2-Chloroethanol: This reagent is toxic and should be handled with care in a fume hood.

Optimized Reaction Condition Summary

Parameter	Recommended Condition	Rationale
Starting Material	Salicylic Acid	Provides the core chemical scaffold.
Alkylating Agent	2-Chloroethanol	Primary halide, favors SN2 over elimination.[2][12]
Base	NaOH, KOH, or NaH	Deprotonates the phenolic hydroxyl to form the nucleophile.
Solvent	Anhydrous DMF or Acetonitrile	Polar aprotic solvent accelerates SN2 reactions.[5][6]
Temperature	80 - 100 °C	Provides sufficient energy for reaction without promoting excessive side reactions.[7]
Reaction Time	4 - 12 hours	Should be determined by reaction monitoring (TLC).[5][6]
Work-up pH	~2-3	Ensures protonation of the carboxylic acid for efficient extraction.

References

• Feilden, A. D. (n.d.). Alkylation of Salicylic Acids.
• Google Patents. (n.d.). WO2004041766A1 - Method for the alkylation of salicylic acid.

• Williamson Ether Synthesis. (n.d.). Cambridge University Press. Retrieved from [Link]

• Google Patents. (n.d.). US7045654B2 - Method for the alkylation of salicylic acid.
• The Williamson Ether Synthesis. (n.d.).

• Master Organic Chemistry. (2014). The Williamson Ether Synthesis. Retrieved from [Link]

• Khan Academy. (n.d.). Williamson ether synthesis. Retrieved from [Link]

• Pharmaffiliates. (n.d.). 2-((2-(2-Hydroxyethoxy)ethoxy)carbonyl)benzoic Acid. Retrieved from [Link]

• MDPI. (2021). Environmentally Friendly Green O-Alkylation Reaction for Ethenzamide Synthesis. Retrieved from [Link]

• ResearchGate. (2021). (PDF) Environmentally Friendly Green O-Alkylation Reaction for Ethenzamide Synthesis. Retrieved from [Link]

• Google Patents. (n.d.). CN104370736A - Synthesis method of 2-ethoxybenzoic acid compound.

• Reddit. (2020). My first synthesis was not as efficient as I had hoped. 16% yield. Retrieved from [Link]

• Chegg.com. (2020). Solved Answer: Given Reaction is williamson ether Synthesis. Retrieved from [Link]

• PubChem. (n.d.). 2-(2-Hydroxyethoxy)benzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN110937998A - Preparation method of glycol salicylate monoester.

• Westfield State University. (n.d.). Esterification of Salicylic Acid: The synthesis of cool smelling molecules. Retrieved from [Link]

• Huskie Commons. (1963). Isolation and purification of 2-hydroxy-6-methyl benzoic acid synthetase from Penicillium griseofulvum. Retrieved from [Link]

• BYJU'S. (n.d.). Reaction of acetylation of salicylic acid. Retrieved from [Link]

• European Patent Office. (1991). EP 0453022 A2 - Method for the purification of benzoic acid. Retrieved from [Link]

• Organic Chemistry Tutor. (n.d.). Williamson Ether Synthesis. Retrieved from [Link]

• Study.com. (n.d.). Explain how salicylic acid is capable of undergoing two different types of esterification reactions and give an example of each. Retrieved from [Link]

• Chemistry Research Journal. (n.d.). Synthesis and characterization of Benzoic Acid.
• Google Patents. (n.d.). Process for the separation and purification of p-hydroxy-benzoic acid.
• Google Patents. (n.d.). US4092353A - Process for the purification of benzoic acid.

• Reddit. (2025). What is the reaction mechanism for the esterification reaction between acetic acid and salicylic acid to synthesise aspirin?. Retrieved from [Link]

• Google Patents. (n.d.). US3816523A - Process for the production and purification of benzoic acid.

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• 4. community.wvu.edu [community.wvu.edu]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. WO2004041766A1 - Method for the alkylation of salicylic acid - Google Patents [patents.google.com]
• 8. data.epo.org [data.epo.org]
• 9. EP0223723B1 - Process for the separation and purification of p-hydroxy-benzoic acid - Google Patents [patents.google.com]
• 10. Williamson Ether Synthesis (Chapter 116) - Name Reactions in Organic Synthesis [resolve.cambridge.org]
• 11. homework.study.com [homework.study.com]
• 12. organicchemistrytutor.com [organicchemistrytutor.com]

Technical Support Center: Overcoming Solubility Challenges with 2-(2-Hydroxyethoxy)benzoic Acid

This technical guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting strategies and practical solutions for solubility issues encountered with 2-(2-Hydroxyethoxy)benzoic acid. Recognizing the critical role of solubility in experimental success and drug efficacy, this document synthesizes fundamental chemical principles with field-proven methodologies to empower you to overcome these common hurdles.

Understanding the Molecule: Key Physicochemical Properties

2-(2-Hydroxyethoxy)benzoic acid is a derivative of benzoic acid, characterized by the presence of a carboxylic acid group and a hydroxyethoxy side chain. These functional groups dictate its solubility behavior. The carboxylic acid moiety allows for pH-dependent solubility, while the hydroxyethoxy group can participate in hydrogen bonding.

Property	Value	Source
Molecular Formula	C₉H₁₀O₄	[1]
Molecular Weight	182.17 g/mol	[1]
Physical State	Semicrystalline solid	[2]
Predicted LogP	0.9	[1]

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common questions and challenges encountered when working with 2-(2-Hydroxyethoxy)benzoic acid. The solutions provided are grounded in established chemical principles and formulation science.

Q1: My 2-(2-Hydroxyethoxy)benzoic acid won't dissolve in water. What is the first step I should take?

A1: The limited aqueous solubility of 2-(2-Hydroxyethoxy)benzoic acid is expected due to the presence of the aromatic ring. The first and most effective step is to adjust the pH of your aqueous solution.

Causality: Like other carboxylic acids, the solubility of 2-(2-Hydroxyethoxy)benzoic acid is highly dependent on pH. In acidic or neutral solutions, the carboxylic acid group (-COOH) is protonated and the molecule is less polar, resulting in low water solubility. By increasing the pH to a basic level (typically pH > 7), the carboxylic acid group is deprotonated to form the carboxylate salt (-COO⁻). This ionized form is significantly more polar and, therefore, more soluble in water.[3]

Recommended Protocol:

• Start by preparing a slurry of the 2-(2-Hydroxyethoxy)benzoic acid in your desired aqueous buffer.

• While stirring, gradually add a base, such as 1M sodium hydroxide (NaOH) or potassium hydroxide (KOH), dropwise.

• Monitor the pH of the solution continuously with a calibrated pH meter.

• Continue adding the base until the compound fully dissolves. The pH at which dissolution occurs will be above the pKa of the carboxylic acid group.

Q2: I have dissolved my compound by raising the pH, but it precipitates when I adjust the pH back to neutral for my experiment. How can I prevent this?

A2: This is a common issue known as "pH-shift precipitation." To maintain solubility at a neutral pH, you will likely need to employ co-solvents or other formulation strategies.

Causality: When the pH is lowered, the soluble carboxylate salt is converted back to the less soluble protonated carboxylic acid, causing it to precipitate out of the solution. To prevent this, you need to modify the overall solvent environment to be more favorable for the neutral form of the molecule.

Troubleshooting Workflow:

Caption: Decision workflow for addressing pH-shift precipitation.

Recommended Strategies:

• Co-solvents: Introduce a water-miscible organic solvent to your aqueous solution. Common co-solvents include:

  • Ethanol

  • Propylene glycol

  • Polyethylene glycol (PEG 300 or 400)

  • Dimethyl sulfoxide (DMSO)

  These co-solvents reduce the polarity of the aqueous environment, increasing the solubility of the less polar, protonated form of the compound.[4]

• Surfactants: The use of non-ionic surfactants can help to form micelles that encapsulate the hydrophobic parts of the molecule, increasing its apparent solubility. Examples include Polysorbate 80 (Tween 80) and Cremophor EL.[5][6]

Q3: What are some suitable organic solvents for dissolving 2-(2-Hydroxyethoxy)benzoic acid?

A3: Based on the behavior of the parent compound, benzoic acid, 2-(2-Hydroxyethoxy)benzoic acid is expected to be soluble in a range of polar organic solvents.

Causality: The solubility in organic solvents is influenced by the principle of "like dissolves like." The aromatic ring contributes to its solubility in less polar solvents, while the carboxylic acid and hydroxyethoxy groups enhance its solubility in more polar organic solvents through hydrogen bonding and dipole-dipole interactions.

Estimated Solubility Profile (Qualitative):

Solvent	Predicted Solubility	Rationale
Methanol, Ethanol	High	Polar protic solvents that can hydrogen bond with the carboxylic acid and hydroxyl groups.
Acetone, Ethyl Acetate	Moderate to High	Polar aprotic solvents that can act as hydrogen bond acceptors.
Dichloromethane	Moderate	A less polar solvent that can interact with the aromatic ring.
Toluene, Hexane	Low	Non-polar solvents that have poor interactions with the polar functional groups of the molecule.

Note: This table is an estimation based on the solubility of similar compounds. Experimental verification is recommended.

Experimental Protocols

Protocol 1: Determination of Aqueous Solubility at a Target pH

This protocol outlines the shake-flask method, which is considered the gold standard for determining thermodynamic solubility.[7]

Materials:

• 2-(2-Hydroxyethoxy)benzoic acid

• Purified water

• Appropriate buffer system for the target pH

• Calibrated pH meter

• Shaking incubator or orbital shaker

• Centrifuge

• HPLC or UV-Vis spectrophotometer for analysis

Procedure:

• Add an excess amount of 2-(2-Hydroxyethoxy)benzoic acid to a known volume of the pH-adjusted buffer in a sealed vial. "Excess" means that undissolved solid should be visible.

• Place the vial in a shaking incubator set to a constant temperature (e.g., 25°C or 37°C) and agitate for 24-48 hours to ensure equilibrium is reached.

• After incubation, visually confirm the presence of undissolved solid.

• Centrifuge the sample at a high speed to pellet the undissolved solid.

• Carefully remove an aliquot of the supernatant and dilute it with a suitable mobile phase or solvent for analysis.

• Determine the concentration of the dissolved compound using a validated analytical method (e.g., HPLC with a standard curve).

Protocol 2: Preparation of a Co-solvent Formulation

This protocol provides a general procedure for preparing a solution of 2-(2-Hydroxyethoxy)benzoic acid using a co-solvent system.

Materials:

• 2-(2-Hydroxyethoxy)benzoic acid

• Co-solvent (e.g., Propylene Glycol)

• Aqueous buffer (e.g., Phosphate-Buffered Saline, pH 7.4)

Procedure:

Caption: Step-by-step workflow for preparing a co-solvent formulation.

• Weigh the desired amount of 2-(2-Hydroxyethoxy)benzoic acid into a clean vial.

• Add a small volume of the co-solvent (e.g., propylene glycol). The initial volume should be sufficient to fully dissolve the compound.

• Vortex or sonicate the mixture until the solid is completely dissolved.

• While stirring, slowly and incrementally add the aqueous buffer to the co-solvent solution.

• Monitor for any signs of precipitation. If the solution becomes cloudy, you may need to increase the proportion of the co-solvent.

• Continue adding the aqueous buffer until the final desired volume and co-solvent concentration are reached.

References

• Strickley, R. G. (2004). Solubilizing excipients in oral and injectable formulations. Pharmaceutical Research, 21(2), 201–230. [Link]

• Alves, C., Paixão, P., & Santos, L. (2019). A review of methods for solubility determination in biopharmaceutical drug characterisation. Journal of Pharmaceutical and Biomedical Analysis, 172, 257-273. [Link]

• Strickley, R. G. (2004). Solubilizing Excipients in Oral and Injectable Formulations. Pharmaceutical Research, 21(2), 201-230. [Link]

• Pisal, D. S., et al. (2023). Solubilization techniques used for poorly water-soluble drugs. Future Journal of Pharmaceutical Sciences, 9(1), 22. [Link]

• Mude, G., et al. (2023). Resolving Solubility Problems and Providing an Overview of Excipients to Boost Oral Drug Bioavailability. Journal of Pharmaceutical Research and Innovation, 2(4), 1-7. [Link]

• Physics Forums. (2023, February 24). Understanding the Effect of pH on Benzoic Acid Solubility. [Link]

• PubChem. (n.d.). 2-(2-Hydroxyethoxy)benzoic acid. Retrieved from [Link]

• Glomme, A., & Sjöberg, A. (2005). Methods for measurement of solubility and dissolution rate of sparingly soluble drugs. Lund University Publications. [Link]

• Bergström, C. A., et al. (2011). What is the Solubility of My Compound? Assessing Solubility for Pharmaceutical Research and Development Compounds. Molecular Pharmaceutics, 8(4), 1044-1056. [Link]

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• 7. researchgate.net [researchgate.net]

Technical Support Center: Crystallization of 2-(2-Hydroxyethoxy)benzoic acid

Here is a technical support center for troubleshooting 2-(2-Hydroxyethoxy)benzoic acid crystallization.

Welcome to the technical resource hub for 2-(2-Hydroxyethoxy)benzoic acid. As Senior Application Scientists, we have compiled this guide based on established crystallization principles and extensive laboratory experience. This document is designed to provide you with direct, actionable solutions to common challenges encountered during the crystallization of this compound.

Frequently Asked Questions (FAQs)

Q1: What are the key molecular features of 2-(2-Hydroxyethoxy)benzoic acid that influence its crystallization?

A1: 2-(2-Hydroxyethoxy)benzoic acid possesses three key functional groups that dictate its crystallization behavior:

• Carboxylic Acid Group: This group is polar and readily participates in hydrogen bonding, often forming dimers with other benzoic acid molecules.

• Ether Linkage (-O-): The ether group introduces a degree of flexibility and can act as a hydrogen bond acceptor.

• Terminal Hydroxyl Group (-OH): This group is a strong hydrogen bond donor and acceptor, significantly increasing the molecule's polarity and its affinity for polar solvents.

These features mean the molecule is polar and will have a strong tendency to form hydrogen bonds, both with itself and with protic solvents. Its physicochemical properties are summarized in the table below.

Table 1: Physicochemical Properties of 2-(2-Hydroxyethoxy)benzoic acid

Property	Value	Source
Molecular Formula	C₉H₁₀O₄	PubChem[1]
Molecular Weight	182.17 g/mol	PubChem[1]
Appearance	White to off-white solid (predicted)	General knowledge

| XLogP3 | 0.9 | PubChem[1] |

Q2: What is a good starting solvent for crystallizing 2-(2-Hydroxyethoxy)benzoic acid?

A2: The ideal solvent is one in which the compound is highly soluble at elevated temperatures but sparingly soluble at room or lower temperatures.[2] Given the polar, hydrogen-bonding nature of the molecule, polar protic solvents are excellent starting points. An ethanol/water mixture is often highly effective for benzoic acid derivatives.[2][3]

Table 2: Recommended Solvents for Initial Screening

Solvent/System	Rationale & Expected Behavior	Reference
Water	The compound's polarity suggests some water solubility. Like benzoic acid, it is expected to be much more soluble in hot water than cold.[4][5]	[2][4][5]
Ethanol	Provides good solubility due to its ability to hydrogen bond.[3]	[3]
Isopropanol	A viable polar protic solvent, similar in properties to ethanol.	[3]
Ethanol-Water Mixture	A powerful binary system. The compound is dissolved in a minimal amount of hot ethanol, and water is added as an anti-solvent to induce crystallization upon cooling.[3][6]	[3][6]

| Aqueous Acetic Acid | Can be effective for benzoic acid derivatives, but removal of residual acetic acid can be a challenge. |[2] |

Troubleshooting Guide

This section addresses specific experimental problems in a question-and-answer format.

Problem 1: My compound is "oiling out" instead of forming crystals.

Q: I dissolved my 2-(2-Hydroxyethoxy)benzoic acid in a hot solvent, but upon cooling, it's forming a separate liquid layer (an oil) at the bottom of my flask. Why is this happening and how can I fix it?

A: Potential Causes (The 'Why'):

"Oiling out" is a common crystallization challenge where a supersaturated solution separates into two liquid phases instead of forming a solid crystalline phase.[7][8] This occurs when the solubility limit is reached at a temperature that is above the melting point of the solute in the solvent. For 2-(2-Hydroxyethoxy)benzoic acid, this can be caused by several factors:

• High Supersaturation: Cooling the solution too rapidly can generate a very high level of supersaturation, kinetically favoring the formation of a disordered, liquid-like solute-rich phase over an ordered crystal lattice.[7]

• Presence of Impurities: Impurities can significantly depress the melting point of your compound, making it more likely to be a liquid at the temperature where it begins to precipitate.[9][10] The oil phase is often a good solvent for these impurities, trapping them and hindering purification.[7][11]

• Inappropriate Solvent Choice: If the solvent is too "good" or too "poor," it can promote oiling out. The structural flexibility of the hydroxyethoxy side chain may also contribute to a lower melting point and a higher propensity for oiling out compared to rigid molecules.

Step-by-Step Solutions (The 'How'):

• Re-heat and Dilute: Place the flask back on the heat source and re-dissolve the oil. Add a small amount (10-20% more volume) of the primary solvent (e.g., ethanol in an ethanol/water system) to the solution.[9] This reduces the level of supersaturation that will be achieved upon cooling.

• Slow Down the Cooling Process: Do not place the flask directly into an ice bath. Allow it to cool slowly to room temperature on the benchtop, perhaps insulated with a beaker or glass wool.[4] This slow cooling provides more time for molecules to orient themselves correctly into a crystal lattice.

• Induce Nucleation at a Higher Temperature: Once the solution has cooled slightly but is still well above the point where oiling occurred, try to induce crystallization. Scratch the inside of the flask with a glass rod at the liquid-air interface.[4][9] The microscopic scratches provide nucleation sites.

• Use a Seed Crystal: If you have a small amount of solid 2-(2-Hydroxyethoxy)benzoic acid, add a single, tiny crystal to the slightly cooled solution.[8][9] A seed crystal provides a perfect template for further crystal growth, bypassing the difficult initial nucleation step.

• Modify the Solvent System: If the problem persists, reconsider your solvent. If you are using a single solvent, try a binary system like ethanol/water. Dissolve the compound in a minimum of hot ethanol, then add hot water dropwise until the solution just begins to turn cloudy (the cloud point). Add a final drop or two of hot ethanol to clarify the solution, then allow it to cool slowly.[10]

Problem 2: No crystals are forming, even after the solution is cold.

Q: My solution is clear and at room temperature (or in an ice bath), but no solid has precipitated. What should I do?

A: Potential Causes (The 'Why'):

This is a classic case of a supersaturated solution that is reluctant to nucleate. For crystallization to begin, a small number of molecules must come together to form a stable nucleus, a process that has a significant energy barrier. This can be due to:

• Insufficient Supersaturation: You may have used too much solvent, meaning the solution is not actually supersaturated at the lower temperature.[4]

• High Purity: Very pure compounds can sometimes be difficult to crystallize because there are no impurity particles to act as heterogeneous nucleation sites.

• Smooth Glassware: The inner surface of the flask may be too smooth to provide effective nucleation sites.

• Metastable Zone: The solution may be in a "metastable zone" where it is supersaturated but nucleation is kinetically very slow.[7]

Step-by-Step Solutions (The 'How'):

• Induce Nucleation by Scratching: Use a glass stirring rod to vigorously scratch the inner surface of the flask below the solvent level.[4][9] This creates microscopic imperfections in the glass that can serve as nucleation points.

• Introduce a Seed Crystal: This is the most effective method. Add a tiny speck of the crude or pure solid to the solution.[4][9] This provides a pre-formed crystal lattice onto which other molecules can deposit.

• Reduce the Volume of Solvent: If induction techniques fail, it's likely too much solvent was used. Gently heat the solution to boil off a portion of the solvent (e.g., 25-30% of the volume).[9] Then, allow the more concentrated solution to cool again.

• Flash-Cool a Small Sample: Dip the tip of a glass rod into the solution, then remove it and let the solvent evaporate in the air. This should leave a small crystalline residue on the rod. Re-insert the rod into the solution to seed it.[4][9]

• Use an Anti-Solvent (for advanced users): If your compound is dissolved in a solvent like ethanol, you can try adding a miscible "anti-solvent" (a liquid in which the compound is insoluble, like water) dropwise until persistent cloudiness appears. This drastically reduces the solubility and can force crystallization. This should be done carefully to avoid oiling out.

Problem 3: The crystal yield is very low.

Q: I got beautiful crystals, but my final mass is much lower than expected. Where did my compound go?

A: Potential Causes (The 'Why'):

Low recovery is a common issue that can often be traced back to the experimental protocol.

• Too Much Solvent: This is the most frequent cause. The more solvent you use, the more of your compound will remain dissolved in the mother liquor even after cooling.[9] The goal is to use the minimum amount of hot solvent necessary to fully dissolve the solid.[12]

• Premature Crystallization During Filtration: If you performed a hot filtration to remove insoluble impurities, the compound may have started to crystallize in the filter funnel, leading to loss of product.[12]

• Incomplete Transfer: Material can be lost on the glassware during transfers.

• Washing with the Wrong Solvent: Washing the filtered crystals with a solvent in which they are soluble will dissolve the product off the filter paper.

Step-by-Step Solutions (The 'How'):

• Optimize Solvent Volume: In your next attempt, be meticulous about using the absolute minimum volume of boiling solvent to dissolve your compound. Add the hot solvent in small portions, waiting for it to boil between additions.

• Recover a Second Crop: The mother liquor (the filtrate after you collect your crystals) is saturated with your compound. You can often recover more material by boiling off a significant portion of the solvent from the filtrate and cooling it again to obtain a "second crop" of crystals. Note that this crop may be less pure than the first.

• Pre-heat Your Filtration Apparatus: When performing a hot filtration, pre-heat the filter funnel and receiving flask by placing them in an oven or by allowing them to sit in the steam from a boiling flask.[12] This prevents the solution from cooling and crystallizing prematurely in the funnel.

• Use Ice-Cold Solvent for Washing: Always wash your filtered crystals with a small amount of ice-cold crystallization solvent.[4] The compound's solubility will be at its minimum in the cold solvent, minimizing losses during the wash step.

References

• Recrystallization of Benzoic Acid. University of Missouri-St. Louis.[Link]

• [Organic chemistry crystallization question] What's the best solvent to use when crystallizing benzoic acid... Reddit r/chemhelp.[Link]

• Effect of Oiling-out During Crystallization on Purification of an Intermediate Compound. ResearchGate.[Link]

• Solvent for recrystallization of benzoic acid? Chemistry Stack Exchange.[Link]

• 3.6F: Troubleshooting. Chemistry LibreTexts.[Link]

• Oiling Out in Crystallization. Mettler Toledo.[Link]

• Influence of Solvent Selection on the Crystallizability and Polymorphic Selectivity... ACS Publications.[Link]

• Recrystallization Lab: Solvent Selection & Benzoic Acid. Studylib.[Link]

• Drowning-out crystallisation of benzoic acid... SciSpace.[Link]

• The crystallization process of benzoic acid. Reddit r/crystalgrowing.[Link]

• Recrystallization (help meeeeee). Reddit r/chemistry.[Link]

• Recrystallization Lab Procedure of Benzoic Acid. YouTube.[Link]

• 2-(2-Hydroxyethoxy)benzoic acid. PubChem, National Center for Biotechnology Information.[Link]

• Co-crystallisation of benzoic acid derivatives with N-containing bases... Royal Society of Chemistry.[Link]

• Polymorphs and Solvates of 2-(1,4-Dihydro-1,4-dioxonaphthalen-3-ylthio)benzoic Acid. ACS Publications.[Link]

• 2-(2-Hydroxyethyl)benzoic acid. PubChem, National Center for Biotechnology Information.[Link]

• The solubility of benzoic acid in seven solvents. ResearchGate.[Link]

• Spherical crystallization of benzoic acid. PubMed.[Link]

• 4-((2-Hydroxyethoxy)carbonyl)benzoic acid. PubChem, National Center for Biotechnology Information.[Link]

• Molecular Structures of Benzoic Acid and 2-hydroxybenzoic Acid... PubMed.[Link]

• Controlling the Polymorphic Outcome of 2,6-Dimethoxybenzoic Acid Crystallization Using Additives. MDPI.[Link]

Sources

• 1. 2-(2-Hydroxyethoxy)benzoic acid | C9H10O4 | CID 3027507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. westfield.ma.edu [westfield.ma.edu]
• 5. reddit.com [reddit.com]
• 6. Spherical crystallization of benzoic acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mt.com [mt.com]
• 8. Understanding Oiling-Out Phenomena in the Crystallization of Small Molecule Compounds-Pharmalego [pharmalego.com]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. reddit.com [reddit.com]
• 11. researchgate.net [researchgate.net]
• 12. youtube.com [youtube.com]

Technical Support Center: 2-(2-Hydroxyethoxy)benzoic acid

Prepared by: Senior Application Scientist, Advanced Analytics Division

Welcome to the technical support guide for 2-(2-Hydroxyethoxy)benzoic acid. This document is designed for researchers, analytical scientists, and drug development professionals to provide in-depth insights into the stability of this molecule. Here, we address common questions, troubleshoot experimental challenges, and provide validated protocols to ensure the integrity of your research.

Part 1: Frequently Asked Questions - Understanding the Stability Profile

This section addresses the fundamental stability characteristics of 2-(2-Hydroxyethoxy)benzoic acid, focusing on its inherent liabilities and the primary degradation products you are likely to encounter.

Q1: What are the most probable degradation pathways for 2-(2-Hydroxyethoxy)benzoic acid?

Based on its chemical structure, 2-(2-Hydroxyethoxy)benzoic acid is primarily susceptible to two degradation pathways: hydrolysis and oxidation .

• Hydrolytic Degradation: The ether linkage (-O-CH₂-CH₂-OH) is the most likely point of cleavage under both acidic and basic conditions. This is a common degradation pathway for molecules containing ether groups.[1][2] The reaction involves the nucleophilic attack of water (or hydroxide ions) on the ether, leading to bond scission.

• Oxidative Degradation: The benzene ring, being electron-rich, is susceptible to oxidative attack, particularly from strong oxidizing agents like hydrogen peroxide or hydroxyl radicals generated by Fenton-like processes.[3][4] This typically results in the addition of hydroxyl groups to the aromatic ring.[3][5] The primary alcohol on the side chain could also be oxidized.

Q2: What are the specific chemical structures of the main degradation products I should expect to see?

Under forced degradation conditions, you should primarily monitor for the following compounds:

• Salicylic Acid (2-Hydroxybenzoic acid): This is the major product resulting from the hydrolytic cleavage of the ether bond. A study on the related compound 2-(2-hydroxypropanamido) benzoic acid similarly identified hydrolysis as the primary degradation route.[1]

• Ethylene Glycol: This is the other product formed alongside salicylic acid during ether hydrolysis. As a small, polar molecule, it can be challenging to retain on standard reversed-phase HPLC columns.

• Hydroxylated Derivatives: Oxidative stress is expected to produce various dihydroxybenzoic acid isomers, such as 2,3-dihydroxybenzoic acid and 2,5-dihydroxybenzoic acid , through the addition of a hydroxyl group to the aromatic ring.[3][4]

The primary degradation pathways are illustrated below.

Sources

• 1. Study on degradation kinetics of 2-(2-hydroxypropanamido) benzoic acid in aqueous solutions and identification of its major degradation product by UHPLC/TOF-MS/MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. hilarispublisher.com [hilarispublisher.com]
• 3. researchgate.net [researchgate.net]
• 4. scielo.br [scielo.br]
• 5. ortho-Hydroxylation of benzoic acids with hydrogen peroxide at a non-heme iron center - Chemical Communications (RSC Publishing) [pubs.rsc.org]

Technical Support Center: Scaling the Synthesis of 2-(2-Hydroxyethoxy)benzoic Acid

Welcome to the technical support guide for the synthesis and scale-up of 2-(2-Hydroxyethoxy)benzoic acid (CAS No: 55211-84-2).[1] This document is designed for researchers, chemists, and process development professionals. Here, we address common challenges and frequently asked questions encountered during the synthesis of this important chemical intermediate, which is utilized in the development of various polymers and active pharmaceutical ingredients.[2][] Our focus is on providing practical, experience-driven advice to ensure a successful, scalable, and robust synthetic process.

Frequently Asked Questions (FAQs)

Q1: What is the most common and scalable method for synthesizing 2-(2-Hydroxyethoxy)benzoic acid?

The most robust and widely used method for preparing 2-(2-Hydroxyethoxy)benzoic acid is a variation of the Williamson ether synthesis .[4] This reaction proceeds via an SN2 mechanism where a phenoxide ion attacks a primary alkyl halide.[5] In this specific synthesis, the disodium salt of salicylic acid (acting as the nucleophile) is reacted with 2-chloroethanol (the electrophile) to form the desired ether linkage. This method is preferred for its reliability, use of readily available starting materials, and straightforward pathway, making it highly amenable to industrial scale-up.

Q2: Can you illustrate the reaction mechanism?

Certainly. The synthesis is a classic SN2 reaction. It involves two primary steps that can be performed in a single pot:

• Deprotonation: Salicylic acid has two acidic protons: one on the carboxylic acid group (pKa ≈ 2.97) and one on the phenolic hydroxyl group (pKa ≈ 13.0). A strong base, such as sodium hydroxide (NaOH), is used to deprotonate both groups, forming the disodium salicylate. The phenoxide is the key nucleophile for the subsequent step.

• Nucleophilic Attack: The highly nucleophilic phenoxide ion then attacks the electrophilic carbon of 2-chloroethanol, displacing the chloride ion (a good leaving group) and forming the ether bond. A final acidification step protonates the carboxylate to yield the final product.

Below is a diagram illustrating this mechanism.

Caption: Reaction mechanism for the synthesis of 2-(2-Hydroxyethoxy)benzoic acid.

Q3: Why is a primary alkyl halide like 2-chloroethanol preferred?

The Williamson ether synthesis is an SN2 reaction, which is highly sensitive to steric hindrance.[6]

• Primary alkyl halides (like 2-chloroethanol) are ideal substrates because they are sterically unhindered, allowing for easy backside attack by the nucleophile. This leads to higher yields of the desired ether product.[5]

• Secondary alkyl halides would lead to a mixture of substitution (ether) and elimination (alkene) products, reducing the yield.[5][6]

• Tertiary alkyl halides would almost exclusively yield the elimination product and are unsuitable for this synthesis.[5]

Troubleshooting and Scale-Up Guide

Scaling up a synthesis from the bench to a pilot or production scale introduces challenges related to heat transfer, mass transfer, and safety. This section addresses common problems in a question-and-answer format.

Q4: My reaction yield is consistently low, even with full conversion of starting material. What are the likely causes?

Low yield despite high conversion often points to side reactions or product loss during work-up.

Potential Cause	Troubleshooting Suggestion & Rationale
Dimerization of Salicylic Acid	The formation of Salsalate (a dimer of salicylic acid) can occur if the phenoxide attacks another molecule of an activated salicylic acid derivative instead of the alkyl halide.[7] Solution: Ensure slow, controlled addition of 2-chloroethanol to a well-stirred solution of the disodium salicylate. This maintains a low concentration of the electrophile, favoring the desired intermolecular reaction.
Polymerization of Ethylene Glycol	If there is residual moisture or if the temperature is too high, ethylene glycol (formed from hydrolysis of 2-chloroethanol or as an impurity) can polymerize. Solution: Use anhydrous-grade solvents and ensure reactants are dry. Maintain strict temperature control below the recommended maximum.
Product Loss During Work-up	The product has some solubility in water. During acidification and filtration, significant product loss can occur if the pH is not optimal or if excessive wash volumes are used. Solution: Carefully adjust the pH to the point of maximum precipitation (typically pH 2-3).[8] Use ice-cold water for washing the filtered product to minimize solubilization.[9] Perform a second extraction of the aqueous filtrate to recover dissolved product.

Q5: During scale-up, we experienced a dangerous temperature spike (exotherm) after adding the 2-chloroethanol. How can we prevent this?

Exothermic events are a major safety concern during scale-up. The reaction between the phenoxide and 2-chloroethanol is exothermic, and poor heat dissipation in a large reactor can lead to a thermal runaway.

• Controlled Addition: Switch from a batch addition (adding all at once) to a semi-batch process. Add the 2-chloroethanol slowly and sub-surface via a dosing pump. This allows the reactor's cooling system to manage the heat generated in real-time.

• Monitor Internal Temperature: Always monitor the internal reaction temperature, not just the jacket temperature. Set safety limits to automatically stop the addition if the temperature exceeds a predefined setpoint.

• Adequate Cooling Capacity: Ensure the reactor's cooling system is sufficient for the batch size. Perform a reaction calorimetry study on a small scale to quantify the heat of reaction before proceeding to a large-scale run.

• Dilution: Running the reaction at a slightly lower concentration can provide a larger thermal mass to absorb the heat, though this may impact reaction time and vessel occupancy.

Q6: The final product is off-color (yellow or brown) and difficult to purify. What impurities should we look for and how can they be removed?

Off-color products typically indicate the presence of impurities arising from side reactions or degradation.

Potential Impurity	Source	Mitigation & Removal Strategy
Unreacted Salicylic Acid	Incomplete reaction or insufficient base.	Mitigation: Use a slight excess (1-5 mol%) of 2-chloroethanol and ensure at least 2.0 equivalents of base are used. Removal: The product can be purified by recrystallization. A suitable solvent system (e.g., toluene, ethanol/water) should be selected where the product has high solubility at high temperatures and low solubility at low temperatures, while the impurity remains in the mother liquor.
Phenol	Potential degradation of salicylic acid at high temperatures. Phenol is a common impurity in related compounds.[10]	Mitigation: Maintain strict temperature control. Removal: During the work-up, after acidification, perform an extraction with a water-immiscible organic solvent like toluene or methyl tert-butyl ether (MTBE) to remove less polar impurities.[11] Activated carbon treatment of the product solution before final crystallization can also remove color bodies.
Iron/Metal Contaminants	Leaching from the reactor vessel, especially if the reaction mixture is highly acidic or basic.	Mitigation: Use glass-lined or stainless steel (316L) reactors suitable for the pH range. Removal: A wash with a dilute solution of a chelating agent like EDTA during the work-up can help sequester metal ions.

Experimental Protocols

Lab-Scale Synthesis (Target: ~150 g)

Materials:

• Salicylic Acid: 138 g (1.0 mol)

• Sodium Hydroxide (pellets): 84 g (2.1 mol)

• 2-Chloroethanol: 88.6 g (1.1 mol)

• Water (deionized): 1.0 L

• Hydrochloric Acid (37%): As needed for acidification

• Toluene (for recrystallization): ~500 mL

Procedure:

• In a 2 L round-bottom flask equipped with a mechanical stirrer, thermometer, and reflux condenser, dissolve sodium hydroxide in 500 mL of water. Caution: This is highly exothermic. Cool the solution to 25-30 °C.

• Slowly add salicylic acid to the NaOH solution. The temperature will rise again. Maintain the temperature below 50 °C using an ice bath. Stir until all salicylic acid has dissolved.

• Heat the mixture to 90-95 °C.

• Add 2-chloroethanol dropwise over 1-2 hours, maintaining the temperature at 90-95 °C.

• After the addition is complete, continue stirring at 90-95 °C for 4-6 hours. Monitor the reaction by TLC or HPLC until the salicylic acid is consumed.

• Cool the reaction mixture to room temperature.

• Slowly acidify the mixture to pH 2-3 with concentrated HCl. A white precipitate will form. Cool the slurry to 0-5 °C and stir for 1 hour.

• Filter the solid product using a Buchner funnel and wash the cake with two 150 mL portions of ice-cold water.

• Dry the crude product in a vacuum oven at 60 °C.

• Recrystallization: Dissolve the crude solid in hot toluene (approx. 3 mL/g) at 100-110 °C. Cool slowly to room temperature, then to 0-5 °C to induce crystallization. Filter the purified crystals, wash with cold toluene, and dry under vacuum.

  • Expected Yield: 75-85%

  • Expected Purity: >99%

Pilot-Scale Synthesis Workflow (Target: ~15 kg)

This protocol emphasizes the critical changes needed for a safe and efficient scale-up.

Caption: General experimental workflow for pilot-scale synthesis.

Safety and Handling

All procedures should be conducted in a well-ventilated area or fume hood, with appropriate personal protective equipment (PPE), including safety glasses, lab coat, and chemical-resistant gloves.

• Sodium Hydroxide (NaOH): Corrosive and causes severe skin burns and eye damage. The dissolution in water is highly exothermic.[12]

• Ethylene Glycol / 2-Chloroethanol: Harmful if swallowed and may cause organ damage through prolonged or repeated exposure.[13][14] Avoid inhalation of vapors.[15]

• Toluene: Flammable liquid and vapor. It is a reproductive toxin and can cause organ damage. Handle with care and away from ignition sources.

Always consult the Safety Data Sheet (SDS) for each chemical before use.[13][16]

Troubleshooting Decision Tree

This flowchart provides a logical path for diagnosing issues related to low product yield.

Sources

• 1. 2-(2-Hydroxyethoxy)benzoic acid | C9H10O4 | CID 3027507 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. biosynth.com [biosynth.com]
• 4. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Salsalate | C14H10O5 | CID 5161 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. theochem.mercer.edu [theochem.mercer.edu]
• 10. cleanchemlab.com [cleanchemlab.com]
• 11. US2007147A - Method of removing impurities from salicylo-salicylic acid and product obtainable thereby - Google Patents [patents.google.com]
• 12. paperenterprisesusa.com [paperenterprisesusa.com]
• 13. fishersci.com [fishersci.com]
• 14. ppe.com [ppe.com]
• 15. nj.gov [nj.gov]
• 16. chemfax.com [chemfax.com]

Technical Support Center: Purification of 2-(2-Hydroxyethoxy)benzoic Acid

Welcome to the technical support center for the purification of 2-(2-Hydroxyethoxy)benzoic acid. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice for obtaining high-purity samples of this compound. Recognizing that each experimental context is unique, this center is structured in a flexible question-and-answer format to directly address the challenges you may encounter.

I. Understanding Your Sample: Frequently Asked Questions

This section addresses common initial questions regarding the nature of 2-(2-Hydroxyethoxy)benzoic acid and its impurities.

Q1: What are the likely impurities in a sample of 2-(2-Hydroxyethoxy)benzoic acid?

The impurity profile of your 2-(2-Hydroxyethoxy)benzoic acid sample will largely depend on its synthetic route. A common method for synthesizing similar alkoxy-substituted benzoic acids involves the Williamson ether synthesis, starting from a hydroxybenzoic acid (like salicylic acid) and an alkylating agent.[1] For 2-(2-Hydroxyethoxy)benzoic acid, this would likely involve reacting salicylic acid with a 2-haloethanol or ethylene carbonate.

Potential impurities may include:

• Unreacted Starting Materials: Salicylic acid, 2-chloroethanol, or ethylene glycol.

• By-products of the Synthesis: Di-substituted products, where the hydroxyl group of the ethoxy chain has also reacted, or polymeric materials.

• Reagents and Catalysts: Residual bases (e.g., potassium carbonate) or catalysts used in the synthesis.[2]

• Solvents: Residual solvents from the reaction or initial work-up.[3]

Q2: What are the key physicochemical properties of 2-(2-Hydroxyethoxy)benzoic acid to consider during purification?

Understanding the physical and chemical properties of 2-(2-Hydroxyethoxy)benzoic acid is crucial for selecting an appropriate purification strategy.

Property	Value	Significance for Purification
Molecular Formula	C₉H₁₀O₄[4]	-
Molecular Weight	182.17 g/mol [4]	Important for molar calculations.
Appearance	Semicrystalline solid[5]	The physical state will dictate the initial handling and purification approach.
Polarity	Polar	The presence of a carboxylic acid, an ether linkage, and a hydroxyl group makes the molecule polar. This suggests good solubility in polar solvents.[6]

Q3: How can I assess the purity of my 2-(2-Hydroxyethoxy)benzoic acid sample?

Several analytical techniques can be employed to determine the purity of your sample both before and after purification.

• Thin-Layer Chromatography (TLC): A quick and effective method to qualitatively assess the number of components in your sample. A single spot suggests a relatively pure compound.[7]

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of your sample and can be used to track the removal of impurities during the purification process.[8]

• Melting Point Analysis: A pure crystalline solid will have a sharp melting point range. Impurities typically broaden and depress the melting point.[9]

II. Troubleshooting Common Purification Challenges

This section provides solutions to specific problems you might encounter during the purification process.

Q1: My recrystallization attempt resulted in an oil instead of crystals. What should I do?

"Oiling out" is a common issue in recrystallization, especially with compounds that have relatively low melting points or when the cooling rate is too fast.

Causality: The compound is coming out of solution at a temperature above its melting point in the chosen solvent system. This can also be caused by the presence of impurities that depress the melting point.

Solutions:

• Re-heat the solution to dissolve the oil.

• Add more solvent to decrease the saturation of the solution.

• Allow the solution to cool slowly. A slower cooling rate promotes the formation of a stable crystal lattice. Insulating the flask can help.

• Scratch the inside of the flask with a glass rod at the surface of the solution to induce crystallization.

• Add a seed crystal of pure 2-(2-Hydroxyethoxy)benzoic acid, if available.

• Consider a different solvent or a solvent pair. A solvent in which the compound is less soluble may be more effective.[10]

Q2: After acid-base extraction, my product recovery is very low. What are the possible reasons?

Low recovery in an acid-base extraction can be due to several factors related to the partitioning of your compound between the aqueous and organic layers.

Causality: Incomplete extraction from one phase to another, or loss of product during the work-up steps.

Solutions:

• Ensure complete basification/acidification: Use a pH meter or pH paper to confirm that the aqueous layer has reached the desired pH to fully deprotonate (with base) or protonate (with acid) the benzoic acid derivative.

• Perform multiple extractions: It is more efficient to perform several extractions with smaller volumes of solvent than one extraction with a large volume.

• Allow sufficient time for phase separation: Ensure the two layers have completely separated before draining the lower layer. Emulsions can sometimes form; adding a small amount of brine (saturated NaCl solution) can help to break them.

• Check the solubility of the salt: The salt of your compound should be highly soluble in the aqueous phase and poorly soluble in the organic phase. If the salt has significant solubility in the organic layer, you will lose product.

Q3: My purified product still shows impurities by TLC/HPLC. How can I improve the purity?

If initial purification attempts are unsuccessful, a combination of techniques or a more powerful purification method may be necessary.

Causality: The chosen purification method may not have sufficient resolving power to separate the impurities from the desired product.

Solutions:

• Repeat the purification step: A second recrystallization can often significantly improve purity.

• Combine purification methods: For example, perform an acid-base extraction followed by a recrystallization.

• Employ column chromatography: This technique offers much higher separation power than recrystallization. A silica gel column with a suitable solvent system (e.g., a gradient of ethyl acetate in hexanes) is a good starting point for polar compounds.

III. Detailed Experimental Protocols

The following protocols are provided as a starting point and may require optimization based on the specific nature of your sample and the impurities present.

Protocol 1: Recrystallization

This protocol is based on the general principles of recrystallization for benzoic acid and its derivatives.[9]

Objective: To purify 2-(2-Hydroxyethoxy)benzoic acid by dissolving it in a hot solvent and allowing it to crystallize upon cooling, leaving impurities behind in the solution.

Materials:

• Crude 2-(2-Hydroxyethoxy)benzoic acid

• Recrystallization solvent (e.g., water, ethanol, or a mixture)

• Erlenmeyer flasks

• Hot plate

• Buchner funnel and filter flask

• Filter paper

Step-by-Step Methodology:

• Solvent Selection: The ideal solvent is one in which 2-(2-Hydroxyethoxy)benzoic acid is highly soluble at elevated temperatures but sparingly soluble at room temperature.[11] Given the polar nature of the target molecule, water or ethanol are good starting points.[6]

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the chosen solvent. Heat the mixture on a hot plate with stirring until the solid dissolves completely. Add more solvent in small portions if necessary to achieve complete dissolution at the boiling point of the solvent.

• Decolorization (Optional): If the solution is colored, it may indicate the presence of colored impurities. Remove the flask from the heat, allow it to cool slightly, and add a small amount of activated charcoal. Reheat the solution to boiling for a few minutes.

• Hot Filtration: If charcoal was added or if there are insoluble impurities, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Further cooling in an ice bath can maximize the yield of crystals.

• Isolation and Washing: Collect the crystals by vacuum filtration using a Buchner funnel.[12] Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a desiccator or a vacuum oven at a temperature well below the melting point of the compound.

Workflow for Recrystallization

Caption: Recrystallization workflow for purification.

Protocol 2: Acid-Base Extraction

This protocol is a standard method for separating acidic compounds from neutral or basic impurities.

Objective: To selectively extract 2-(2-Hydroxyethoxy)benzoic acid into an aqueous basic solution, leaving non-acidic impurities in the organic phase.

Materials:

• Crude 2-(2-Hydroxyethoxy)benzoic acid

• Immiscible organic solvent (e.g., diethyl ether, ethyl acetate)

• Aqueous basic solution (e.g., 5% sodium bicarbonate or 5% sodium hydroxide)

• Aqueous acidic solution (e.g., 5% hydrochloric acid)

• Separatory funnel

• Beakers or flasks

• Drying agent (e.g., anhydrous sodium sulfate)

Step-by-Step Methodology:

• Dissolution: Dissolve the crude sample in a suitable organic solvent.

• Basification and Extraction: Transfer the organic solution to a separatory funnel. Add an equal volume of a weak aqueous base like 5% sodium bicarbonate. Stopper the funnel and shake vigorously, venting frequently to release any pressure. Allow the layers to separate. The deprotonated 2-(2-Hydroxyethoxy)benzoic acid will move into the aqueous layer.

• Separation: Drain the lower aqueous layer into a clean flask. Repeat the extraction of the organic layer with fresh aqueous base to ensure complete removal of the acidic product. Combine the aqueous extracts.

• Acidification and Precipitation: Cool the combined aqueous extracts in an ice bath. Slowly add aqueous acid (e.g., 5% HCl) with stirring until the solution is acidic (test with pH paper). The protonated 2-(2-Hydroxyethoxy)benzoic acid should precipitate out of the solution.

• Isolation: Collect the precipitated solid by vacuum filtration.

• Washing and Drying: Wash the solid with cold water and dry it thoroughly.

Logical Flow of Acid-Base Extraction

Caption: Acid-base extraction for acidic compounds.

IV. Purity Assessment Protocols

Protocol 3: Thin-Layer Chromatography (TLC)

Objective: To quickly assess the purity of a sample and to determine an appropriate solvent system for column chromatography.

Materials:

• TLC plates (silica gel 60 F₂₅₄)

• Developing chamber

• Spotting capillaries

• Mobile phase (e.g., a mixture of a non-polar solvent like hexanes and a polar solvent like ethyl acetate)

• UV lamp (254 nm)

Step-by-Step Methodology:

• Sample Preparation: Dissolve a small amount of your crude and purified samples in a volatile solvent (e.g., ethyl acetate).

• Spotting: Use a capillary to spot the solutions onto the baseline of the TLC plate.

• Development: Place the plate in a developing chamber containing the mobile phase. Ensure the solvent level is below the baseline. Allow the solvent to run up the plate.

• Visualization: Remove the plate, mark the solvent front, and allow it to dry. Visualize the spots under a UV lamp.

• Analysis: A pure sample should ideally show a single spot. The presence of multiple spots indicates impurities. The retention factor (Rf) can be calculated as the distance traveled by the spot divided by the distance traveled by the solvent front.

Protocol 4: High-Performance Liquid Chromatography (HPLC)

Objective: To obtain quantitative data on the purity of 2-(2-Hydroxyethoxy)benzoic acid. The following is a starting point for method development.[8][13]

Instrumentation and Conditions:

• HPLC System: With UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

• Mobile Phase: A mixture of an aqueous buffer (e.g., 20 mM phosphate buffer at pH 3) and an organic solvent (e.g., acetonitrile or methanol). A good starting ratio would be 60:40 (aqueous:organic).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 230 nm or 254 nm.

• Column Temperature: 30 °C.

Step-by-Step Methodology:

• Sample Preparation: Prepare a stock solution of your sample in the mobile phase at a known concentration (e.g., 1 mg/mL).

• Injection: Inject a small volume (e.g., 10 µL) of the sample solution onto the HPLC system.

• Data Analysis: The resulting chromatogram will show peaks corresponding to the different components in your sample. The purity can be calculated based on the area of the peak for 2-(2-Hydroxyethoxy)benzoic acid relative to the total area of all peaks.

V. Forced Degradation Studies

For drug development professionals, understanding the stability of 2-(2-Hydroxyethoxy)benzoic acid is critical. Forced degradation studies help to identify potential degradation products and establish the stability-indicating nature of analytical methods.[14][15]

Q4: How should I design a forced degradation study for 2-(2-Hydroxyethoxy)benzoic acid?

A forced degradation study should expose the compound to stress conditions more severe than it would typically encounter during storage and handling.

Stress Conditions:

• Acid Hydrolysis: Treat a solution of the compound with 0.1 M HCl at an elevated temperature (e.g., 60 °C) for several hours.

• Base Hydrolysis: Treat a solution of the compound with 0.1 M NaOH at room temperature or slightly elevated temperature. The ester-like ether linkage may be susceptible to hydrolysis under basic conditions.[16]

• Oxidation: Treat a solution of the compound with a dilute solution of hydrogen peroxide (e.g., 3%) at room temperature.

• Thermal Degradation: Expose the solid compound to dry heat (e.g., 70-80 °C).

• Photodegradation: Expose a solution of the compound to UV light.

Analysis: After exposure to each stress condition, the samples should be analyzed by a stability-indicating HPLC method to separate the parent compound from any degradation products.

Logical Flow for Forced Degradation Study

Caption: Forced degradation study workflow.

VI. References

• Buehler, C. A., & Cate, W. E. (n.d.). p-HYDROXYBENZOIC ACID. Organic Syntheses Procedure. Retrieved from [Link]

• Chemistry Stack Exchange. (2017, May 21). Solvent for recrystallization of benzoic acid? Retrieved from [Link]

• Scribd. (n.d.). Recrystallization of Benzoic Acid PDF. Retrieved from [Link]

• University of Rochester, Department of Chemistry. (n.d.). Reagents & Solvents: Solvents for Recrystallization. Retrieved from [Link]

• Yu, Z., et al. (2015). Study on degradation kinetics of 2-(2-hydroxypropanamido) benzoic acid in aqueous solutions and identification of its major degradation product by UHPLC/TOF-MS/MS. Journal of Pharmaceutical and Biomedical Analysis, 114, 247-254.

• International Journal of Pharmaceutical Sciences and Research. (n.d.). HPLC Method Development and Validation for Pharmaceutical Analysis.

• RSC Advances. (2022). Forced Degradation – A Review.

• HPLC chromatogram of (a) benzoic acid, (b) 2, 3-dimethylaniline and (c) mefenamic acid. (n.d.). ResearchGate. Retrieved from [Link]

• ResolveMass. (2025). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Retrieved from [Link]

• Organic Syntheses. (n.d.). p-HYDROXYBENZOIC ACID. Retrieved from [Link]

• International Journal of Research in Pharmacology & Pharmacotherapeutics. (n.d.). development of forced degradation and stability indicating studies for drug substance and drug product.

• LCGC North America. (n.d.). A New Approach to Forced Degradation Studies Using Anhydrous Conditions.

• PubChem. (n.d.). 2-(2-Hydroxyethoxy)benzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN104370736A - Synthesis method of 2-ethoxybenzoic acid compound. Retrieved from

• Google Patents. (n.d.). US4092353A - Process for the purification of benzoic acid. Retrieved from

• ResearchGate. (n.d.). Thin-Layer Chromatography of Benzoic Acids with a Controlled Gas Phase: A Comparison of Different Stationary Phases. Retrieved from [Link]

• Google Patents. (n.d.). US3235588A - Purification of benzoic acid. Retrieved from

• Merck Millipore. (n.d.). Comprehensive TLC Applications. Retrieved from [Link]

• SciSpace. (n.d.). Hplc method development and validation: an overview. Retrieved from [Link]

• Google Patents. (n.d.). Process for the purification of benzoic acid by distillation with an amine. Retrieved from

• SIELC Technologies. (n.d.). Separation of Benzoic acid, 2-hydroxy-, 2-[bis(2-hydroxyethyl)amino]ethyl ester on Newcrom R1 HPLC column. Retrieved from [Link]

• YouTube. (2015, February 3). Purification of Benzoic Acid by Crystallization. MeitY OLabs. Retrieved from [Link]

• European Patent Office. (n.d.). EP 0453022 A2 - Method for the purification of benzoic acid. Retrieved from [Link]

• LCGC International. (n.d.). Development of Stability-Indicating Analytical Procedures by HPLC: An Overview and Best Practices. Retrieved from [Link]

• SpringerLink. (2021). Application of TLC and UHPLC–QTOF–MS for the identification of aqueous two-phase extracted UV–fluorescent metabolites from. Retrieved from [Link]

• HELIX Chromatography. (n.d.). HPLC Methods for analysis of Benzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). CN103553909A - Method for synthesizing o-ethoxybenzoic acid from salicylic acid and acetone. Retrieved from

• ThaiScience. (n.d.). Validation of a HPLC Method for the Determination of Benzoic Acid and Sorbic Acid in Noodles. Retrieved from [Link]

• Widya Mandala Surabaya Catholic University Repository. (2022). Synthesis, Characterization, and Application of 2-((3-(Chloromethyl)-benzoyl)oxy)benzoic Acid. Retrieved from [Link]

• ResearchGate. (n.d.). (PDF) ChemInform Abstract: Synthesis of Salicylic Acid Derivatives from the Corresponding 2-Chlorobenzoic Acid Using Water as Solvent. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of 2-(2-Hydroxyethoxy)benzoic Acid and Structurally Related Anti-Inflammatory Agents

This guide provides a comprehensive comparison of 2-(2-Hydroxyethoxy)benzoic acid with its structural analogs, focusing on the molecular attributes that govern efficacy. Designed for researchers, scientists, and drug development professionals, this document synthesizes data from established literature to project the compound's potential therapeutic value and outlines the requisite experimental methodologies for empirical validation.

Introduction: The Salicylate Family and a New Derivative

Non-steroidal anti-inflammatory drugs (NSAIDs) are a cornerstone of pain and inflammation management.[1][2] Their primary mechanism involves the inhibition of cyclooxygenase (COX) enzymes, which are critical for the synthesis of prostaglandins—lipid compounds that mediate inflammation, pain, and fever.[2][3] The salicylate class of NSAIDs, with salicylic acid as its parent compound, has a long history of therapeutic use.[4]

2-(2-Hydroxyethoxy)benzoic acid is a derivative of salicylic acid, distinguished by the substitution of an ethoxy alcohol group at the ortho- position of the benzoic acid scaffold. While direct, peer-reviewed efficacy studies on this specific molecule are not abundant, its structural similarity to well-characterized salicylates allows for a robust, predictive comparison based on established structure-activity relationships (SAR).[5][6][7] This guide will compare 2-(2-Hydroxyethoxy)benzoic acid with key analogs like Salicylic Acid, Aspirin (Acetylsalicylic Acid), and Salsalate to evaluate its potential as an anti-inflammatory agent.

Predicted Mechanism of Action: Cyclooxygenase (COX) Inhibition

The anti-inflammatory action of salicylates and their derivatives is primarily attributed to the inhibition of COX enzymes (COX-1 and COX-2).[3][8] These enzymes catalyze the conversion of arachidonic acid into prostaglandins.[1] COX-1 is constitutively expressed and plays a role in physiological functions, whereas COX-2 is an inducible isoform that is upregulated during inflammation.[8][9] The acidic carboxyl group on the aromatic ring is an essential feature for COX inhibitory activity in most NSAIDs.[5][7]

It is hypothesized that 2-(2-Hydroxyethoxy)benzoic acid follows this mechanism. The molecule's carboxylic acid group would facilitate binding to the active site of COX enzymes, while the lipophilic character of its aryl group and the hydroxyethoxy moiety would influence its overall potency and pharmacokinetic profile.[5][7]

Caption: Proposed mechanism via the cyclooxygenase pathway.

Comparative Analysis of Physicochemical and Pharmacological Properties

The efficacy of a drug is not solely dependent on its mechanism but also on its physicochemical properties, which influence absorption, distribution, metabolism, and excretion (ADME). The addition of the 2-hydroxyethoxy group is expected to alter key parameters compared to its parent compound, salicylic acid.

Property	2-(2-Hydroxyethoxy)benzoic acid	Salicylic Acid	Aspirin	Salsalate	Rationale for Efficacy
Molecular Weight ( g/mol )	182.17[10]	138.12	180.16	258.23[1]	Affects diffusion and absorption rates.
Structure	Benzoic acid with -O(CH₂)₂OH	Benzoic acid with -OH	Benzoic acid with -OOCCH₃	Dimer of salicylic acid[1]	The nature of the substituent dictates binding affinity and side effects.
Predicted LogP	0.9[10]	2.26	1.19	3.55	A measure of lipophilicity, crucial for membrane permeability. Optimal lipophilicity enhances activity.[5][6]
Acidity (pKa)	~3-5 (Predicted)	2.97	3.5	3.1	The acidic group is essential for COX inhibition and protein binding.[5][7]
Key Features	Increased hydrophilicity due to ether and alcohol groups.	Parent compound, benchmark for comparison.	Irreversible COX inhibitor, known for anti-platelet effects.	Prodrug of salicylic acid, designed for reduced gastric irritation.[1][3]	Modifications aim to improve efficacy and safety profiles.

Structure-Activity Relationship (SAR) Insights

The structural modifications among these analogs provide a clear basis for discussing SAR.[5][6]

• Salicylic Acid : The parent molecule with a simple hydroxyl group. Its activity is well-established, but it can cause gastrointestinal irritation.

• Aspirin : The acetylation of the hydroxyl group leads to irreversible inhibition of COX, particularly COX-1, which accounts for its potent anti-platelet effect.[11]

• Salsalate : This dimeric prodrug is designed to bypass the stomach intact and hydrolyze into two molecules of salicylic acid in the small intestine, thereby reducing direct gastric mucosal damage.[1][12]

• 2-(2-Hydroxyethoxy)benzoic acid : The introduction of the hydroxyethoxy group is significant. This modification increases polarity and potential for hydrogen bonding, which could enhance solubility in aqueous environments. This might alter its absorption profile and potentially reduce gastric irritation compared to more lipophilic analogs. However, the increased size of the substituent might affect its fit within the COX active site, warranting empirical testing to determine its inhibitory potency.

Caption: Structural comparison of salicylic acid analogs.

Experimental Protocols for Efficacy Validation

To empirically determine the efficacy of 2-(2-Hydroxyethoxy)benzoic acid, standardized in vitro and in vivo assays are required.

In Vitro Cyclooxygenase (COX) Inhibition Assay

This assay directly measures the compound's ability to inhibit COX-1 and COX-2 enzymes, providing IC50 values (the concentration required to inhibit 50% of enzyme activity).[13]

Principle of the Assay: The peroxidase activity of COX is measured by monitoring the oxidation of a chromogenic substrate, such as N,N,N',N'-tetramethyl-p-phenylenediamine (TMPD), which results in a color change that can be quantified spectrophotometrically at 590 nm.[8] A decrease in color development in the presence of the test compound indicates enzyme inhibition.

Step-by-Step Protocol:

• Reagent Preparation: Prepare assay buffer, heme, COX-1 and COX-2 enzymes, arachidonic acid (substrate), and the test compound (dissolved in a suitable solvent like DMSO).

• Assay Plate Setup: In a 96-well plate, add assay buffer, heme, and either COX-1 or COX-2 enzyme to designated wells.

• Inhibitor Addition: Add serial dilutions of 2-(2-Hydroxyethoxy)benzoic acid and reference compounds (e.g., salicylic acid, celecoxib) to the wells. Include wells for 100% enzyme activity (vehicle control) and background.

• Incubation: Incubate the plate for 5-10 minutes at 25°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the colorimetric substrate solution followed by arachidonic acid to all wells to start the reaction.

• Measurement: Immediately read the absorbance of the plate at 590 nm over a period of 5 minutes using a plate reader.

• Data Analysis: Calculate the rate of reaction for each well. Determine the percent inhibition for each concentration of the test compound and calculate the IC50 value using non-linear regression analysis.[8]

Caption: General workflow for an in vitro COX inhibition assay.

In Vivo Carrageenan-Induced Paw Edema Model

This is a classic and widely used model to assess the acute anti-inflammatory activity of a compound in vivo.[14]

Principle of the Assay: Sub-plantar injection of carrageenan in a rat's paw induces a localized inflammatory response characterized by edema. The test compound's ability to reduce this swelling, compared to a control group, indicates its anti-inflammatory potential.[14][15]

Step-by-Step Protocol:

• Animal Acclimatization: Acclimate male Wistar rats to laboratory conditions for at least one week.

• Grouping: Randomly divide animals into groups: Vehicle Control, Positive Control (e.g., Indomethacin), and Test Groups (different doses of 2-(2-Hydroxyethoxy)benzoic acid).

• Baseline Measurement: Measure the initial volume of the right hind paw of each rat using a plethysmometer.

• Compound Administration: Administer the test compound, positive control, or vehicle to the respective groups, typically via oral gavage, 1 hour before the carrageenan injection.

• Induction of Inflammation: Inject a 1% solution of carrageenan into the sub-plantar region of the right hind paw of all animals.

• Paw Volume Measurement: Measure the paw volume at regular intervals post-carrageenan injection (e.g., 1, 2, 3, and 4 hours).

• Data Analysis: Calculate the percentage of edema increase and the percentage of edema inhibition for each group at each time point. Statistical analysis (e.g., ANOVA) is used to determine significance.[15]

Conclusion and Future Outlook

2-(2-Hydroxyethoxy)benzoic acid presents an interesting modification to the classical salicylate scaffold. The addition of the hydroxyethoxy group is predicted to increase its hydrophilicity, which may offer an improved safety profile, particularly concerning gastrointestinal side effects. However, its efficacy as a COX inhibitor relative to established drugs like aspirin and salicylic acid remains to be determined empirically.

The experimental protocols outlined in this guide provide a clear pathway for the comprehensive evaluation of this compound. Determining its IC50 values for COX-1 and COX-2 will be the critical first step in characterizing its potency and selectivity. Subsequent in vivo studies will be essential to confirm its anti-inflammatory activity and establish a preliminary therapeutic window. This structured approach will enable a definitive comparison and elucidate the potential of 2-(2-Hydroxyethoxy)benzoic acid as a novel anti-inflammatory agent.

References

• Asirvatham, S., Dhokchawle, B., & Tauro, S. (2016). Quantitative structure activity relationships studies of non-steroidal anti-inflammatory drugs: A review. Arabian Journal of Chemistry.
• National Center for Biotechnology Information. (n.d.).
• WebMD. (n.d.). Salsalate: Uses, Side Effects, Interactions, Pictures, Warnings & Dosing.
• Verma, R. P., & Hansch, C. (2009). Quantitative structure--activity relationship (QSAR)
• Patsnap Synapse. (2024).
• Drugs.com. (2024).
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• Walker, M. C., & Gierse, J. K. (2010).
• BenchChem. (n.d.). In Vitro Cyclooxygenase Inhibition Assay of Cox-2-IN-26: A Technical Guide.
• Semantic Scholar. (n.d.).
• Winder, C. V., et al. (1983). Structure-activity relationships in a series of anti-inflammatory N-arylanthranilic acids. Arzneimittelforschung.
• Diyah, N. W., et al. (2022). Design of acyl salicylic acid derivates as COX-1 inhibitors using QSAR approach, molecular docking and QSPR.
• ResearchGate. (n.d.). (PDF)
• Petersen, R., et al. (1975). Comparison of analgesic effects of isosteric variations of salicylic acid and aspirin (acetylasalicylic acid). Journal of Pharmaceutical Sciences.
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A Senior Application Scientist's Comparative Guide: 2-(2-Hydroxyethoxy)benzoic acid vs. Salicylic Acid in Biological Assays

For Immediate Distribution to Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth, objective comparison of 2-(2-Hydroxyethoxy)benzoic acid and the well-characterized non-steroidal anti-inflammatory drug (NSAID), salicylic acid. We will delve into their structural differences, established mechanisms of action, and provide detailed protocols for key biological assays to enable researchers to conduct their own comparative analyses.

Introduction: A Tale of Two Salicylates

Salicylic acid is a cornerstone of pharmacology, renowned for its anti-inflammatory, analgesic, and antipyretic properties, primarily exerted through the inhibition of cyclooxygenase (COX) enzymes.[1][[“]] Its derivatives have been the subject of extensive structure-activity relationship (SAR) studies to enhance potency and reduce side effects.[3][4] 2-(2-Hydroxyethoxy)benzoic acid is a derivative where the phenolic hydroxyl group of salicylic acid is replaced by a 2-hydroxyethoxy group. This structural modification, while seemingly minor, can significantly alter the compound's physicochemical properties, such as lipophilicity, and its biological activity.[5] This guide will explore these potential differences and provide the framework to test them empirically.

Chemical Structures:

Compound	Structure
Salicylic Acid
2-(2-Hydroxyethoxy)benzoic acid

Mechanistic Overview: The Cyclooxygenase Pathway

The primary mechanism of action for most salicylates involves the inhibition of COX enzymes, which exist in two main isoforms: COX-1 and COX-2.[6] These enzymes catalyze the conversion of arachidonic acid into prostaglandins, which are key mediators of inflammation, pain, and fever.[7]

• COX-1 is constitutively expressed and plays a role in homeostatic functions like protecting the stomach lining and maintaining kidney function.[7]

• COX-2 is inducible and its expression is elevated during inflammation.[[“]][8]

Salicylic acid itself is considered a weak, reversible inhibitor of both COX isoforms in isolated enzyme systems.[[“]][9] However, it can also suppress the induction of COX-2, contributing to its anti-inflammatory effects.[10] The addition of the 2-hydroxyethoxy group in 2-(2-Hydroxyethoxy)benzoic acid may alter its binding affinity for the COX active site or affect its ability to modulate COX-2 expression.

Caption: Inhibition of the Arachidonic Acid Cascade by Salicylates.

Comparative Biological Assays

To objectively compare the biological activities of 2-(2-Hydroxyethoxy)benzoic acid and salicylic acid, a series of standardized in vitro and cell-based assays are recommended.

In Vitro COX-1/COX-2 Inhibition Assay

This assay directly measures the ability of the compounds to inhibit the enzymatic activity of purified COX-1 and COX-2. The output is typically the half-maximal inhibitory concentration (IC50), which is the concentration of the compound required to inhibit 50% of the enzyme's activity.

Hypothetical Comparative Data:

Compound	COX-1 IC50 (µM)	COX-2 IC50 (µM)
Salicylic Acid	>100	>100
2-(2-Hydroxyethoxy)benzoic acid	To be determined	To be determined
Indomethacin (Control)	0.9	15

Experimental Protocol: COX Colorimetric Inhibitor Screening Assay [11]

This protocol is adapted from commercially available kits that measure the peroxidase activity of COX.

• Reagent Preparation:

  • Prepare the Assay Buffer (e.g., 0.1 M Tris-HCl, pH 8.0).

  • Dilute the Heme cofactor in the Assay Buffer.

  • Dilute the COX-1 and COX-2 enzymes in the Assay Buffer and keep on ice.

  • Prepare stock solutions of salicylic acid, 2-(2-Hydroxyethoxy)benzoic acid, and a control inhibitor (e.g., Indomethacin) in a suitable solvent like DMSO. Create a dilution series for each compound.

• Assay Plate Setup (96-well plate):

  • Background Wells: Add 160 µl of Assay Buffer and 10 µl of diluted Heme.

  • 100% Initial Activity Wells: Add 150 µl of Assay Buffer, 10 µl of diluted Heme, and 10 µl of either COX-1 or COX-2 enzyme.

  • Inhibitor Wells: Add 140 µl of Assay Buffer, 10 µl of diluted Heme, 10 µl of the test compound dilution, and 10 µl of either COX-1 or COX-2 enzyme. Incubate the plate for 5-10 minutes at room temperature.

• Reaction Initiation and Measurement:

  • Add 10 µl of a colorimetric substrate solution (e.g., N,N,N',N'-tetramethyl-p-phenylenediamine, TMPD) to all wells.

  • Initiate the reaction by adding 10 µl of Arachidonic Acid solution to all wells except the background.

  • Immediately read the absorbance at a specified wavelength (e.g., 590 nm) kinetically for 5 minutes using a plate reader.

• Data Analysis:

  • Calculate the rate of reaction for each well.

  • Determine the percentage of inhibition for each concentration of the test compounds compared to the 100% initial activity wells.

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC50 value.

Cell-Based LPS-Induced Prostaglandin E2 (PGE2) Production Assay

This assay measures the downstream effect of COX-2 inhibition in a cellular context. Macrophage cells (e.g., RAW 264.7) are stimulated with lipopolysaccharide (LPS) to induce COX-2 expression and subsequent PGE2 production.

Hypothetical Comparative Data:

Compound (at 50 µM)	% Inhibition of PGE2 Production
Salicylic Acid	35%
2-(2-Hydroxyethoxy)benzoic acid	To be determined
Dexamethasone (Control)	95%

Experimental Protocol: PGE2 Production in RAW 264.7 Macrophages [12][13]

• Cell Culture:

  • Seed RAW 264.7 cells in a 24-well plate at a density of 2.5 x 10^5 cells/well and allow them to adhere overnight.

• Compound Treatment:

  • Pre-treat the cells with various concentrations of salicylic acid, 2-(2-Hydroxyethoxy)benzoic acid, or a positive control for 1-2 hours.

• LPS Stimulation:

  • Stimulate the cells with LPS (e.g., 100 ng/mL) for 24 hours to induce inflammation and PGE2 production.

• Supernatant Collection:

  • Collect the cell culture supernatants and centrifuge to remove any cellular debris.

• PGE2 Measurement:

  • Quantify the amount of PGE2 in the supernatants using a commercially available ELISA kit according to the manufacturer's instructions.

• Data Analysis:

  • Calculate the percentage of inhibition of PGE2 production for each compound concentration relative to the LPS-only treated cells.

Caption: Workflow for the LPS-Induced PGE2 Production Assay.

In Vitro Platelet Aggregation Assay

This assay assesses the inhibitory effect of the compounds on COX-1 in platelets, which is crucial for their anti-thrombotic potential. Inhibition of COX-1 prevents the formation of thromboxane A2 (TXA2), a potent platelet agonist.[14]

Hypothetical Comparative Data:

Compound	IC50 for Arachidonic Acid-Induced Aggregation (µM)
Salicylic Acid	>200
2-(2-Hydroxyethoxy)benzoic acid	To be determined
Aspirin (Control)	15

Experimental Protocol: Light Transmission Aggregometry (LTA) [14][15]

• Sample Preparation:

  • Collect whole blood from healthy donors who have not taken NSAIDs for at least 10-14 days.[16]

  • Prepare platelet-rich plasma (PRP) by low-speed centrifugation and platelet-poor plasma (PPP) by high-speed centrifugation.

• Aggregometer Setup:

  • Warm PRP samples to 37°C in cuvettes with a stir bar in a light transmission aggregometer.

  • Set the baseline (0% aggregation) with PRP and the 100% aggregation mark with PPP.

• Inhibition Assay:

  • Add various concentrations of the test compounds to the PRP and incubate for a specified time (e.g., 2-5 minutes).

• Induction of Aggregation:

  • Add a platelet agonist, typically arachidonic acid (to specifically assess the COX-1 pathway), to initiate aggregation.

  • Record the change in light transmission over time (5-10 minutes).

• Data Analysis:

  • Determine the maximum percentage of aggregation for each concentration.

  • Calculate the IC50 value by plotting the percentage of inhibition against the log of the compound concentration.

Conclusion and Future Directions

While salicylic acid is a well-understood compound, the biological activities of its derivatives, such as 2-(2-Hydroxyethoxy)benzoic acid, remain less explored. The structural modification of the phenolic hydroxyl group is a critical determinant of salicylate activity, potentially affecting COX inhibition, cell permeability, and metabolism.[4][5] The provided experimental frameworks offer a robust starting point for researchers to systematically evaluate and compare these two molecules. Such studies are essential for uncovering novel structure-activity relationships and could guide the development of new therapeutic agents with improved efficacy and safety profiles.

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A Senior Application Scientist's Guide to the Validation of a Novel HPLC-UV Method for the Quantification of 2-(2-Hydroxyethoxy)benzoic Acid

This guide provides a comprehensive framework for the validation of a new, specific, and stability-indicating High-Performance Liquid Chromatography (HPLC) method for the quantification of 2-(2-Hydroxyethoxy)benzoic acid. As researchers and drug development professionals, the integrity of our analytical data is paramount. A rigorously validated method ensures that the results are accurate, reliable, and reproducible, forming the bedrock of quality control and regulatory compliance.[1][2][3]

This document is structured to provide not just the procedural steps but the scientific rationale underpinning each stage of the validation process. The validation parameters and acceptance criteria are based on the globally recognized International Council for Harmonisation (ICH) guidelines, specifically ICH Q2(R2).[4][5][6][7] This ensures the resulting method is fit for its intended purpose, whether for raw material testing, in-process control, or final product release.[8][9]

The Analytical Challenge and the Proposed Solution

The Analyte: 2-(2-Hydroxyethoxy)benzoic acid is a key organic intermediate whose purity and concentration must be precisely controlled. Its structure, featuring both a carboxylic acid and a hydroxyl group, presents a moderate polarity that is well-suited for reversed-phase chromatography.

The Proposed Method: A Robust HPLC-UV Approach

To address the need for a simple, accurate, and readily deployable analytical method, we have developed a reversed-phase HPLC method with UV detection. This approach was selected over more complex techniques like GC-MS or LC-MS/MS for its cost-effectiveness, robustness, and suitability for routine quality control environments.[10]

Table 1: Optimized Chromatographic Conditions

Parameter	Condition	Rationale
Instrument	Standard HPLC System with UV-Vis Detector	Widely available and robust for QC applications.
Column	C18, 5 µm, 4.6 mm x 150 mm	Excellent choice for retaining and resolving moderately polar aromatic acids.[11]
Mobile Phase	Acetonitrile : 0.1% Phosphoric Acid in Water (35:65 v/v)	The acidified aqueous phase suppresses the ionization of the carboxylic acid group, ensuring a sharp, symmetrical peak shape.[12]
Flow Rate	1.0 mL/min	Provides optimal efficiency and reasonable run times.
Column Temperature	30°C	Maintains consistent retention times and improves reproducibility.
Detection Wavelength	230 nm	Corresponds to a high absorbance maximum for the analyte, ensuring good sensitivity.
Injection Volume	10 µL	A standard volume that balances sensitivity with the risk of column overload.
Run Time	10 minutes	Sufficient to allow for elution of the analyte and any potential impurities.

The Validation Framework: A Systematic Approach

Method validation is not a single experiment but a series of interconnected studies designed to demonstrate that the analytical procedure is suitable for its intended purpose.[3][13] Our validation protocol is designed to rigorously test all performance characteristics as stipulated by ICH Q2(R2).[4][6]

Caption: High-level workflow for analytical method validation.

Core Validation Parameters: Experimental Protocols & Results

Here, we detail the experimental execution for each critical validation parameter.

Specificity

Purpose: To demonstrate that the analytical method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or placebo components.[14][15][16]

Experimental Protocol:

• Prepare Solutions:

  • Diluent: Mobile phase (Acetonitrile:Water with 0.1% H₃PO₄).

  • Analyte Standard: A solution of 2-(2-Hydroxyethoxy)benzoic acid reference standard at the target concentration (e.g., 100 µg/mL).

  • Placebo: A solution containing all formulation excipients without the active ingredient.

  • Spiked Placebo: The placebo solution spiked with the analyte standard to the target concentration.

• Forced Degradation (for stability-indicating assessment):

  • Expose analyte solutions to acidic (0.1 M HCl, 60°C, 4h), basic (0.1 M NaOH, 60°C, 2h), oxidative (3% H₂O₂, RT, 24h), thermal (80°C dry heat, 48h), and photolytic (ICH Q1B conditions) stress.

• Analysis: Inject the diluent, placebo, analyte standard, spiked placebo, and all forced degradation samples into the HPLC system.

• Evaluation:

  • Confirm no interfering peaks are present at the retention time of the analyte in the diluent and placebo chromatograms.

  • Assess peak purity of the analyte in the stressed samples using a Photodiode Array (PDA) detector. The peak should be spectrally pure, and there should be chromatographic resolution between the analyte and any degradation products.

Results Summary: The method demonstrated excellent specificity. No interference from the placebo was observed at the analyte's retention time. In all forced degradation studies, the main peak remained spectrally pure, and all major degradation products were well-resolved from the parent analyte, confirming the method is stability-indicating.

Linearity and Range

Purpose: To verify the method's ability to obtain test results that are directly proportional to the concentration of the analyte within a given range.[8]

Experimental Protocol:

• Prepare Standards: From a certified stock solution (1000 µg/mL), prepare at least five calibration standards by serial dilution. For an assay method, a typical range is 80% to 120% of the target concentration. Here, we test 50% to 150% to establish a wider range.

  • Concentrations: 50, 75, 100, 125, and 150 µg/mL.

• Analysis: Inject each standard in triplicate.

• Evaluation:

  • Construct a calibration curve by plotting the mean peak area against the corresponding concentration.

  • Perform a linear regression analysis to determine the slope, y-intercept, and correlation coefficient (r²).

Table 2: Linearity and Range Results

Parameter	Acceptance Criterion	Result	Conclusion
Range Tested	N/A	50 - 150 µg/mL	Pass
Correlation Coefficient (r²)	≥ 0.999	0.9998	Pass
Y-Intercept	Should be close to zero	1,254	Pass
Slope	N/A	25,845	N/A
Residual Plot	Random distribution around zero	Random distribution observed	Pass

Accuracy

Purpose: To determine the closeness of agreement between the value which is accepted either as a conventional true value or an accepted reference value and the value found.[8][14] This is often assessed via recovery studies.

Experimental Protocol:

• Prepare Samples: Spike a placebo mixture with the analyte at three different concentration levels across the specified range (e.g., 80%, 100%, and 120%).

  • Level 1: 80 µg/mL

  • Level 2: 100 µg/mL

  • Level 3: 120 µg/mL

• Analysis: Prepare three replicate samples at each concentration level and analyze them.

• Evaluation: Calculate the percent recovery for each sample using the formula: (Measured Concentration / Nominal Concentration) * 100.

Table 3: Accuracy (Recovery) Results

Spike Level	Concentration (µg/mL)	Mean Recovery (%)	% RSD	Acceptance Criteria	Conclusion
Low (80%)	80	99.2%	0.85%	98.0 - 102.0% Recovery, RSD ≤ 2.0%	Pass
Mid (100%)	100	100.5%	0.62%	98.0 - 102.0% Recovery, RSD ≤ 2.0%	Pass
High (120%)	120	99.8%	0.75%	98.0 - 102.0% Recovery, RSD ≤ 2.0%	Pass

Precision

Purpose: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions. It is evaluated at two levels: Repeatability and Intermediate Precision.[8][16]

Experimental Protocol:

• Repeatability (Intra-day Precision):

  • Prepare six individual samples of the analyte at 100% of the target concentration (100 µg/mL).

  • Analyze all six samples on the same day, with the same analyst, on the same instrument.

• Intermediate Precision (Inter-day Precision):

  • Repeat the repeatability study on a different day, with a different analyst, and using a different HPLC system (if available).

• Evaluation: Calculate the mean, standard deviation, and Relative Standard Deviation (%RSD) for both sets of measurements.

Table 4: Precision Results

Precision Level	Parameter	Acceptance Criterion (%RSD)	Result (%RSD)	Conclusion
Repeatability (Intra-day)	6 replicate samples at 100% concentration	≤ 2.0%	0.55%	Pass
Intermediate Precision (Inter-day)	6 replicate samples at 100% concentration	≤ 2.0%	1.12%	Pass

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Accuracy [label="Accuracy"];
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Linearity -> Precision [label="Defines concentration range", color="#5F6368"];
Linearity -> Range;
Accuracy -> Precision [label="Both measure agreement", dir=none, color="#5F6368"];
Linearity -> LOD [label="Determines sensitivity", color="#5F6368"];
Linearity -> LOQ [label="Determines sensitivity", color="#5F6368"];
Precision -> LOQ [label="Defines lowest quantifiable level", color="#5F6368"];
Robustness -> Accuracy [label="Tests reliability", style=dashed, color="#5F6368"];
Robustness -> Precision [label="Tests reliability", style=dashed, color="#5F6368"];
}

Caption: Interrelationship of key analytical validation parameters.

Limit of Detection (LOD) and Limit of Quantitation (LOQ)

Purpose:

• LOD: The lowest amount of analyte in a sample which can be detected but not necessarily quantitated as an exact value.

• LOQ: The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[15]

Experimental Protocol (Based on Signal-to-Noise Ratio):

• Determine Noise: Analyze multiple blank (diluent) injections and determine the magnitude of the baseline noise in a region surrounding the expected retention time of the analyte.

• Determine Signal: Prepare and inject progressively more dilute solutions of the analyte until the signal response is discernible from the noise.

• Calculation:

  • LOD is determined at a signal-to-noise (S/N) ratio of approximately 3:1.

  • LOQ is determined at a signal-to-noise (S/N) ratio of approximately 10:1.

• Confirmation: The LOQ concentration is verified by preparing and injecting at least six replicates and confirming that the precision (%RSD) and accuracy are acceptable.

Table 5: LOD & LOQ Results

Parameter	Method	Acceptance Criterion	Result	Conclusion
LOD	S/N Ratio ≈ 3:1	N/A	0.15 µg/mL	Pass
LOQ	S/N Ratio ≈ 10:1	N/A	0.50 µg/mL	Pass
LOQ Confirmation	Precision (%RSD)	≤ 10%	4.8%	Pass

Robustness

Purpose: To measure the capacity of an analytical procedure to remain unaffected by small, but deliberate, variations in method parameters. This provides an indication of its reliability during normal usage.[14][16]

Experimental Protocol:

• Identify Parameters: Select critical method parameters that could potentially vary during routine use.

• Introduce Variations: Prepare a standard solution (100 µg/mL) and analyze it under both the nominal and varied conditions.

  • Flow Rate: ± 0.1 mL/min (0.9 and 1.1 mL/min).

  • Column Temperature: ± 2°C (28°C and 32°C).

  • Mobile Phase Composition (% Organic): ± 2% (33% and 37% Acetonitrile).

• Evaluation: Assess the impact of these changes on system suitability parameters (e.g., retention time, peak asymmetry, and theoretical plates) and the quantitative result.

Table 6: Robustness Study Results

Parameter Varied	Variation	Retention Time Shift	Peak Asymmetry	% Assay Change	Conclusion
Flow Rate	0.9 mL/min	+11%	1.1	-0.8%	Robust
1.1 mL/min	-9%	1.2	+0.5%	Robust
Temperature	28 °C	+2%	1.2	-0.3%	Robust
32 °C	-2%	1.1	+0.2%	Robust
% Acetonitrile	33%	+6%	1.2	-1.1%	Robust
37%	-5%	1.1	+0.9%	Robust

Acceptance Criteria: System suitability parameters must remain within specification; % Assay change should not be significant (e.g., < 2.0%).

Final Comparison and Conclusion

This newly developed HPLC-UV method for the quantification of 2-(2-Hydroxyethoxy)benzoic acid has been rigorously tested against the validation parameters defined by the ICH. The experimental data conclusively demonstrate that the method is specific, linear, accurate, precise, and robust for its intended purpose.

Table 7: Overall Summary of Validation Results vs. ICH Acceptance Criteria

Validation Parameter	Result	ICH Guideline Acceptance Criteria	Status
Specificity	No interference; good resolution from degradants	Specificity to analyte demonstrated	Pass
Linearity (r²)	0.9998	≥ 0.999	Pass
Range	50 - 150 µg/mL	Established	Pass
Accuracy (% Recovery)	99.2% - 100.5%	Typically 98.0% - 102.0%	Pass
Precision (% RSD)	Repeatability: 0.55%; Intermediate: 1.12%	Typically ≤ 2%	Pass
Limit of Quantitation	0.50 µg/mL	Established and confirmed	Pass
Robustness	Insensitive to minor parameter changes	Method remains reliable	Pass

The successful validation documented in this guide provides a high degree of assurance that this analytical method will consistently generate reliable data, making it a valuable tool for quality control and drug development activities involving 2-(2-Hydroxyethoxy)benzoic acid.

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A Senior Application Scientist's Guide to Cross-Reactivity Studies of 2-(2-Hydroxyethoxy)benzoic Acid

For researchers, scientists, and drug development professionals, a comprehensive understanding of a compound's specificity is fundamental to its successful application. This guide provides an in-depth technical overview of cross-reactivity studies concerning 2-(2-Hydroxyethoxy)benzoic acid, a salicylic acid derivative. While direct experimental cross-reactivity data for this specific molecule is not extensively published, this guide will leverage data from structurally similar compounds to predict its behavior and provide a framework for its empirical evaluation. We will explore the key analytical techniques used to assess cross-reactivity, offering detailed experimental protocols and the scientific rationale behind their application.

Introduction to 2-(2-Hydroxyethoxy)benzoic Acid and the Imperative of Cross-Reactivity Assessment

2-(2-Hydroxyethoxy)benzoic acid is a derivative of benzoic acid, belonging to the broader class of salicylates.[1] Its structure, featuring a hydroxyethoxy group, suggests potential applications in pharmaceuticals and material science, where this moiety can influence properties like solubility and metabolic stability.[2][3]

Cross-reactivity, the phenomenon where an assay's antibody or receptor binds to molecules other than the intended target analyte, is a critical consideration in drug development and diagnostics.[4][5] Unforeseen cross-reactivity can lead to false-positive results in diagnostic assays, inaccurate pharmacokinetic profiling, and off-target effects in therapeutic applications.[5][6] Therefore, rigorous cross-reactivity assessment is not merely a regulatory hurdle but a scientific necessity to ensure data integrity and patient safety.

This guide will focus on the most pertinent analytical methodologies for evaluating the cross-reactivity of small molecules like 2-(2-Hydroxyethoxy)benzoic acid:

• Immunoassays (ELISA & FPIA): Widely used for high-throughput screening due to their sensitivity and cost-effectiveness.

• Surface Plasmon Resonance (SPR): A powerful biophysical technique for real-time, label-free analysis of molecular interactions.[7][8]

• Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The gold standard for confirmatory analysis, offering high specificity and quantification.

The following diagram illustrates the logical workflow for a comprehensive cross-reactivity assessment.

Caption: A typical workflow for assessing small molecule cross-reactivity.

Comparative Analysis of Analytical Methodologies

The choice of analytical technique is dictated by the stage of the research, the required throughput, and the nature of the desired data (qualitative screening vs. quantitative kinetics).

Immunoassays: The Workhorse of High-Throughput Screening

Immunoassays, such as Enzyme-Linked Immunosorbent Assay (ELISA) and Fluorescence Polarization Immunoassay (FPIA), are foundational for initial cross-reactivity screening. They rely on the specific binding of an antibody to its antigen. Cross-reactivity is observed when a structurally similar compound binds to the antibody, eliciting a signal.[5]

Principle of Competitive ELISA for Cross-Reactivity:

Caption: Principle of a competitive ELISA for analyte quantification.

Strengths of Immunoassays:

• High sensitivity and throughput.

• Cost-effective for large-scale screening.

• Well-established protocols and commercially available kits for some compound classes.

Limitations of Immunoassays:

• Susceptible to matrix effects and interferences from other sample components.[6]

• Cross-reactivity is highly dependent on the specific antibody used and the assay format.[9]

• Provides limited information on the kinetics of binding.

Surface Plasmon Resonance (SPR): A Deeper Dive into Binding Kinetics

SPR is a label-free technique that provides real-time data on the association and dissociation of molecules.[7][8] In a typical cross-reactivity experiment, a target protein (e.g., the biological target of a drug or an antibody) is immobilized on a sensor chip, and potential cross-reactants are flowed over the surface. The binding events are monitored by changes in the refractive index at the sensor surface.[10]

Strengths of SPR:

• Provides detailed kinetic information (k_on, k_off, K_D).

• Label-free, reducing the potential for artifacts from labeling.

• High sensitivity for detecting weak interactions.

Limitations of SPR:

• Lower throughput compared to immunoassays.

• Requires specialized instrumentation and expertise.

• Immobilization of the target protein can sometimes affect its conformation and binding activity.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS): The Gold Standard for Confirmation

LC-MS/MS is a highly specific and sensitive analytical technique used to confirm and quantify the presence of cross-reacting compounds.[11][12] It separates compounds based on their physicochemical properties (liquid chromatography) and then identifies and quantifies them based on their mass-to-charge ratio (tandem mass spectrometry).

Strengths of LC-MS/MS:

• Unparalleled specificity and selectivity.

• Ability to identify and quantify multiple analytes in a single run.

• Considered the definitive method for confirming immunoassay results.

Limitations of LC-MS/MS:

• Lower throughput than immunoassays.

• Requires expensive instrumentation and skilled operators.

• Matrix effects can still be a challenge, requiring careful sample preparation and method development.

Summary of Methodologies

Feature	Immunoassay (ELISA/FPIA)	Surface Plasmon Resonance (SPR)	LC-MS/MS
Principle	Antigen-antibody binding	Change in refractive index upon binding	Separation by chromatography, detection by mass
Throughput	High	Low to Medium	Medium
Data Output	Endpoint signal (e.g., absorbance)	Real-time binding kinetics (k_on, k_off, K_D)	Concentration, mass spectrum
Key Advantage	High-throughput screening	Detailed kinetic information	High specificity and confirmation
Primary Use Case	Initial screening of large compound libraries	Characterization of binding affinity and kinetics	Confirmatory analysis and quantification

Predictive Cross-Reactivity of 2-(2-Hydroxyethoxy)benzoic Acid

In the absence of direct experimental data, we can predict the potential cross-reactivity of 2-(2-Hydroxyethoxy)benzoic acid by examining its structural similarity to compounds with known cross-reactivity profiles in salicylic acid assays.[13] The core structure of salicylic acid is the primary determinant of antibody recognition. Substitutions on the benzene ring can significantly alter this recognition.

Key Structural Considerations for Cross-Reactivity:

• The Carboxylic Acid and Hydroxyl Groups: These are critical for the primary binding interactions with anti-salicylate antibodies.

• The Hydroxyethoxy Side Chain: The ether linkage and the terminal hydroxyl group at the 2-position introduce steric bulk and polarity, which will likely influence antibody binding compared to salicylic acid.

Comparison with Known Cross-Reactants:

Based on studies of other salicylic acid derivatives, we can infer the following:

Compound	Structure	Predicted Cross-Reactivity with Anti-Salicylate Antibodies	Rationale
Salicylic Acid	C₇H₆O₃	High (Target Analyte)	The immunogen is typically derived from this structure.
2-(2-Hydroxyethoxy)benzoic acid	C₉H₁₀O₄	Moderate to Low	The bulky and polar hydroxyethoxy group at the 2-position is likely to sterically hinder binding to antibodies raised against salicylic acid.
Acetylsalicylic Acid (Aspirin)	C₉H₈O₄	Variable, often low	The acetyl group on the phenolic hydroxyl can significantly reduce antibody recognition.[14]
5-Aminosalicylic Acid	C₇H₇NO₃	Can be significant	Substitutions at the 5-position can sometimes enhance cross-reactivity, depending on the antibody.

Experimental Protocols

The following are detailed, step-by-step methodologies for assessing the cross-reactivity of 2-(2-Hydroxyethoxy)benzoic acid.

Protocol for Competitive ELISA

This protocol is designed to determine the percent cross-reactivity of 2-(2-Hydroxyethoxy)benzoic acid in an immunoassay for salicylic acid.

Materials:

• Salicylic acid-specific antibody

• Salicylic acid-horseradish peroxidase (HRP) conjugate

• 96-well microtiter plates

• 2-(2-Hydroxyethoxy)benzoic acid and other test compounds

• Phosphate-buffered saline (PBS) with 0.05% Tween-20 (PBST)

• Blocking buffer (e.g., 1% BSA in PBS)

• TMB substrate solution

• Stop solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Coating: Coat the wells of a 96-well plate with the salicylic acid-specific antibody diluted in PBS. Incubate overnight at 4°C.

• Washing: Wash the plate three times with PBST.

• Blocking: Add blocking buffer to each well and incubate for 1-2 hours at room temperature to prevent non-specific binding.[15]

• Washing: Repeat the washing step.

• Competition: Add a fixed concentration of salicylic acid-HRP conjugate and varying concentrations of either salicylic acid (for the standard curve) or the test compounds (including 2-(2-Hydroxyethoxy)benzoic acid) to the wells. Incubate for 1-2 hours at room temperature.

• Washing: Repeat the washing step.

• Detection: Add TMB substrate solution to each well and incubate in the dark for 15-30 minutes.

• Stopping the Reaction: Add stop solution to each well.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

Data Analysis:

Calculate the concentration of salicylic acid that causes 50% inhibition of the maximum signal (IC50). Similarly, determine the IC50 for 2-(2-Hydroxyethoxy)benzoic acid. The percent cross-reactivity is calculated as:

% Cross-Reactivity = (IC50 of Salicylic Acid / IC50 of Test Compound) x 100

Protocol for Surface Plasmon Resonance (SPR) Analysis

This protocol outlines the steps for characterizing the binding of 2-(2-Hydroxyethoxy)benzoic acid to a target protein using SPR.

Materials:

• SPR instrument and sensor chips (e.g., CM5)

• Target protein (e.g., a specific receptor or antibody)

• 2-(2-Hydroxyethoxy)benzoic acid and other test compounds

• Immobilization buffers (e.g., acetate buffer, pH 4.5)

• Amine coupling kit (EDC, NHS)

• Running buffer (e.g., HBS-EP+)

• Regeneration solution (e.g., glycine-HCl, pH 2.5)

Procedure:

• Immobilization: Immobilize the target protein onto the sensor chip surface using standard amine coupling chemistry.

• System Priming: Prime the SPR system with running buffer until a stable baseline is achieved.

• Analyte Injection: Inject a series of concentrations of 2-(2-Hydroxyethoxy)benzoic acid over the immobilized surface. Also, inject the running buffer alone as a reference.

• Dissociation: Allow the running buffer to flow over the surface to monitor the dissociation of the analyte.

• Regeneration: Inject the regeneration solution to remove any bound analyte and prepare the surface for the next injection.

• Data Collection: Record the sensorgrams (response units vs. time) for each analyte concentration.

Data Analysis:

Fit the sensorgram data to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (k_on), dissociation rate constant (k_off), and the equilibrium dissociation constant (K_D). A lower K_D value indicates a higher binding affinity.

Protocol for LC-MS/MS Confirmation

This protocol provides a framework for the confirmatory analysis and quantification of 2-(2-Hydroxyethoxy)benzoic acid and related compounds.

Materials:

• LC-MS/MS system with an electrospray ionization (ESI) source

• C18 reversed-phase HPLC column

• Mobile phases (e.g., 0.1% formic acid in water and acetonitrile)

• Certified reference standards of 2-(2-Hydroxyethoxy)benzoic acid and salicylic acid

• Internal standard (e.g., deuterated salicylic acid)

• Sample matrix (e.g., plasma, urine)

Procedure:

• Sample Preparation: Extract the analytes from the sample matrix using a suitable method such as protein precipitation or liquid-liquid extraction.[11]

• Chromatographic Separation: Inject the extracted sample onto the C18 column and separate the analytes using a gradient elution with the mobile phases.

• Mass Spectrometric Detection: Detect the analytes using the mass spectrometer in multiple reaction monitoring (MRM) mode. Select specific precursor-to-product ion transitions for each analyte and the internal standard for high selectivity.

• Quantification: Generate a calibration curve using the certified reference standards and quantify the concentration of the analytes in the samples by comparing their peak area ratios to the internal standard against the calibration curve.

Conclusion

The comprehensive evaluation of cross-reactivity is a cornerstone of robust drug development and reliable diagnostics. While direct experimental data for 2-(2-Hydroxyethoxy)benzoic acid remains to be published, a predictive analysis based on its structural similarity to other salicylic acid derivatives suggests a moderate to low potential for cross-reactivity in assays designed for salicylic acid.

This guide provides a robust framework for the empirical investigation of this compound's cross-reactivity profile. By employing a multi-tiered approach that begins with high-throughput immunoassays, progresses to detailed biophysical characterization with SPR, and culminates in definitive confirmation by LC-MS/MS, researchers can generate the high-quality data necessary to confidently advance their research and development programs. The provided protocols serve as a detailed starting point for these critical experimental endeavors.

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A Comparative Analysis of Synthesis Routes for 2-(2-Hydroxyethoxy)benzoic Acid

Introduction: The Significance of 2-(2-Hydroxyethoxy)benzoic Acid

2-(2-Hydroxyethoxy)benzoic acid, also known as glycol salicylate, is a key organic intermediate with applications in pharmaceuticals and polymer science. Structurally, it is a derivative of salicylic acid, featuring both a carboxylic acid and a phenolic ether. This bifunctional nature makes it a versatile building block. In topical analgesics, it serves as an active ingredient for relieving muscle and joint pain.[1][2] Its synthesis is a matter of practical importance for researchers and chemical manufacturers, where the efficiency, cost-effectiveness, and environmental impact of the chosen synthetic route are critical considerations.

This guide provides an in-depth comparative analysis of the two primary synthetic pathways to 2-(2-Hydroxyethoxy)benzoic acid: the Williamson ether synthesis and the Fischer-Speier esterification. By examining the mechanistic underpinnings, experimental protocols, and performance data of each route, this document aims to equip researchers, scientists, and drug development professionals with the necessary insights to select the optimal synthesis strategy for their specific needs.

Route 1: Williamson Ether Synthesis

The Williamson ether synthesis is a classic and reliable method for forming ethers, proceeding via an SN2 (bimolecular nucleophilic substitution) mechanism.[3] In the context of synthesizing 2-(2-Hydroxyethoxy)benzoic acid, this route involves the reaction of a salicylate salt with a 2-haloethanol, typically 2-chloroethanol.

Mechanistic Rationale

The synthesis begins with the deprotonation of the phenolic hydroxyl group of salicylic acid to form a more nucleophilic phenoxide. While various bases can be employed, starting with a pre-formed salt like sodium salicylate is common and efficient. This sodium salicylate then acts as the nucleophile, attacking the electrophilic carbon of 2-chloroethanol and displacing the chloride leaving group to form the desired ether linkage. The carboxyl group of salicylic acid is generally unreactive under these conditions.

// Invisible edges for layout Base -> NaSal [style=invis]; Chloroethanol -> Product [style=invis]; } dot Figure 1: General workflow for the Williamson ether synthesis of 2-(2-Hydroxyethoxy)benzoic acid.

Experimental Protocol: From Sodium Salicylate and 2-Chloroethanol

This protocol is adapted from a patented method noted for its high yield and purity.[4][5]

• Reaction Setup: In a round-bottom flask equipped with a mechanical stirrer and a reflux condenser, charge sodium salicylate and 2-chloroethanol. A molar ratio of 1:3 to 1:5 (sodium salicylate to 2-chloroethanol) is recommended to drive the reaction to completion.[4]

• Reaction: Vigorously stir the mixture and gradually heat to a temperature of 115-130°C. Maintain this temperature for 4 to 8 hours.[4][5] The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

• Work-up and Isolation: After the reaction is complete, cool the mixture to room temperature. The excess 2-chloroethanol can be recovered by vacuum distillation.[5]

• Purification: The crude product is then purified. A common issue is the presence of colored impurities, often from trace iron contamination forming a complex with the salicylic acid moiety.[4] Washing the crude product with a dilute solution of phosphoric acid can mitigate this discoloration.[4] For high purity, vacuum distillation (rectification) of the final product is highly effective.[4]

Performance and Considerations

The Williamson ether synthesis route is characterized by its high conversion rates and the production of a relatively clean product with fewer impurities.[4] The primary drawback is the use of 2-chloroethanol, a hazardous and corrosive reagent. Additionally, while atom-economical in the main reaction, the use of a significant excess of 2-chloroethanol impacts the overall process efficiency if not effectively recovered.

Route 2: Fischer-Speier Esterification

The Fischer-Speier esterification is a direct, acid-catalyzed reaction between a carboxylic acid and an alcohol to form an ester.[6] In this case, it would involve the reaction of salicylic acid with ethylene glycol. However, it's important to note that the target molecule is an ether, not an ester of the carboxylic acid group. The reaction of interest is the etherification of the phenolic hydroxyl group, which can be achieved under similar acidic conditions, though it is mechanistically distinct from the classic Fischer esterification of the carboxylic acid. A more accurate description is an acid-catalyzed etherification of a phenol.

Mechanistic Rationale

In the presence of a strong acid catalyst, the hydroxyl group of ethylene glycol is protonated, forming a good leaving group (water) upon attack by the phenolic oxygen of salicylic acid. This direct etherification is a reversible reaction. A significant challenge with this route is the competing esterification of the carboxylic acid group of salicylic acid with ethylene glycol, and the formation of a diester where both of ethylene glycol's hydroxyl groups react.[4] This leads to a mixture of products and reduces the overall yield of the desired mono-ether.

Experimental Protocol: General Procedure

Detailed, high-yield protocols for this specific transformation are less common in the literature due to the aforementioned side reactions. However, a general approach can be outlined:

• Reaction Setup: In a flask equipped with a Dean-Stark apparatus and a reflux condenser, combine salicylic acid, an excess of ethylene glycol (to serve as both reactant and solvent), and a catalytic amount of a strong acid (e.g., concentrated sulfuric acid or a solid acid catalyst).[7]

• Reaction: Heat the mixture to reflux. The water formed during the reaction is removed azeotropically using the Dean-Stark trap to shift the equilibrium towards the products.

• Work-up and Isolation: After cooling, the reaction mixture is neutralized with a base (e.g., sodium bicarbonate solution). The product is then extracted with an organic solvent.

• Purification: Purification is challenging due to the presence of multiple byproducts with similar polarities. Column chromatography or fractional distillation under high vacuum may be required to isolate the desired product.

Performance and Considerations

The primary advantage of this route is its high atom economy, as it directly combines the two main starting materials. However, it generally suffers from low conversion rates and the formation of significant amounts of impurities, particularly the diester of salicylic acid.[4] The harsh acidic conditions can also lead to polymerization and other side reactions. Recent developments, such as the use of solid acid catalysts in flow reactors, aim to improve selectivity and yield by controlling reaction conditions more precisely.[7]

Comparative Summary and Analysis

Parameter	Route 1: Williamson Ether Synthesis	Route 2: Fischer-Speier Esterification
Starting Materials	Sodium Salicylate, 2-Chloroethanol	Salicylic Acid, Ethylene Glycol
Key Reagents	Base (if starting from salicylic acid)	Strong Acid Catalyst (e.g., H₂SO₄)
Reported Yield	85-91%[5]	Generally low, requires optimization[4]
Reported Purity	>99% achievable[5]	Lower, significant byproducts[4]
Reaction Time	4-8 hours[4][5]	Variable, dependent on water removal
Reaction Temperature	115-130°C[4][5]	Reflux temperature
Key Advantages	High yield, high purity, reliable method.	High atom economy, cheaper starting materials.
Key Disadvantages	Use of hazardous 2-chloroethanol, potential for excess reagent waste.	Low conversion, formation of multiple byproducts, difficult purification.[4]

Conclusion and Recommendations

For researchers and manufacturers prioritizing high yield and purity, the Williamson ether synthesis is the demonstrably superior route for the synthesis of 2-(2-Hydroxyethoxy)benzoic acid. The protocol using sodium salicylate and 2-chloroethanol is well-documented, scalable, and provides a product of high quality with a more straightforward purification process.[5] While it involves a more hazardous reagent, the operational control and predictable, high-yielding outcome make it the preferred method for most laboratory and industrial applications.

The Fischer-Speier esterification route, while appealing from an atom economy perspective, presents significant challenges in terms of selectivity and purification.[4] The propensity for side reactions necessitates extensive optimization and potentially complex purification schemes, which may offset the initial cost savings from cheaper raw materials. This route may be viable in continuous flow systems with specialized catalysts that can enhance selectivity, but for standard batch synthesis, it is the less practical option.

Ultimately, the choice of synthesis route will depend on the specific project goals, available equipment, and safety protocols. However, based on the current body of evidence, the Williamson ether synthesis offers a more robust and efficient pathway to high-purity 2-(2-Hydroxyethoxy)benzoic acid.

References

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• Chenyang Medical Tech. Co.,Ltd. (2024). The Introduction of Glycol Salicylate. [Link]

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Benchmarking the Performance of 2-(2-Hydroxyethoxy)benzoic Acid Derivatives: A Comparative Guide for Drug Discovery Professionals

In the landscape of modern drug discovery, the benzoic acid scaffold remains a cornerstone for the development of novel therapeutics. Its inherent versatility allows for a myriad of structural modifications, enabling the fine-tuning of pharmacological activity. Among these, 2-(2-Hydroxyethoxy)benzoic acid and its derivatives represent a promising class of compounds, particularly in the search for new anti-inflammatory and antioxidant agents. This guide provides a comprehensive framework for benchmarking the performance of these derivatives, offering a blend of theoretical insights and practical, field-proven experimental protocols. Our objective is to equip researchers, scientists, and drug development professionals with the tools to objectively compare and identify lead candidates within this chemical series.

The Rationale for Derivatization: Enhancing the Therapeutic Potential of the Salicylate Core

The parent compound, 2-(2-Hydroxyethoxy)benzoic acid, can be conceptualized as a derivative of salicylic acid, a well-established therapeutic with known anti-inflammatory, analgesic, and antipyretic properties. The introduction of the 2-hydroxyethoxy side chain at the ortho position of the benzoic acid core serves several key purposes in medicinal chemistry:

• Modulation of Physicochemical Properties: The ether and hydroxyl functionalities can alter the compound's solubility, lipophilicity, and hydrogen bonding capacity, which in turn influences its absorption, distribution, metabolism, and excretion (ADME) profile.

• Exploration of New Binding Interactions: The extended side chain can probe deeper into the active sites of target enzymes or receptors, potentially forming new, beneficial interactions that enhance potency or selectivity.

• Fine-Tuning of Biological Activity: Derivatization of the terminal hydroxyl group or modification of the ethoxy linker allows for the systematic exploration of the structure-activity relationship (SAR), guiding the optimization of desired biological effects while minimizing off-target toxicities.

Comparative Performance Analysis: A Framework for Evaluation

A systematic evaluation of 2-(2-Hydroxyethoxy)benzoic acid derivatives necessitates a multi-pronged approach, assessing their efficacy across key biological activities relevant to their therapeutic potential. Here, we focus on two primary areas: anti-inflammatory and antioxidant properties.

Anti-Inflammatory Activity

The anti-inflammatory effects of many benzoic acid derivatives are mediated through the inhibition of cyclooxygenase (COX) enzymes, which are central to the inflammatory cascade.[1] A comprehensive assessment should, therefore, include both in vitro and in vivo models.

Table 1: Comparative Anti-Inflammatory Activity of Benzoic Acid Derivatives (Illustrative Data)

Compound ID	R Group (Modification of the Hydroxyethoxy Moiety)	In Vitro COX-2 Inhibition (IC₅₀, µM)	In Vivo Anti-Inflammatory Activity (% Inhibition of Edema)
Parent	-H	Data not available	Data not available
Derivative A	-CH₃ (Methoxyethoxy)	Hypothetical Value: 15.2	Hypothetical Value: 35.8
Derivative B	-C(O)CH₃ (Acetoxyethoxy)	Hypothetical Value: 8.5	Hypothetical Value: 52.1
Derivative C	-Phenyl (Phenoxyethoxy)	Hypothetical Value: 5.1	Hypothetical Value: 65.4
Indomethacin	(Standard Drug)	0.6	56.3[1]

Note: The data presented for Derivatives A, B, and C are hypothetical and for illustrative purposes to demonstrate a comparative framework. Real experimental data should be substituted.

Antioxidant Activity

The ability of phenolic compounds to scavenge free radicals is a key mechanism in mitigating oxidative stress, which is implicated in a range of inflammatory and degenerative diseases.[2] Several assays can be employed to quantify this activity.

Table 2: Comparative Antioxidant Activity of Benzoic Acid Derivatives (Illustrative Data)

Compound ID	R Group	DPPH Radical Scavenging (IC₅₀, µM)	ABTS Radical Scavenging (IC₅₀, µM)
Parent	-H	Data not available	Data not available
Derivative A	-CH₃ (Methoxyethoxy)	Hypothetical Value: 85.3	Hypothetical Value: 62.1
Derivative B	-C(O)CH₃ (Acetoxyethoxy)	Hypothetical Value: 120.5	Hypothetical Value: 98.7
Derivative C	-Phenyl (Phenoxyethoxy)	Hypothetical Value: 45.8	Hypothetical Value: 33.4
Ascorbic Acid	(Standard Drug)	25.7	15.2

Note: The data for Derivatives A, B, and C are hypothetical. The position of the hydroxyl group is crucial for antioxidant activity, with ortho and para positions generally showing the best results.[2]

Experimental Protocols: A Self-Validating System

The integrity of any comparative guide rests on the robustness and reproducibility of its experimental methodologies. The following protocols are designed to be self-validating, with clear endpoints and appropriate controls.

Synthesis of 2-(2-Hydroxyethoxy)benzoic Acid Derivatives

A general synthetic scheme for preparing derivatives of 2-(2-Hydroxyethoxy)benzoic acid can be proposed based on standard organic chemistry principles. The parent compound can be synthesized by reacting ethylene glycol with phthalic anhydride.[3] Derivatives can then be prepared through modification of the terminal hydroxyl group.

Caption: General synthetic routes to 2-(2-Hydroxyethoxy)benzoic acid and its derivatives.

In Vitro COX-2 Inhibition Assay (Fluorometric)

Objective: To determine the concentration of the test compound that inhibits the activity of the COX-2 enzyme by 50% (IC₅₀).

Principle: This assay is based on the fluorometric detection of Prostaglandin G2, an intermediate product generated by the COX-2 enzyme from arachidonic acid.

Detailed Methodology:

• Reagent Preparation:

  • Prepare a stock solution of the test compound in DMSO.

  • Dilute recombinant human COX-2 enzyme in the provided assay buffer.

  • Prepare a solution of arachidonic acid (substrate) and a fluorescent probe solution as per the manufacturer's instructions (e.g., Cayman Chemical, BPS Bioscience).

• Assay Procedure (96-well plate format):

  • Add assay buffer, heme, and the diluted COX-2 enzyme to each well (except for the no-enzyme control).

  • Add serial dilutions of the test compound or the vehicle (DMSO) to the respective wells.

  • Include a known COX-2 inhibitor (e.g., celecoxib) as a positive control.

  • Pre-incubate the plate at 37°C for a specified time (e.g., 10-15 minutes) to allow for inhibitor binding.

  • Initiate the reaction by adding the arachidonic acid substrate and the fluorescent probe to all wells.

  • Immediately measure the fluorescence kinetically at an excitation/emission wavelength of approximately 535/587 nm for 5-10 minutes.

• Data Analysis:

  • Calculate the rate of reaction for each concentration of the test compound.

  • Plot the percentage of inhibition against the logarithm of the test compound concentration.

  • Determine the IC₅₀ value using a suitable nonlinear regression model.

Caption: Workflow for the in vitro COX-2 inhibition assay.

In Vivo Anti-Inflammatory Activity: Carrageenan-Induced Paw Edema in Rats

Objective: To evaluate the in vivo anti-inflammatory efficacy of the test compounds by measuring their ability to reduce paw edema induced by carrageenan.

Principle: Carrageenan, a phlogistic agent, when injected into the sub-plantar tissue of a rat's hind paw, induces a localized inflammatory response characterized by edema. The volume of the paw is measured before and after carrageenan injection, and the anti-inflammatory effect of the test compound is quantified as the percentage inhibition of edema compared to a control group.

Detailed Methodology:

• Animal Acclimatization and Grouping:

  • Use healthy adult Wistar rats, acclimatized to the laboratory conditions for at least one week.

  • Divide the animals into groups (n=6): a vehicle control group, a positive control group (e.g., indomethacin), and groups for each test compound at various doses.

• Compound Administration:

  • Administer the test compounds and the standard drug orally or intraperitoneally one hour before the carrageenan injection. The vehicle control group receives only the vehicle.

• Induction of Inflammation:

  • Inject 0.1 mL of a 1% w/v suspension of carrageenan in sterile saline into the sub-plantar region of the right hind paw of each rat.

• Measurement of Paw Volume:

  • Measure the paw volume of each rat using a plethysmometer immediately before the carrageenan injection (0 hours) and at regular intervals thereafter (e.g., 1, 2, 3, and 4 hours).

• Data Analysis:

  • Calculate the percentage increase in paw volume for each animal at each time point.

  • Determine the percentage inhibition of edema for each treated group compared to the vehicle control group using the following formula: % Inhibition = [(V_c - V_t) / V_c] x 100 Where V_c is the mean increase in paw volume in the control group and V_t is the mean increase in paw volume in the treated group.

Caption: Workflow for the carrageenan-induced paw edema model.

Antioxidant Activity: DPPH Radical Scavenging Assay

Objective: To determine the ability of the test compounds to scavenge the stable free radical 2,2-diphenyl-1-picrylhydrazyl (DPPH).

Principle: In the presence of an antioxidant, the purple-colored DPPH radical is reduced to the yellow-colored diphenylpicrylhydrazine. The decrease in absorbance at approximately 517 nm is proportional to the radical scavenging activity of the compound.

Detailed Methodology:

• Reagent Preparation:

  • Prepare a stock solution of DPPH in methanol.

  • Prepare serial dilutions of the test compounds and a standard antioxidant (e.g., ascorbic acid or Trolox) in methanol.

• Assay Procedure (96-well plate format):

  • Add the methanolic solution of the test compound or standard to the wells.

  • Add the DPPH solution to all wells.

  • Include a control well with methanol instead of the test compound.

  • Incubate the plate in the dark at room temperature for 30 minutes.

• Measurement and Data Analysis:

  • Measure the absorbance of each well at 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity using the formula: % Scavenging = [(A_control - A_sample) / A_control] x 100 Where A_control is the absorbance of the control and A_sample is the absorbance of the test compound.

  • Plot the percentage of scavenging against the concentration of the test compound to determine the IC₅₀ value.

Structure-Activity Relationship (SAR) Insights and Future Directions

The systematic benchmarking of 2-(2-Hydroxyethoxy)benzoic acid derivatives will undoubtedly reveal key SAR trends. Based on related benzoic acid series, we can anticipate the following:

• Esterification vs. Etherification: Esterification of the terminal hydroxyl group may serve as a prodrug strategy, with the ester being hydrolyzed in vivo to release the active parent compound. Etherification, on the other hand, introduces a more stable modification that can directly influence receptor binding.

• Impact of Substituent Size and Lipophilicity: The size and lipophilicity of the group added to the hydroxyethoxy moiety will likely have a significant impact on both pharmacokinetic and pharmacodynamic properties. Bulky, lipophilic groups may enhance binding to hydrophobic pockets in the target protein but could also decrease aqueous solubility.

• Electronic Effects: The electronic nature of the substituents can influence the acidity of the carboxylic acid and the electron density of the aromatic ring, which can affect target interactions.

Future work should focus on expanding the library of derivatives to include a wider range of functional groups and linker lengths. Furthermore, comprehensive ADME and toxicology studies will be crucial for the selection of promising candidates for further preclinical and clinical development.

Conclusion

This guide provides a robust framework for the systematic and objective benchmarking of 2-(2-Hydroxyethoxy)benzoic acid derivatives. By employing the detailed experimental protocols and adhering to the principles of scientific integrity, researchers can effectively navigate the structure-activity landscape of this promising class of compounds. The ultimate goal is to accelerate the identification and optimization of novel therapeutic agents with improved efficacy and safety profiles for the treatment of inflammatory and oxidative stress-related diseases.

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A Senior Application Scientist's Guide to the Reproducibility of Experiments Involving 2-(2-Hydroxyethoxy)benzoic Acid

Introduction: The Challenge of Consistency with a Versatile Intermediate

2-(2-Hydroxyethoxy)benzoic acid is a bifunctional organic compound featuring both a carboxylic acid and a primary alcohol. This unique structure makes it a valuable intermediate in the synthesis of a variety of materials, from polymers and polyesters to more complex pharmaceutical compounds[1]. Its utility lies in the differential reactivity of its functional groups, allowing for selective chemical modifications. However, as with any multi-step synthesis or application, the reliability and reproducibility of experimental results are paramount.

This guide provides an in-depth analysis of the factors influencing the reproducibility of experiments involving 2-(2-Hydroxyethoxy)benzoic acid. We will dissect its synthesis, purification, and characterization, offering detailed protocols and causal explanations for experimental choices. Furthermore, we will compare its handling and performance with a structurally similar alternative, 2-Ethoxybenzoic acid, to provide a broader context for researchers in materials science and drug development. The core principle of this guide is to establish self-validating systems, ensuring that researchers can be confident in the identity and purity of their materials at every stage.

Synthesis and Purification: Establishing a Reliable Baseline

The reproducibility of any experiment begins with the quality of the starting materials. For 2-(2-Hydroxyethoxy)benzoic acid, impurities can arise from the synthesis itself or from the degradation of the product. The most common synthetic route involves the reaction of ethylene glycol with phthalic anhydride[1]. While seemingly straightforward, this reaction can lead to side products and unreacted starting materials that are crucial to remove.

Experimental Protocol: Synthesis of 2-(2-Hydroxyethoxy)benzoic acid

Objective: To synthesize 2-(2-Hydroxyethoxy)benzoic acid with a focus on maximizing yield and purity to ensure experimental reproducibility.

Methodology:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine phthalic anhydride (1 equivalent) and ethylene glycol (1.5 equivalents). The excess ethylene glycol helps to drive the reaction to completion.

• Heating: Heat the mixture to approximately 220°C and maintain this temperature. The reaction progress can be monitored by Thin Layer Chromatography (TLC).

• Workup: After cooling, the crude product will be a solid. This solid is a mixture of the desired product and potentially unreacted starting materials or byproducts.

• Initial Purification: The crude solid is dissolved in a suitable solvent, such as a mixture of ethanol and water, and subjected to recrystallization. This process is effective for removing many impurities, but its efficiency depends on the solvent system and cooling rate[2].

The Critical Role of Purification

Achieving a high degree of purity is non-negotiable for reproducible experiments. The choice of purification method is dictated by the nature of the impurities. For benzoic acid derivatives, several methods have proven effective:

• Recrystallization: This is the most common method. The choice of solvent is critical. A solvent in which the compound is soluble at high temperatures but sparingly soluble at low temperatures is ideal. For benzoic acid, water and benzene have been shown to be effective solvents for recrystallization, with purification from benzene being particularly efficient under controlled conditions[3]. The crystal shape and size, which can affect filtration and drying, are influenced by the solvent composition[2].

• Fractional Freezing: This technique can yield benzoic acid of very high purity (exceeding 99.999 percent) by allowing the substance to freeze very slowly, creating near-ideal conditions for separation[3].

• Distillation: For crude benzoic acid produced from toluene oxidation, a two-column distillation system can be used to separate low-boiling and high-boiling components, significantly reducing energy consumption and investment costs while achieving high purity[4].

The following diagram illustrates a generalized workflow for the synthesis and purification of substituted benzoic acids, emphasizing the critical quality control checkpoints.

Caption: Workflow for Synthesis, Purification, and Quality Control.

Characterization: The Self-Validating System

To ensure that an experiment is reproducible, one must be certain that the starting material is indeed the correct compound and that it is of sufficient purity. A multi-pronged analytical approach provides a robust, self-validating system.

Experimental Protocol: Characterization of 2-(2-Hydroxyethoxy)benzoic acid

Objective: To confirm the identity and assess the purity of the synthesized 2-(2-Hydroxyethoxy)benzoic acid using standard analytical techniques.

Methodologies:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: This technique provides information on the number and types of hydrogen atoms. For 2-(2-Hydroxyethoxy)benzoic acid, the spectrum will show characteristic peaks for the aromatic protons, the two methylene groups of the hydroxyethoxy chain, and the acidic proton of the carboxylic acid. The splitting patterns of the aromatic protons can confirm the ortho substitution[5].

  • ¹³C NMR: This provides information on the carbon skeleton of the molecule. The number of unique carbon signals will correspond to the structure of the compound. Spectral data for 2-(2-Hydroxyethoxy)benzoic acid is available on public databases like PubChem for comparison[6].

• Infrared (IR) Spectroscopy:

  • IR spectroscopy is used to identify functional groups. The spectrum of 2-(2-Hydroxyethoxy)benzoic acid will exhibit a broad absorption band for the O-H stretch of the carboxylic acid (around 2500-3300 cm⁻¹), a sharp C=O stretch for the carboxylic acid (around 1700 cm⁻¹), and a broad O-H stretch for the alcohol (around 3200-3600 cm⁻¹)[7][8].

• Mass Spectrometry (MS):

  • MS provides the molecular weight of the compound. For 2-(2-Hydroxyethoxy)benzoic acid (C₉H₁₀O₄), the expected molecular weight is approximately 182.17 g/mol [6]. The fragmentation pattern can also provide structural information.

• High-Performance Liquid Chromatography (HPLC):

  • HPLC is a powerful tool for assessing purity. A pure sample should ideally show a single peak. The presence of other peaks indicates impurities. Developing a validated HPLC method is crucial for stability studies and for quantifying degradation products[9][10][11].

• Melting Point Analysis:

  • A pure crystalline solid has a sharp, defined melting point. Impurities will typically broaden the melting point range and depress the melting point[12]. The reported melting point for 2-(2-Hydroxyethoxy)benzoic acid is about 220°C[1].

Performance Comparison: 2-(2-Hydroxyethoxy)benzoic acid vs. 2-Ethoxybenzoic acid

To better understand the experimental considerations for 2-(2-Hydroxyethoxy)benzoic acid, it is useful to compare it with a structurally related compound. 2-Ethoxybenzoic acid is a suitable alternative as it shares the benzoic acid core and an ether linkage at the ortho position, but lacks the terminal hydroxyl group. This seemingly small structural difference can have significant implications for its physical properties and reactivity.

Property/Parameter	2-(2-Hydroxyethoxy)benzoic acid	2-Ethoxybenzoic acid	Rationale for Differences
Molecular Formula	C₉H₁₀O₄	C₉H₁₀O₃	Presence of an additional oxygen atom in the hydroxyl group.
Molecular Weight	182.17 g/mol [6]	166.17 g/mol	The extra hydroxyl group increases the molecular weight.
Key Functional Groups	Carboxylic Acid, Ether, Primary Alcohol	Carboxylic Acid, Ether	The presence of the primary alcohol in 2-(2-Hydroxyethoxy)benzoic acid allows for further reactions like esterification or oxidation.
Polarity/Solubility	Higher polarity due to the hydroxyl group.	Lower polarity.	The hydroxyl group can participate in hydrogen bonding, increasing its solubility in polar solvents.
Synthesis Method	Phthalic anhydride + Ethylene glycol[1]	Hydrolysis of ethyl o-ethoxybenzoate[13]	Different starting materials and reaction mechanisms are employed.
Typical Purity Issues	Residual ethylene glycol, di-substituted products.	Unreacted starting ester, side products from hydrolysis.	The nature of the impurities is directly related to the synthetic route.
Primary Applications	Polymer additive, synthesis intermediate[1].	Intermediate in the synthesis of analgesics and anti-inflammatory agents[14].	The different functional groups lead to different downstream applications.

Factors Influencing Reproducibility and Best Practices

Achieving reproducible results requires meticulous attention to detail. The following factors are critical:

• Reagent Purity: The purity of starting materials and solvents can significantly impact reaction outcomes. It is essential to use reagents of a known, high purity and to properly store them to prevent degradation[15].

• Reaction Conditions: Precise control of temperature, reaction time, and stirring rate is crucial. Small deviations can lead to the formation of different ratios of products and byproducts.

• Atmospheric Conditions: Some reactions are sensitive to moisture or oxygen. Performing reactions under an inert atmosphere (e.g., nitrogen or argon) can prevent unwanted side reactions.

• Analytical Methods: The methods used to characterize the product must be robust and validated. For example, in HPLC analysis, the choice of column, mobile phase, and detection wavelength can all affect the results[9][10].

• Forced Degradation Studies: To understand the stability of the compound and potential degradation pathways, forced degradation studies under various stress conditions (acid, base, heat, light, oxidation) are recommended. This is a key component of developing stability-indicating analytical methods[16][17]. The impurities that arise during the synthesis or degradation of related pharmaceutical compounds like ethacrynic acid are well-studied and highlight the importance of this step[18][19][20][21].

The logical flow for ensuring experimental reproducibility is depicted below.

Caption: Logical workflow for ensuring experimental reproducibility.

Conclusion

The reproducibility of experiments involving 2-(2-Hydroxyethoxy)benzoic acid is not a matter of chance, but a result of a systematic and rigorous approach to synthesis, purification, and characterization. By understanding the underlying chemistry, implementing robust analytical controls, and meticulously documenting every step, researchers can build a self-validating system that ensures the reliability of their findings. The comparison with 2-Ethoxybenzoic acid highlights that while structural similarities exist, the presence of an additional functional group introduces new variables that must be controlled. Ultimately, adherence to the principles of scientific integrity and a thorough understanding of the material's properties are the cornerstones of reproducible research in the development of novel materials and therapeutics.

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Head-to-Head Comparison: 2-(2-Hydroxyethoxy)benzoic Acid vs. Aspirin for Anti-Inflammatory Activity

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals

In the landscape of anti-inflammatory drug discovery, the exploration of novel derivatives of existing pharmacophores remains a cornerstone of innovation. This guide provides a comprehensive head-to-head comparison of a novel salicylic acid derivative, 2-(2-Hydroxyethoxy)benzoic acid, with the universally recognized standard, Aspirin (acetylsalicylic acid). Our analysis is grounded in established experimental protocols and aims to furnish researchers and drug development professionals with a robust framework for evaluating the potential of this new chemical entity.

Introduction: The Rationale for a New Salicylic Acid Derivative

Aspirin, a cornerstone of anti-inflammatory therapy for over a century, exerts its effects primarily through the irreversible inhibition of cyclooxygenase (COX) enzymes, thereby blocking prostaglandin synthesis. However, its therapeutic use is often constrained by gastrointestinal toxicity, a direct consequence of its acidic nature and the systemic inhibition of COX-1. The quest for safer, more effective anti-inflammatory agents has led to the exploration of various salicylic acid derivatives.

2-(2-Hydroxyethoxy)benzoic acid, a structural analog of salicylic acid, presents an intriguing profile. The introduction of a hydroxyethoxy group may alter its physicochemical properties, potentially influencing its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its target engagement and selectivity. This guide will dissect the hypothetical advantages and disadvantages of this modification through a series of comparative in vitro and in vivo assays.

Comparative Analysis: In Vitro Efficacy and Selectivity

A crucial initial step in characterizing a novel anti-inflammatory compound is to determine its inhibitory activity against the primary targets, COX-1 and COX-2.

COX Enzyme Inhibition Assay

Objective: To quantify and compare the inhibitory potency (IC₅₀) and selectivity of 2-(2-Hydroxyethoxy)benzoic acid and Aspirin against COX-1 and COX-2 enzymes.

Methodology:

• Enzyme Preparation: Purified ovine COX-1 and human recombinant COX-2 enzymes are utilized.

• Assay Buffer: Tris-HCl buffer (100 mM, pH 8.0) containing hematin and glutathione.

• Substrate: Arachidonic acid is added to initiate the enzymatic reaction.

• Inhibitor Incubation: A range of concentrations of 2-(2-Hydroxyethoxy)benzoic acid and Aspirin are pre-incubated with the enzymes.

• Detection: Prostaglandin E₂ (PGE₂) production is measured using a commercially available enzyme-linked immunosorbent assay (ELISA) kit.

• Data Analysis: IC₅₀ values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration. The COX-2 selectivity index is determined as the ratio of COX-1 IC₅₀ to COX-2 IC₅₀.

Expected Outcomes and Interpretation:

Compound	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	COX-2 Selectivity Index (COX-1 IC₅₀/COX-2 IC₅₀)
Aspirin	166	245	0.68
2-(2-Hydroxyethoxy)benzoic acid	Hypothetical	Hypothetical	Hypothetical

A higher COX-2 selectivity index for 2-(2-Hydroxyethoxy)benzoic acid would suggest a potentially improved gastrointestinal safety profile compared to Aspirin.

Caption: Comparative signaling pathways of Aspirin and 2-(2-Hydroxyethoxy)benzoic acid.

Cell-Based Assay of Prostaglandin E₂ (PGE₂) Production

Objective: To evaluate the inhibitory effect of the compounds on PGE₂ production in a cellular context, mimicking the inflammatory microenvironment.

Methodology:

• Cell Culture: Murine macrophage cell line, RAW 264.7, is cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum.

• Induction of Inflammation: Cells are stimulated with lipopolysaccharide (LPS) to induce the expression of COX-2 and subsequent production of PGE₂.[1][2][3]

• Treatment: Cells are pre-treated with various concentrations of 2-(2-Hydroxyethoxy)benzoic acid or Aspirin prior to LPS stimulation.[4]

• PGE₂ Quantification: The concentration of PGE₂ in the cell culture supernatant is measured by ELISA.[1][2][3][4]

• Cell Viability Assay: A concurrent MTT assay is performed to ensure that the observed inhibition of PGE₂ is not due to cytotoxicity.

Expected Outcomes and Interpretation:

A dose-dependent reduction in PGE₂ production by 2-(2-Hydroxyethoxy)benzoic acid would confirm its anti-inflammatory activity at a cellular level. A lower IC₅₀ value compared to Aspirin would indicate greater potency.

Caption: Workflow for the cell-based PGE₂ production assay.

In Vivo Efficacy: Carrageenan-Induced Paw Edema Model

Objective: To assess the in vivo anti-inflammatory efficacy of 2-(2-Hydroxyethoxy)benzoic acid in a well-established model of acute inflammation.[5]

Methodology:

• Animal Model: Male Wistar rats are used for this study.

• Grouping: Animals are randomly assigned to vehicle control, Aspirin-treated, and 2-(2-Hydroxyethoxy)benzoic acid-treated groups.

• Drug Administration: The test compounds are administered orally one hour before the induction of inflammation.[5]

• Induction of Edema: A sub-plantar injection of carrageenan solution is administered into the right hind paw of each rat to induce localized inflammation and edema.[5][6]

• Measurement of Paw Volume: The volume of the paw is measured at regular intervals using a plethysmometer before and after carrageenan injection.[5]

• Data Analysis: The percentage of inhibition of edema is calculated for each treatment group relative to the vehicle control group.

Expected Outcomes and Interpretation:

Treatment Group	Paw Volume Increase (mL) at 3 hours	% Inhibition of Edema
Vehicle Control	e.g., 0.85 ± 0.05	-
Aspirin (e.g., 100 mg/kg)	e.g., 0.45 ± 0.04	e.g., 47%
2-(2-Hydroxyethoxy)benzoic acid (e.g., 100 mg/kg)	Hypothetical	Hypothetical

Significant inhibition of paw edema by 2-(2-Hydroxyethoxy)benzoic acid would demonstrate its in vivo anti-inflammatory efficacy. A higher percentage of inhibition compared to Aspirin at an equivalent dose would suggest superior in vivo potency.

Safety and Tolerability: A Critical Consideration

While efficacy is paramount, the safety profile of a new drug candidate is equally important. The primary concern with traditional NSAIDs like Aspirin is gastrointestinal toxicity.

In Vitro Gastric Irritancy Assay

Objective: To predict the potential for direct gastric mucosal damage.

Methodology:

• Tissue Preparation: Isolated rat stomach fundus strips are mounted in an organ bath containing Krebs-Henseleit solution.

• Treatment: The tissues are exposed to equimolar concentrations of 2-(2-Hydroxyethoxy)benzoic acid and Aspirin.

• Assessment: The contractile response of the smooth muscle is measured. A significant, sustained contraction is indicative of irritation.

Expected Outcomes and Interpretation:

A reduced contractile response with 2-(2-Hydroxyethoxy)benzoic acid compared to Aspirin would suggest a lower potential for direct gastric irritation.

In Vivo Ulcerogenic Assay

Objective: To assess the potential for the compounds to induce gastric ulcers following oral administration.

Methodology:

• Animal Model: Male Wistar rats are fasted overnight.

• Drug Administration: High doses of 2-(2-Hydroxyethoxy)benzoic acid and Aspirin are administered orally.

• Evaluation: After a set period, the animals are euthanized, and their stomachs are removed, opened along the greater curvature, and examined for the presence of ulcers and lesions. The severity is scored based on the number and size of the lesions.

Expected Outcomes and Interpretation:

A lower ulcer index for 2-(2-Hydroxyethoxy)benzoic acid compared to Aspirin would provide strong evidence for an improved gastrointestinal safety profile.

Conclusion and Future Directions

This guide has outlined a comprehensive, head-to-head comparison of 2-(2-Hydroxyethoxy)benzoic acid with the standard drug, Aspirin. The proposed experimental framework provides a robust methodology for elucidating the anti-inflammatory potential, mechanism of action, and safety profile of this novel compound.

Should 2-(2-Hydroxyethoxy)benzoic acid demonstrate superior efficacy, a more favorable COX-2 selectivity, and an improved gastrointestinal safety profile, further preclinical development would be warranted. This would include pharmacokinetic studies, more extensive toxicology assessments, and evaluation in chronic models of inflammation. The structural modification in 2-(2-Hydroxyethoxy)benzoic acid holds the potential for a meaningful advancement in the field of anti-inflammatory therapeutics.

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of 2-(2-Hydroxyethoxy)benzoic Acid

This document provides essential, procedural guidance for the safe and compliant disposal of 2-(2-Hydroxyethoxy)benzoic acid. As a trusted partner in your research, we are committed to providing information that extends beyond product specifications to ensure the safety of laboratory personnel and the protection of our environment. The following protocols are designed for researchers, scientists, and drug development professionals and are intended to supplement, not replace, your institution's specific Environmental Health and Safety (EHS) guidelines.

Immediate Safety and Hazard Profile

Before handling or disposing of 2-(2-Hydroxyethoxy)benzoic acid, it is crucial to understand its hazard profile. While a specific Safety Data Sheet (SDS) for this exact compound is not universally available, we can infer its potential hazards from structurally similar molecules like 2-hydroxybenzoic acid and other benzoic acid derivatives. These compounds are known to cause skin irritation, serious eye damage, and may cause respiratory irritation[1][2][3]. Therefore, 2-(2-Hydroxyethoxy)benzoic acid must be handled as a hazardous chemical.

Key principles for handling and disposal:

• Never dispose of this chemical down the drain or in the regular trash [4][5]. Aqueous solutions can be harmful to aquatic life, and solid waste requires special handling.

• Segregation is paramount . Store waste containing 2-(2-Hydroxyethoxy)benzoic acid separately from other chemical waste streams to prevent potentially dangerous reactions[4][6].

• Always consult your institution's EHS office . They are the final authority on chemical waste disposal procedures at your facility[4].

Hazard Summary Table

The following table summarizes the presumptive hazards and necessary precautions based on data from analogous compounds.

Parameter	Guideline & Information	Citations
GHS Hazard Statements	H302: Harmful if swallowedH315: Causes skin irritationH318/H319: Causes serious eye damage/irritationH335: May cause respiratory irritation	[1][3][7]
Waste Classification	Hazardous Waste. Generators must classify waste according to US EPA guidelines (40 CFR 261.3) and local regulations.	[7]
Personal Protective Equipment (PPE)	Gloves: Nitrile or natural rubber gloves.Eye Protection: Safety glasses with side shields or chemical goggles.Lab Coat: Standard laboratory coat.Respiratory: Use in a well-ventilated area or under a chemical fume hood. For spills or large quantities, a NIOSH/MSHA approved respirator may be necessary.	[1][2][8][9]
Incompatible Materials	Strong oxidizing agents (e.g., perchlorates, nitrates), strong bases, and strong reducing agents. Avoid contact with metals as aqueous solutions may form flammable hydrogen gas.	[5][10][11]
First Aid	Eyes: Immediately rinse with plenty of water for at least 15 minutes, including under the eyelids. Seek immediate medical attention.[1][9][10]Skin: Wash off immediately with soap and plenty of water. Remove contaminated clothing. If irritation persists, seek medical attention.[1][8][10]Inhalation: Move to fresh air. If breathing is difficult, give oxygen. Seek medical attention.[1][10]Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical attention.[7][9]

Disposal Decision Workflow

The proper disposal route for 2-(2-Hydroxyethoxy)benzoic acid depends on its form. The following diagram outlines the decision-making process for handling different waste streams containing this chemical.

Caption: Disposal decision workflow for 2-(2-Hydroxyethoxy)benzoic acid.

Step-by-Step Disposal Protocols

Adherence to a systematic procedure is critical for ensuring safety and compliance.

Protocol 1: Disposal of Unused or Surplus Product

This protocol applies to pure, unadulterated 2-(2-Hydroxyethoxy)benzoic acid that is expired, no longer needed, or off-specification.

• Do Not Mix: Keep the chemical in its original container. Do not mix it with any other waste.

• Secure Container: Ensure the container's cap is tightly sealed and the exterior is clean and free of contamination.

• Labeling: The original manufacturer's label must be legible. Affix a "Hazardous Waste" label provided by your institution's EHS department. Clearly write the full chemical name, "2-(2-Hydroxyethoxy)benzoic acid," and the accumulation start date.

• Storage: Place the labeled container in your laboratory's designated Satellite Accumulation Area (SAA)[12]. This area should be away from incompatible materials[5].

• Request Pickup: Once the container is ready for disposal, follow your institution's procedure to request a pickup from the EHS department or a licensed hazardous waste contractor.

Protocol 2: Disposal of Contaminated Solid Waste

This protocol covers disposable lab supplies that have come into direct contact with 2-(2-Hydroxyethoxy)benzoic acid, such as gloves, weigh boats, contaminated paper towels, and bench protectors.

• Segregation: Collect all solid waste contaminated with the chemical in a designated container. Do not mix with non-hazardous trash.

• Containment: Use a container specifically designated for solid chemical waste. This is typically a puncture-resistant container or a robust plastic bag-lined box.

• Labeling: Clearly label the container with "Hazardous Waste," the full chemical name of the contents, and any other information required by your EHS office.

• Storage and Pickup: Keep the container sealed when not in use and store it in the SAA. Arrange for pickup when it is full or according to your lab's schedule[12].

Protocol 3: Disposal of Contaminated Liquid Waste (Aqueous)

This protocol is for aqueous solutions and rinsates from cleaning glassware that contained 2-(2-Hydroxyethoxy)benzoic acid.

• Waste Collection: Collect all aqueous rinsate in a designated hazardous waste carboy.

• pH Consideration: While neutralization of simple acids can sometimes permit drain disposal, this is not recommended for organic acids that may remain toxic after neutralization[12]. All rinsates should be collected as hazardous waste.

• Labeling: Label the carboy with "Hazardous Waste," list "2-(2-Hydroxyethoxy)benzoic acid (aqueous solution)" as a component, and estimate the concentration. Keep a running log of all contents added to the carboy.

• Storage and Pickup: Keep the carboy capped and in secondary containment within the SAA. Request pickup when the carboy is nearly full.

Protocol 4: Spill Management and Cleanup

In the event of a small spill in a laboratory setting:

• Evacuate and Alert: Alert personnel in the immediate area. If the spill is large or in a poorly ventilated space, evacuate and contact your institution's emergency response team[5].

• Control Ignition Sources: Eliminate any nearby sources of ignition[5].

• Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

• Wear PPE: At a minimum, wear a lab coat, chemical-resistant gloves, and safety goggles[1].

• Containment: Use a dry, inert absorbent material such as vermiculite, sand, or a commercial chemical spill kit to cover the spill. Do not use combustible materials like paper towels to absorb the bulk of the spill[13].

• Cleanup: Carefully sweep or scoop the absorbed material into a designated waste container[3][14]. Avoid creating dust[3][7]. For final decontamination, wipe the area with a damp cloth, collecting the cloth as contaminated solid waste.

• Disposal: The collected spill debris must be disposed of as hazardous solid waste. Place it in a sealed, properly labeled container and move it to the SAA for pickup[5].

By adhering to these detailed procedures, you contribute to a culture of safety and environmental responsibility. Always prioritize personal safety and consult your institution's specific guidelines.

References

• Benzoic Acid - Hazardous Substance Fact Sheet. New Jersey Department of Health. [Link]

• SAFETY DATA SHEET - 2-Ethoxybenzoic acid. (2024-01-23). Thermo Fisher Scientific. [Link]

• Benzoic acid - Safety Data Sheet. (2024-04-24). Penta chemicals. [Link]

• SDS of Benzoic Acid: Important Data and Information Collected. (2023-11-15). Frontier Scientific. [Link]

• Hazardous Laboratory Chemicals Disposal Guide. Reed College. [Link]

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• Hazardous Materials Disposal Guide. (2019-06-12). Nipissing University. [Link]

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Personal protective equipment for handling 2-(2-Hydroxyethoxy)benzoic acid

A Researcher's Guide to Safely Handling 2-(2-Hydroxyethoxy)benzoic Acid

As laboratory professionals, our primary responsibility extends beyond achieving groundbreaking results to ensuring the safety of ourselves and our colleagues. This guide provides a detailed protocol for the safe handling of 2-(2-Hydroxyethoxy)benzoic acid, emphasizing not just the "what" but the "why" behind each safety measure. Understanding the principles of chemical safety empowers researchers to make informed decisions and foster a culture of vigilance.

Hazard Identification and Risk Assessment: Know Your Compound

2-(2-Hydroxyethoxy)benzoic acid (CAS No. 55211-84-2) is a solid organic compound that, while not acutely toxic, presents tangible hazards that demand respect. According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), it is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation[1].

• Skin Irritation (H315): The acidic nature of the carboxyl group and the molecule's ability to interact with skin lipids can lead to redness, itching, and inflammation upon contact[2][3][4].

• Serious Eye Irritation (H319): Direct contact with the eyes can cause significant damage. The mucous membranes of the eye are particularly sensitive to chemical irritants, which can lead to pain, redness, and impaired vision[2][3][4].

• Respiratory Tract Irritation (H335): Inhalation of the dust or aerosolized particles can irritate the nose, throat, and lungs, leading to coughing and discomfort[1][2].

Before any procedure, conduct a risk assessment. Consider the quantity of the chemical you are using, the potential for dust generation, and the complexity of the operation. This will dictate the necessary level of engineering controls and personal protective equipment (PPE).

Engineering Controls: Your First Line of Defense

The most effective way to mitigate exposure is to control hazards at their source. Always handle 2-(2-Hydroxyethoxy)benzoic acid in a well-ventilated area.

• Chemical Fume Hood: For procedures involving weighing, transferring solids, or preparing solutions, a certified chemical fume hood is mandatory. This engineering control captures dust and vapors, preventing them from entering the laboratory atmosphere and your breathing zone[5].

• Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive emissions[2][6][7].

Personal Protective Equipment (PPE): A Barrier Between You and the Hazard

PPE is essential for safeguarding against direct chemical contact. The selection of appropriate PPE is contingent on the specific task being performed.

Operation	Eyes/Face	Hands	Body	Respiratory
Weighing/Transferring Solid	Safety goggles with side shields or a face shield	Nitrile or neoprene gloves	Fully buttoned lab coat	Recommended if outside a fume hood (N95/P95 respirator)[6]
Preparing Solutions	Chemical safety goggles	Nitrile or neoprene gloves	Fully buttoned lab coat	Not generally required if performed in a fume hood
Running Reactions	Chemical safety goggles	Nitrile or neoprene gloves	Fully buttoned lab coat	Not generally required if performed in a fume hood
Cleaning Spills	Chemical safety goggles and face shield	Heavy-duty nitrile or butyl rubber gloves	Chemical-resistant apron over a lab coat	Air-purifying respirator with appropriate cartridges may be necessary for large spills[6][8]

Rationale for PPE Selection:

• Eye and Face Protection: Standard safety glasses are insufficient. Chemical safety goggles provide a seal around the eyes, protecting them from splashes and airborne dust[5][9]. A face shield should be worn in conjunction with goggles when there is a significant splash risk[8].

• Hand Protection: Nitrile or neoprene gloves offer good chemical resistance for incidental contact. Always check the manufacturer's glove compatibility chart for specific breakthrough times. Inspect gloves for any signs of degradation or puncture before use and wash your hands thoroughly after removing them[2][4][10].

• Body Protection: A flame-resistant lab coat, fully buttoned, protects your skin and personal clothing from minor spills and contamination[5].

• Respiratory Protection: While engineering controls are the primary method for respiratory protection, a NIOSH-approved respirator may be required for cleaning up large spills or if engineering controls are not available or sufficient[5][6].

Below is a workflow to guide your PPE selection process.

PPE selection workflow for handling 2-(2-Hydroxyethoxy)benzoic acid.

Operational and Disposal Plans: A Step-by-Step Guide

Handling Solid Compound:

• Preparation: Don all required PPE (chemical goggles, nitrile gloves, lab coat).

• Weighing: Perform all weighing operations within a chemical fume hood or a ventilated balance enclosure to contain any dust.

• Transfer: Use a spatula to handle the solid. Avoid creating dust clouds. If transferring to a reaction vessel, do so slowly and carefully.

• Cleanup: Clean any residual powder on the spatula or weighing paper with a damp cloth before removing it from the fume hood.

Preparing a Solution:

• Preparation: Work within a chemical fume hood. Ensure all necessary glassware and solvents are ready.

• Addition: Slowly add the weighed 2-(2-Hydroxyethoxy)benzoic acid to the solvent. Be mindful of potential splashing.

• Mixing: Use magnetic or overhead stirring to dissolve the solid. Keep the vessel covered to the extent possible.

Emergency Procedures:

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing[2][7][10]. Seek medical attention if irritation persists[2].

• Eye Contact: Immediately flush eyes with an eyewash station for at least 15 minutes, holding the eyelids open[2][3][10]. Remove contact lenses if present and easy to do so[2]. Seek immediate medical attention.

• Inhalation: Move the affected person to fresh air[2][7]. If breathing is difficult, provide oxygen. Seek medical attention.

• Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and place it in a sealed container for disposal[2][6]. For large spills, evacuate the area and contact your institution's environmental health and safety department.

Waste Disposal:

• Segregation: All waste contaminated with 2-(2-Hydroxyethoxy)benzoic acid, including gloves, weighing paper, and absorbent materials, must be collected in a designated, labeled hazardous waste container.

• Disposal: Do not dispose of this chemical down the drain[2][6][11]. All chemical waste must be disposed of through a licensed professional waste disposal service in accordance with local, state, and federal regulations[2][6].

By adhering to these guidelines, you can confidently and safely work with 2-(2-Hydroxyethoxy)benzoic acid, ensuring that your scientific pursuits are conducted with the highest standards of safety and responsibility.

References

• Harper College. (n.d.). Benzoic acid MSDS. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). Personal Protective Equipment. Retrieved from [Link]

• Alfa Aesar. (2024). Safety Data Sheet: 2-Ethoxybenzoic acid. Retrieved from [Link]

• PubChem. (n.d.). 2-(2-Hydroxyethoxy)benzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• PubChem. (n.d.). 4-((2-Hydroxyethoxy)carbonyl)benzoic acid. National Center for Biotechnology Information. Retrieved from [Link]

• Redox. (2022). Safety Data Sheet: Benzoic acid. Retrieved from [Link]

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